(E/Z)-HA155

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Synthesis of (E/Z)-HA155

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed protocol for the chemical synthesis of (E/Z)-HA155, a potent inhibitor of autotaxin. The synthesis involves a multi-step sequence culminating in a Knoevenagel condensation to yield the final product as a mixture of (E) and (Z) isomers. This document outlines the complete experimental procedure, presents key quantitative data in a structured format, and includes visualizations of the synthetic route, the targeted signaling pathway, and a representative experimental workflow.

Chemical Synthesis Protocol

The synthesis of (E/Z)-HA155 can be accomplished through a convergent synthesis strategy. The key steps involve the preparation of two key intermediates: 3-((4-fluorophenyl)methyl)thiazolidine-2,4-dione and 4-((4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)oxy)benzaldehyde, followed by a final condensation reaction.

Synthesis of Intermediates

1. Synthesis of 3-((4-fluorophenyl)methyl)thiazolidine-2,4-dione (Intermediate 1)

This intermediate is synthesized by the alkylation of thiazolidine-2,4-dione with 1-(bromomethyl)-4-fluorobenzene.

• Reaction: Thiazolidine-2,4-dione is reacted with 1-(bromomethyl)-4-fluorobenzene in the presence of a suitable base, such as potassium carbonate, in a polar aprotic solvent like dimethylformamide (DMF).

• Conditions: The reaction mixture is typically stirred at room temperature for several hours until completion, which can be monitored by thin-layer chromatography (TLC).

• Work-up and Purification: The reaction mixture is quenched with water and the product is extracted with an organic solvent like ethyl acetate. The organic layer is then washed, dried, and concentrated. The crude product can be purified by recrystallization or column chromatography.

2. Synthesis of 4-((4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)oxy)benzaldehyde (Intermediate 2)

This boronic ester intermediate is prepared via a Williamson ether synthesis followed by a Miyaura borylation.

• Step 2a: Williamson Ether Synthesis: 4-Hydroxybenzaldehyde is reacted with 1-(bromomethyl)-4-iodobenzene in the presence of a base like potassium carbonate in a solvent such as acetone (B3395972) or DMF to yield 4-((4-iodobenzyl)oxy)benzaldehyde. The reaction is typically heated to ensure completion.

• Step 2b: Miyaura Borylation: The resulting aryl iodide is then subjected to a palladium-catalyzed borylation reaction with bis(pinacolato)diboron. A palladium catalyst, such as Pd(dppf)Cl₂, and a base, like potassium acetate, are used in a solvent like dioxane. The reaction is heated under an inert atmosphere.

• Work-up and Purification: After completion, the reaction is worked up by filtration and extraction. The final intermediate is purified using column chromatography.

Final Synthesis of (E/Z)-HA155

The final step is a Knoevenagel condensation between Intermediate 1 and Intermediate 2, followed by deprotection of the boronic ester.

• Knoevenagel Condensation: 3-((4-fluorophenyl)methyl)thiazolidine-2,4-dione (Intermediate 1) and 4-((4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)oxy)benzaldehyde (Intermediate 2) are reacted in a suitable solvent like toluene (B28343) or ethanol, with a catalytic amount of a base such as piperidine (B6355638) or pyridine. The reaction is heated to reflux, often with a Dean-Stark apparatus to remove water.

• Deprotection: The resulting pinacol (B44631) boronate ester is then hydrolyzed to the corresponding boronic acid. This is typically achieved by stirring with an aqueous acid, such as hydrochloric acid, in a solvent like acetone or by transesterification with a diol like phenylboronic acid.

• Purification: The final product, (E/Z)-HA155, is purified by column chromatography or recrystallization to yield a mixture of geometric isomers.

Quantitative Data Summary

Step	Product	Starting Materials	Reagents and Solvents	Yield (%)	Physical State
Intermediate 1	3-((4-fluorophenyl)methyl)thiazolidine-2,4-dione	Thiazolidine-2,4-dione, 1-(bromomethyl)-4-fluorobenzene	K₂CO₃, DMF	85-95	White solid
Intermediate 2a	4-((4-iodobenzyl)oxy)benzaldehyde	4-Hydroxybenzaldehyde, 1-(bromomethyl)-4-iodobenzene	K₂CO₃, Acetone	80-90	Pale yellow solid
Intermediate 2b	4-((4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)oxy)benzaldehyde	4-((4-iodobenzyl)oxy)benzaldehyde, Bis(pinacolato)diboron	Pd(dppf)Cl₂, KOAc, Dioxane	70-85	White solid
Final Product	(E/Z)-HA155 (B-[4-[[4-[[3-[(4-fluorophenyl)methyl]-2,4-dioxo-5-thiazolidinylidene]methyl]phenoxy]methyl]phenyl]-boronic acid)	3-((4-fluorophenyl)methyl)thiazolidine-2,4-dione, 4-((4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)oxy)benzaldehyde	Piperidine, Toluene; HCl (aq)	60-75	Yellow solid

Characterization Data for (E/Z)-HA155:

• Molecular Formula: C₂₄H₁₉BFNO₅S

• Molecular Weight: 463.29 g/mol

• ¹H NMR (DMSO-d₆): Spectra will show characteristic peaks for the aromatic protons, the benzylic CH₂ groups, the methine proton of the thiazolidinylidene ring, and the boronic acid hydroxyls. The presence of both E and Z isomers will result in two sets of signals for the protons near the double bond.

• Mass Spectrometry (ESI-MS): m/z calculated for C₂₄H₁₉BFNO₅S [M-H]⁻ 462.1, found 462.1.

Visualizations

Chemical Synthesis Workflow

Caption: Synthetic route for (E/Z)-HA155.

Autotaxin Signaling Pathway

Caption: Inhibition of the Autotaxin-LPA signaling axis by (E/Z)-HA155.

Experimental Workflow for Inhibitor Evaluation

Caption: Workflow for the evaluation of (E/Z)-HA155 as an autotaxin inhibitor.

(E/Z)-HA155: A Technical Guide to its Mechanism of Action in Endoplasmic Reticulum Stress

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

(E/Z)-HA155 is a novel small molecule inhibitor that targets the 78-kDa glucose-regulated protein (GRP78/BiP), a master regulator of endoplasmic reticulum (ER) homeostasis. By inhibiting the ATPase activity of GRP78, (E/Z)-HA155 disrupts protein folding processes within the ER, leading to an accumulation of unfolded and misfolded proteins. This condition, known as ER stress, triggers the Unfolded Protein Response (UPR), a complex signaling network aimed at restoring cellular homeostasis. However, under prolonged and severe ER stress induced by (E/Z)-HA155, the UPR shifts from a pro-survival to a pro-apoptotic response, ultimately leading to cancer cell death. This technical guide provides an in-depth overview of the mechanism of action of (E/Z)-HA155, focusing on its role in inducing ER stress and activating the downstream signaling pathways that culminate in apoptosis and autophagy. Detailed experimental protocols and quantitative data are presented to support researchers in the investigation and development of GRP78-targeted therapies.

Introduction to (E/Z)-HA155 and its Target: GRP78

The endoplasmic reticulum (ER) is a critical organelle responsible for the synthesis, folding, and modification of a significant portion of the cellular proteome. A variety of physiological and pathological conditions can disrupt the ER's protein-folding capacity, leading to the accumulation of unfolded or misfolded proteins, a state referred to as ER stress. To cope with this, cells have evolved a sophisticated signaling network known as the Unfolded Protein Response (UPR).

A key regulator of the UPR is the 78-kDa glucose-regulated protein (GRP78), also known as BiP or HSPA5. GRP78 is an ER-resident molecular chaperone that plays a central role in protein folding, assembly, and translocation. Under normal conditions, GRP78 binds to and keeps inactive the three main ER stress sensors: Protein Kinase R-like ER Kinase (PERK), Inositol-Requiring Enzyme 1α (IRE1α), and Activating Transcription Factor 6 (ATF6). Upon the accumulation of unfolded proteins, GRP78 preferentially binds to these misfolded proteins, leading to its dissociation from the ER stress sensors and their subsequent activation.

In many cancer types, GRP78 is overexpressed, which helps malignant cells to survive the harsh tumor microenvironment characterized by hypoxia, nutrient deprivation, and acidosis – all conditions that induce ER stress. This upregulation of GRP78 makes it an attractive therapeutic target. (E/Z)-HA155 has emerged as a potent and specific inhibitor of GRP78. It targets the ATPase activity of GRP78, which is crucial for its chaperone function. By inhibiting this activity, (E/Z)-HA155 effectively disrupts the protein folding machinery, leading to a massive accumulation of unfolded proteins and the induction of chronic ER stress, ultimately driving cancer cells towards apoptosis.

Quantitative Data: In Vitro Efficacy of (E/Z)-HA155

The cytotoxic activity of (E/Z)-HA155 has been evaluated across various cancer cell lines. The half-maximal inhibitory concentration (IC50) values demonstrate its potency in inducing cell death.

Cell Line	Cancer Type	IC50 (µM)	Citation
A375	Melanoma	1 - 2.5	[1]
SK-MEL-5	Melanoma	2.02	[2]
A549	Lung Cancer	~5	[3]
H460	Lung Cancer	~6	[3]
H1975	Lung Cancer	~7	[3]
NCI-H929	Multiple Myeloma	~4	[4]
U266	Multiple Myeloma	~5	[4]
KMS11	Multiple Myeloma	2.6	[5]
KMS12	Multiple Myeloma	6.7	[5]

Mechanism of Action: Induction of ER Stress and the Unfolded Protein Response

The primary mechanism of action of (E/Z)-HA155 is the inhibition of GRP78's ATPase activity, which is essential for its chaperone function in protein folding. This inhibition leads to the accumulation of unfolded proteins in the ER, triggering the UPR. The UPR is mediated by three ER-transmembrane proteins: PERK, IRE1α, and ATF6.

The PERK Pathway

Upon dissociation from GRP78, PERK dimerizes and autophosphorylates, becoming active. Activated PERK then phosphorylates the α-subunit of eukaryotic initiation factor 2 (eIF2α). This phosphorylation leads to a global attenuation of protein synthesis, reducing the load of new proteins entering the ER. However, phosphorylated eIF2α selectively promotes the translation of Activating Transcription Factor 4 (ATF4). ATF4, a transcription factor, upregulates genes involved in amino acid metabolism, antioxidant responses, and, under prolonged stress, apoptosis. A key pro-apoptotic target of ATF4 is C/EBP homologous protein (CHOP), also known as GADD153.[6][7]

The IRE1α Pathway

IRE1α is a dual-function enzyme with both kinase and endoribonuclease (RNase) activity. Upon activation, IRE1α dimerizes and autophosphorylates, activating its RNase domain. The most well-characterized substrate of IRE1α's RNase activity is the mRNA encoding X-box binding protein 1 (XBP1). IRE1α unconventionally splices XBP1 mRNA, removing a 26-nucleotide intron. This splicing event results in a frameshift, leading to the translation of a potent transcription factor, spliced XBP1 (XBP1s). XBP1s upregulates genes involved in protein folding, ER-associated degradation (ERAD), and quality control. Under sustained ER stress, IRE1α can also recruit TNF receptor-associated factor 2 (TRAF2), leading to the activation of the pro-apoptotic c-Jun N-terminal kinase (JNK) pathway.[8][9][10]

The ATF6 Pathway

Activating Transcription Factor 6 (ATF6) is a type II transmembrane protein. Upon ER stress, ATF6 translocates from the ER to the Golgi apparatus, where it is cleaved by site-1 and site-2 proteases. This cleavage releases the N-terminal cytoplasmic domain of ATF6 (ATF6f), which is an active transcription factor. ATF6f translocates to the nucleus and upregulates the expression of ER chaperones, including GRP78 itself, and components of the ERAD machinery. Similar to the other pathways, prolonged activation of ATF6 can also contribute to apoptosis, in part through the induction of CHOP.[11][12]

Downstream Effects: Apoptosis and Autophagy

The sustained activation of the UPR pathways by (E/Z)-HA155 ultimately leads to programmed cell death through apoptosis and autophagy.

Apoptosis: The pro-apoptotic switch in the UPR is primarily mediated by the transcription factor CHOP. CHOP induces apoptosis by downregulating the anti-apoptotic protein Bcl-2 and upregulating the expression of pro-apoptotic BH3-only proteins like Bim and Puma.[6][7] This shifts the balance of Bcl-2 family proteins at the mitochondria, leading to the release of cytochrome c and the activation of the caspase cascade. The IRE1α-JNK pathway also contributes to apoptosis by activating pro-apoptotic proteins and inhibiting anti-apoptotic ones.[8][9][10]

Autophagy: ER stress is a known inducer of autophagy, a cellular process of self-digestion of cytoplasmic components. The PERK-eIF2α-ATF4 arm of the UPR has been shown to be a key regulator of autophagy induction. While autophagy can initially be a pro-survival mechanism, excessive or prolonged autophagy can lead to autophagic cell death.

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is for determining the cytotoxic effect of (E/Z)-HA155 on cancer cells.

Materials:

• (E/Z)-HA155

• Cancer cell line of interest

• Complete cell culture medium

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium and incubate for 24 hours.

• Prepare serial dilutions of (E/Z)-HA155 in complete medium.

• Remove the medium from the wells and add 100 µL of the (E/Z)-HA155 dilutions to the respective wells. Include a vehicle control (DMSO) and a no-treatment control.

• Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours).

• Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Carefully remove the medium containing MTT.

• Add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This protocol is for quantifying apoptosis induced by (E/Z)-HA155 using flow cytometry.

Materials:

• (E/Z)-HA155

• Cancer cell line of interest

• 6-well plates

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and treat with (E/Z)-HA155 at the desired concentration for the specified time.

• Harvest the cells (including both adherent and floating cells) and wash with cold PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• To 100 µL of the cell suspension, add 5 µL of Annexin V-FITC and 5 µL of PI.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within one hour.

  • Annexin V-negative/PI-negative cells are viable.

  • Annexin V-positive/PI-negative cells are in early apoptosis.

  • Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.

Western Blotting for ER Stress Markers

This protocol is for detecting the expression and phosphorylation of key UPR proteins.

Materials:

• (E/Z)-HA155 treated cell lysates

• SDS-PAGE gels

• Transfer apparatus

• PVDF membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-p-PERK, anti-PERK, anti-p-IRE1α, anti-IRE1α, anti-ATF6, anti-CHOP, anti-GRP78, anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Lyse the treated cells and determine the protein concentration.

• Separate the protein lysates by SDS-PAGE.

• Transfer the proteins to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane with TBST.

• Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane with TBST.

• Add the chemiluminescent substrate and visualize the protein bands using an imaging system.

RT-qPCR for XBP1 Splicing

This protocol is for quantifying the splicing of XBP1 mRNA as a marker of IRE1α activation.

Materials:

• (E/Z)-HA155 treated cells

• RNA extraction kit

• cDNA synthesis kit

• qPCR master mix

• Primers specific for total and spliced XBP1

• Real-time PCR system

Procedure:

• Extract total RNA from treated cells.

• Synthesize cDNA from the extracted RNA.

• Perform qPCR using primers that specifically amplify the spliced form of XBP1 and primers that amplify total XBP1 (both spliced and unspliced).

• Normalize the expression levels to a housekeeping gene (e.g., GAPDH or β-actin).

• Calculate the ratio of spliced XBP1 to total XBP1 to determine the extent of XBP1 splicing.

GRP78 ATPase Activity Assay (Colorimetric)

This protocol provides a general method for measuring ATPase activity, which can be adapted for GRP78.

Materials:

• Recombinant GRP78 protein

• (E/Z)-HA155

• ATP

• Assay buffer (e.g., Tris buffer, pH 7.4, containing MgCl2 and KCl)

• Malachite green reagent for phosphate (B84403) detection

• 96-well plate

• Microplate reader

Procedure:

• Prepare a reaction mixture containing assay buffer, recombinant GRP78, and varying concentrations of (E/Z)-HA155.

• Initiate the reaction by adding ATP.

• Incubate the reaction at 37°C for a specific time period.

• Stop the reaction and measure the amount of inorganic phosphate (Pi) released using a malachite green-based colorimetric assay.

• Read the absorbance at the appropriate wavelength (e.g., ~620-650 nm).

• Calculate the ATPase activity and the inhibitory effect of (E/Z)-HA155.

Visualizing the Mechanism: Signaling Pathways and Workflows

To better illustrate the complex signaling events initiated by (E/Z)-HA155, the following diagrams have been generated using the Graphviz DOT language.

(E/Z)-HA155 Mechanism of Action

Caption: Overview of (E/Z)-HA155's mechanism of action in inducing ER stress and apoptosis.

Detailed UPR Signaling Pathways

Caption: Detailed signaling pathways of the Unfolded Protein Response (UPR) activated by ER stress.

Experimental Workflow for Assessing (E/Z)-HA155 Activity

Caption: A typical experimental workflow for characterizing the effects of (E/Z)-HA155 on cancer cells.

Conclusion

(E/Z)-HA155 represents a promising therapeutic agent that selectively targets cancer cells by exploiting their reliance on GRP78 for survival under ER stress. Its mechanism of action, centered on the inhibition of GRP78's ATPase activity, leads to the induction of chronic ER stress and the activation of the UPR. While initially a pro-survival response, the sustained UPR triggered by (E/Z)-HA155 ultimately overwhelms the cell's adaptive capacity, leading to apoptosis and autophagy. The detailed understanding of these molecular pathways, supported by the experimental protocols and quantitative data presented in this guide, provides a solid foundation for further research and development of GRP78 inhibitors as a novel class of anti-cancer drugs. The provided diagrams offer a clear visual representation of these complex processes, aiding in the conceptualization of future experiments and the interpretation of results.

References

• 1. researchgate.net [researchgate.net]
• 2. New Potential Agents for Malignant Melanoma Treatment—Most Recent Studies 2020–2022 | MDPI [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. Evaluation of IC50 levels immediately after treatment with anticancer reagents using a real-time cell monitoring device - PMC [pmc.ncbi.nlm.nih.gov]
• 5. YM155 exerts potent cytotoxic activity against quiescent (G0/G1) multiple myeloma and bortezomib resistant cells via inhibition of survivin and Mcl-1 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Role of the PERK/eIF2α/ATF4/CHOP Signaling Pathway in Tumor Progression During Endoplasmic Reticulum Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Integrating the mechanisms of apoptosis induced by endoplasmic reticulum stress - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Signaling Cell Death from the Endoplasmic Reticulum Stress Response - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The Structure, Activation and Signaling of IRE1 and Its Role in Determining Cell Fate - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Atf6α impacts cell number by influencing survival, death and proliferation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. ATF6 aggravates apoptosis in early porcine embryonic development by regulating organelle homeostasis under high-temperature conditions - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to PERK Binding Affinity and Kinetics for Drug Development Professionals

Introduction

Protein Kinase R-like Endoplasmic Reticulum Kinase (PERK), an integral component of the Unfolded Protein Response (UPR), is a critical regulator of cellular homeostasis under endoplasmic reticulum (ER) stress. Chronic ER stress and the subsequent activation of the PERK signaling pathway are implicated in a variety of diseases, including cancer and neurodegenerative disorders, making PERK an attractive therapeutic target. This guide provides a comprehensive overview of the PERK signaling pathway, methodologies for assessing the binding affinity and kinetics of PERK inhibitors, and a summary of available data for known inhibitors.

Disclaimer: As of this writing, a thorough search of publicly available scientific literature did not yield specific binding affinity or kinetic data for a compound designated as (E/Z)-HA155 . The information presented herein is based on general knowledge of PERK inhibitors and established methodologies in the field.

The PERK Signaling Pathway

Under normal conditions, PERK is held in an inactive state through its association with the ER chaperone protein BiP/GRP78. Upon accumulation of unfolded or misfolded proteins in the ER lumen, BiP dissociates from PERK, leading to its dimerization and autophosphorylation, and subsequent activation.[1] Activated PERK then phosphorylates the alpha subunit of eukaryotic initiation factor 2 (eIF2α). This phosphorylation event has two major consequences: the attenuation of global protein synthesis to reduce the load of new proteins entering the ER, and the selective translation of specific mRNAs, such as Activating Transcription Factor 4 (ATF4).[1][2] ATF4, in turn, upregulates the expression of genes involved in amino acid metabolism, antioxidant responses, and, under prolonged stress, apoptosis via the transcription factor CHOP.[1]

Caption: The PERK branch of the Unfolded Protein Response signaling pathway.

Quantitative Data for Known PERK Inhibitors

While specific data for (E/Z)-HA155 is unavailable, several potent and selective PERK inhibitors have been characterized. The binding affinity is typically reported as the half-maximal inhibitory concentration (IC50), which represents the concentration of an inhibitor required to reduce the enzymatic activity of PERK by 50%.

Inhibitor	IC50 (nM)	Assay Type	Reference
GSK2606414	0.4	Enzymatic Assay	--INVALID-LINK--[3]
GSK2656157	0.9	Enzymatic Assay	--INVALID-LINK--[4]
AMG PERK 44	6	Enzymatic Assay	--INVALID-LINK--[4]
ISRIB (trans-isomer)	5	Cellular Assay (reverses eIF2α phosphorylation)	--INVALID-LINK--[4]

Note: IC50 values can vary depending on the specific assay conditions, such as ATP and substrate concentrations.

Experimental Protocols for Determining PERK Binding Affinity and Kinetics

A variety of biochemical and biophysical assays can be employed to determine the binding affinity and kinetics of small molecule inhibitors to PERK.

Radiometric Kinase Assay (for IC50 Determination)

This method measures the incorporation of radiolabeled phosphate (B84403) from [γ-³²P]ATP onto a substrate, such as eIF2α.

• Principle: The activity of PERK is quantified by the amount of radioactivity transferred to its substrate. The presence of an inhibitor will reduce this transfer in a dose-dependent manner.

• Protocol Outline:

  • Reaction Mixture Preparation: A reaction buffer containing purified recombinant PERK enzyme, its substrate (e.g., eIF2α), and a range of inhibitor concentrations is prepared in a 96-well plate.

  • Initiation: The kinase reaction is initiated by the addition of [γ-³²P]ATP.

  • Incubation: The reaction is allowed to proceed for a defined period at a controlled temperature (e.g., 30 minutes at room temperature).

  • Termination: The reaction is stopped by the addition of a solution containing a high concentration of non-radiolabeled ATP and EDTA.

  • Separation: The phosphorylated substrate is separated from the free [γ-³²P]ATP. This is commonly achieved by spotting the reaction mixture onto phosphocellulose paper, which binds the phosphorylated substrate, followed by washing to remove unincorporated ATP.

  • Detection: The amount of radioactivity incorporated into the substrate is quantified using a scintillation counter.

  • Data Analysis: The percentage of inhibition for each inhibitor concentration is calculated relative to a control reaction without the inhibitor. The IC50 value is then determined by fitting the data to a dose-response curve.

Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Kinase Assay (for IC50 Determination)

This is a non-radioactive, homogeneous assay format that is well-suited for high-throughput screening.

• Principle: The assay measures the phosphorylation of a biotinylated substrate by PERK. A europium-labeled anti-phospho-substrate antibody and a streptavidin-allophycocyanin (APC) conjugate are used for detection. When the substrate is phosphorylated, the antibody binds, bringing the europium donor and APC acceptor into close proximity, resulting in a FRET signal.

• Protocol Outline:

  • Kinase Reaction: Purified PERK, a biotinylated substrate (e.g., biotin-eIF2α), ATP, and the test compound are incubated together.

  • Detection: A solution containing a europium-labeled anti-phospho-eIF2α antibody and streptavidin-APC is added to the reaction.

  • Signal Measurement: After an incubation period to allow for antibody binding, the TR-FRET signal is measured using a plate reader capable of time-resolved fluorescence detection.

  • Data Analysis: The signal intensity is proportional to the extent of substrate phosphorylation. IC50 values are calculated from the dose-response curves.

Surface Plasmon Resonance (SPR) (for Kinetic Analysis - kon, koff, and KD)

SPR is a label-free technique that allows for the real-time monitoring of binding events between an inhibitor and the target protein.

• Principle: The PERK protein is immobilized on a sensor chip. A solution containing the inhibitor is flowed over the chip surface. The binding of the inhibitor to PERK causes a change in the refractive index at the sensor surface, which is detected as a change in the SPR signal.

• Protocol Outline:

  • Immobilization: The purified PERK kinase domain is covalently attached to the surface of a sensor chip.

  • Binding Analysis: A series of inhibitor concentrations are injected over the sensor surface. The association (on-rate, kon) is monitored during the injection, and the dissociation (off-rate, koff) is monitored during a subsequent buffer flow.

  • Data Analysis: The association and dissociation curves are fitted to kinetic models to determine the rate constants kon and koff. The equilibrium dissociation constant (KD), a measure of binding affinity, is calculated as the ratio of koff/kon.

Caption: General workflow for a radiometric PERK kinase inhibition assay.

Conclusion

The development of potent and selective PERK inhibitors holds significant promise for the treatment of various diseases. A thorough characterization of the binding affinity and kinetics of these inhibitors is crucial for understanding their mechanism of action and optimizing their therapeutic potential. While specific data for (E/Z)-HA155 is not currently in the public domain, the methodologies outlined in this guide provide a robust framework for the evaluation of novel PERK-targeting compounds. The use of a combination of biochemical and biophysical assays will yield a comprehensive understanding of the inhibitor-target interaction, which is essential for successful drug development.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Enzymatic Characterization of ER Stress-Dependent Kinase, PERK, and Development of a High-Throughput Assay for Identification of PERK Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]

In-Depth Technical Guide: (E/Z)-HA155

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (E/Z)-HA155, a potent inhibitor of autotaxin. It includes its chemical identity, mechanism of action, detailed experimental protocols, and a summary of its biological activity.

Chemical Identity

Parameter	Value
IUPAC Name	B-[4-[[4-[[3-[(4-fluorophenyl)methyl]-2,4-dioxo-5-thiazolidinylidene]methyl]phenoxy]methyl]phenyl]-boronic acid[1]
CAS Number	1229652-22-5[1]
Synonyms	HA155, Autotaxin Inhibitor IV
Chemical Formula	C₂₄H₁₉BFNO₅S[1]
Molecular Weight	463.29 g/mol [1]

Mechanism of Action

(E/Z)-HA155 is a potent and selective inhibitor of autotaxin (ATX), a key enzyme responsible for the production of lysophosphatidic acid (LPA). LPA is a signaling lipid involved in a multitude of physiological and pathological processes, including cell proliferation, migration, and survival. The ATX-LPA signaling axis has been implicated in the progression of various diseases, such as cancer, fibrosis, and inflammation.

The inhibitory activity of (E/Z)-HA155 stems from its unique chemical structure, which features a boronic acid moiety. This boronic acid group specifically targets and forms a covalent bond with the threonine oxygen nucleophile within the active site of autotaxin, effectively blocking its enzymatic activity.

Signaling Pathway

The inhibition of autotaxin by (E/Z)-HA155 disrupts the conversion of lysophosphatidylcholine (B164491) (LPC) to lysophosphatidic acid (LPA). This reduction in LPA levels leads to decreased activation of its G protein-coupled receptors (GPCRs), subsequently attenuating downstream signaling cascades that promote pathological cellular responses.

Figure 1: The Autotaxin-LPA signaling pathway and the inhibitory action of (E/Z)-HA155.

Quantitative Data

(E/Z)-HA155 exhibits potent inhibition of autotaxin activity in various experimental settings.

Assay Type	Parameter	Value	Reference
Enzymatic Assay	IC₅₀	5.7 nM	[1]
In Vitro	Attenuation of thrombin-mediated increase in platelet-derived LPA	Dose-dependent	[1]
In Vivo (Rats)	Decrease in plasma LPA levels	Orally active	[1]

Experimental Protocols

Below are representative experimental protocols for evaluating the activity of (E/Z)-HA155.

In Vitro Autotaxin Inhibition Assay

Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of (E/Z)-HA155 against autotaxin.

Materials:

• Recombinant human autotaxin

• Lysophosphatidylcholine (LPC) substrate

• (E/Z)-HA155

• Assay buffer (e.g., Tris-HCl, pH 8.0, containing CaCl₂ and MgCl₂)

• Detection reagent for choline (B1196258) (e.g., Amplex Red)

Procedure:

• Prepare a series of dilutions of (E/Z)-HA155 in the assay buffer.

• In a microplate, add the diluted (E/Z)-HA155, recombinant autotaxin, and assay buffer.

• Pre-incubate the mixture for a specified time (e.g., 15 minutes) at a controlled temperature (e.g., 37°C).

• Initiate the enzymatic reaction by adding the LPC substrate.

• Incubate for a defined period (e.g., 30-60 minutes) at the controlled temperature.

• Stop the reaction and add the choline detection reagent.

• Measure the fluorescence or absorbance at the appropriate wavelength.

• Calculate the percentage of inhibition for each concentration of (E/Z)-HA155 relative to a control without the inhibitor.

• Plot the percentage of inhibition against the logarithm of the inhibitor concentration and determine the IC₅₀ value using non-linear regression analysis.

Experimental Workflow Visualization

Figure 2: A representative workflow for an in vitro autotaxin inhibition assay.

In Vivo Evaluation in a Rat Model

Objective: To assess the in vivo efficacy of (E/Z)-HA155 in reducing plasma LPA levels.

Materials:

• Sprague-Dawley rats

• (E/Z)-HA155 formulated for oral administration

• Vehicle control

• Blood collection supplies (e.g., EDTA tubes)

• LC-MS/MS for LPA analysis

Procedure:

• Acclimate the rats to the experimental conditions.

• Divide the rats into control and treatment groups.

• Administer (E/Z)-HA155 or the vehicle control orally to the respective groups at a predetermined dose.

• Collect blood samples at various time points post-administration (e.g., 0, 1, 2, 4, 8, 24 hours).

• Process the blood samples to obtain plasma.

• Extract lipids from the plasma samples.

• Quantify the levels of various LPA species using a validated LC-MS/MS method.

• Compare the plasma LPA levels between the (E/Z)-HA155-treated group and the vehicle control group at each time point to determine the extent and duration of LPA reduction.

Conclusion

(E/Z)-HA155 is a valuable research tool for investigating the roles of the autotaxin-LPA signaling axis in health and disease. Its high potency and selectivity make it a promising candidate for further preclinical and clinical development for the treatment of cancer, fibrosis, and inflammatory disorders. This guide provides foundational information for researchers and drug development professionals working with this compound.

References

• 1. medkoo.com [medkoo.com]

An In-depth Technical Guide on the Downstream Signaling Effects of (E/Z)-HA155 and Related Compounds

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Initial searches for the specific compound "(E/Z)-HA155" revealed ambiguity, with literature pointing to two distinct molecules: HA15 , an inhibitor of the endoplasmic reticulum (ER) chaperone BiP/GRP78, and HA-155 , a potent inhibitor of the enzyme autotaxin (ATX). Both compounds have significant implications in cancer research and beyond, but their mechanisms of action and downstream signaling effects are entirely different. This guide will provide a comprehensive overview of both molecules to address this ambiguity and deliver a thorough technical resource.

Part 1: HA15 - A BIP/GRP78 Inhibitor and ER Stress Inducer

Core Concept: Targeting the Master Regulator of the Unfolded Protein Response

HA15 is a novel small molecule that specifically targets the 78-kilodalton glucose-regulated protein (GRP78), also known as Binding-immunoglobulin protein (BiP). GRP78/BiP is a master regulator of the Unfolded Protein Response (UPR), a crucial cellular stress response pathway.[1][2][3][4] By inhibiting the ATPase activity of BiP, HA15 disrupts protein folding homeostasis within the ER, leading to the activation of the UPR and subsequent downstream signaling cascades that can culminate in cancer cell death.[3][4]

Downstream Signaling Pathways of HA15

Inhibition of BiP by HA15 leads to the dissociation of BiP from the three canonical UPR sensors: PERK, IRE1α, and ATF6, thereby initiating their activation. This triggers a significant ER stress response, ultimately impacting cell fate through several interconnected pathways.

• PERK Pathway Activation: Upon BiP dissociation, PERK (Protein kinase R-like endoplasmic reticulum kinase) dimerizes and autophosphorylates. Activated PERK then phosphorylates the eukaryotic initiation factor 2 alpha (eIF2α), which leads to a global attenuation of protein synthesis, reducing the protein load on the ER. Paradoxically, this also leads to the preferential translation of certain mRNAs, most notably Activating Transcription Factor 4 (ATF4). ATF4, in turn, upregulates the expression of pro-apoptotic factors such as C/EBP homologous protein (CHOP).[5]

• IRE1α Pathway Activation: The release of BiP from IRE1α (Inositol-requiring enzyme 1 alpha) leads to its dimerization and activation of its endoribonuclease activity. This results in the unconventional splicing of X-box binding protein 1 (XBP1) mRNA. The spliced form of XBP1 (XBP1s) is a potent transcription factor that upregulates genes involved in ER-associated degradation (ERAD) and protein folding.

• ATF6 Pathway Activation: Following its release from BiP, Activating Transcription Factor 6 (ATF6) translocates to the Golgi apparatus, where it is cleaved by proteases. The resulting cytosolic fragment of ATF6 is an active transcription factor that, similar to XBP1s, promotes the expression of ER chaperones and ERAD components.

• Induction of Apoptosis and Autophagy: The sustained ER stress induced by HA15 can overwhelm the adaptive capacity of the UPR, leading to the activation of apoptotic pathways. This is often mediated by the upregulation of CHOP.[3][4] Concurrently, HA15 has been shown to induce autophagy, a cellular process of self-digestion, which can have both pro-survival and pro-death roles depending on the cellular context.[3][4]

• Immunogenic Cell Death (ICD): HA15 has been reported to induce immunogenic cell death in cancer cells. ICD is a form of regulated cell death that is accompanied by the release of damage-associated molecular patterns (DAMPs), which can stimulate an anti-tumor immune response.

Quantitative Data on HA15's Effects

The following tables summarize the quantitative data available for HA15's activity in various cancer cell lines.

Table 1: In Vitro Cytotoxicity of HA15

Cell Line	Cancer Type	IC50 (µM)	Exposure Time (h)	Reference
A375	Melanoma	~5	48	(Cerezo et al., 2016)
A549	Lung Cancer	~6	48	[3]
H460	Lung Cancer	~7	48	[3]
H1975	Lung Cancer	~8	48	[3]
NCI-H929	Multiple Myeloma	> 1 (low cytotoxicity alone)	48	[2]
U266	Multiple Myeloma	> 1 (low cytotoxicity alone)	48	[2]

Table 2: In Vivo Efficacy of HA15

Cancer Model	Treatment	Tumor Growth Inhibition	Reference
Esophageal Squamous Cell Carcinoma (Xenograft)	HA15 + Radiotherapy	Significantly enhanced tumor growth delay compared to either treatment alone.	[1]
Multiple Myeloma (Xenograft)	HA15 + Bortezomib	More effective tumor growth inhibition than Bortezomib alone.	[2]

Experimental Protocols

Detailed experimental protocols are often found in the supplementary materials of published research. Below are summaries of key experimental methodologies used to study the effects of HA15.

Cell Viability Assay (CCK-8 or MTT):

• Seed cancer cells in 96-well plates at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Treat the cells with various concentrations of HA15 (e.g., 0-10 µM) for the desired duration (e.g., 24, 48, 72 hours).

• Add CCK-8 or MTT reagent to each well and incubate according to the manufacturer's instructions.

• Measure the absorbance at the appropriate wavelength using a microplate reader.

• Calculate cell viability as a percentage of the untreated control.

Western Blot Analysis:

• Treat cells with HA15 at the desired concentration and time points.

• Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Determine protein concentration using a BCA assay.

• Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST.

• Incubate the membrane with primary antibodies against proteins of interest (e.g., BiP, p-PERK, ATF4, CHOP, LC3B, cleaved caspase-3) overnight at 4°C.

• Wash the membrane and incubate with HRP-conjugated secondary antibodies.

• Detect the signal using an enhanced chemiluminescence (ECL) system.

Apoptosis Assay (Annexin V/Propidium (B1200493) Iodide Staining):

• Treat cells with HA15 as required.

• Harvest the cells and wash with cold PBS.

• Resuspend the cells in Annexin V binding buffer.

• Add FITC-conjugated Annexin V and propidium iodide (PI) to the cell suspension.

• Incubate in the dark for 15 minutes at room temperature.

• Analyze the cells by flow cytometry to distinguish between viable, early apoptotic, late apoptotic, and necrotic cells.

Signaling Pathway Diagrams

Diagram 1: HA15-Induced UPR Signaling

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. axonmedchem.com [axonmedchem.com]
• 3. mdpi.com [mdpi.com]
• 4. Lysophosphatidic acid produced by autotaxin acts as an allosteric modulator of its catalytic efficiency - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]

The Emergence of HA15: A Targeted Approach to Disrupting Cancer's Stress Adaptation Pathways

A Technical Guide on the Discovery, Development, and Mechanism of the Novel GRP78/BiP Inhibitor HA15

Introduction

Cancer cells, in their relentless pursuit of proliferation, are often subjected to significant intracellular and microenvironmental stress. This includes hypoxia, nutrient deprivation, and a high demand for protein synthesis to fuel their rapid growth. To cope with these challenges, cancer cells have co-opted and amplified cellular stress response pathways, most notably the Unfolded Protein Response (UPR). A key regulator of the UPR is the 78-kilodalton glucose-regulated protein (GRP78), also known as Binding Immunoglobulin Protein (BiP). GRP78/BiP is an endoplasmic reticulum (ER) chaperone that plays a pivotal role in protein folding, assembly, and quality control. In many cancers, GRP78/BiP is overexpressed, contributing to tumor progression, metastasis, and resistance to therapy. The critical role of GRP78/BiP in cancer cell survival has made it a compelling target for novel therapeutic interventions. This technical guide provides an in-depth overview of the discovery, development, and mechanism of action of HA15, a first-in-class small molecule inhibitor of GRP78/BiP.

Discovery and Development of HA15

HA15 was identified through structure-activity relationship screening of a thiazole (B1198619) benzenesulfonamide (B165840) compound library.[1] This screening effort aimed to discover novel molecules with potent anti-melanoma activity. HA15 emerged as the lead compound from this new family of molecules, demonstrating significant efficacy in reducing the viability of melanoma cells, irrespective of their mutational status.[1][2] Subsequent studies have expanded the anti-cancer potential of HA15 to a range of other malignancies, including lung cancer, adrenocortical carcinoma, malignant pleural mesothelioma, and esophageal squamous cell carcinoma.[3][4][5][6]

A crucial aspect of the early development of HA15 was the observation that it selectively induces cell death in cancer cells while showing no deleterious effects on normal human melanocytes or fibroblasts at effective concentrations.[7] This cancer-cell-specific cytotoxicity is a highly desirable characteristic for any potential therapeutic agent. In vivo studies have further supported the therapeutic potential of HA15, demonstrating its ability to inhibit tumor development in mouse xenograft models of melanoma and malignant pleural mesothelioma with no apparent toxicity.[7]

Mechanism of Action: Targeting the ATPase Activity of GRP78/BiP

The primary molecular target of HA15 is the master UPR regulator, GRP78/BiP.[1][2] Under normal physiological conditions, GRP78/BiP binds to the luminal domains of the three UPR stress sensors: PERK (PKR-like ER kinase), IRE1α (inositol-requiring enzyme 1α), and ATF6 (activating transcription factor 6), keeping them in an inactive state. When unfolded or misfolded proteins accumulate in the ER, GRP78/BiP preferentially binds to these aberrant proteins, leading to its dissociation from the UPR sensors and their subsequent activation.

HA15 exerts its effect by directly binding to GRP78/BiP and inhibiting its ATPase activity in a dose-dependent manner.[3][5] This inhibition disrupts the chaperone function of GRP78/BiP, leading to an accumulation of unfolded proteins and exacerbating ER stress.[3][5] Paradoxically, by inhibiting GRP78/BiP, HA15 also induces the dissociation of the GRP78/BiP-UPR sensor complexes, leading to the sustained activation of all three branches of the UPR.[3][4][8] This hyperactivation of the UPR in cancer cells, which are already under significant ER stress, pushes them beyond a critical threshold, leading to programmed cell death through the concomitant induction of apoptosis and autophagy.[1][3]

Quantitative Data

The following tables summarize the in vitro and in vivo efficacy of HA15 across various cancer cell lines and models.

Table 1: In Vitro Efficacy of HA15 on Cancer Cell Viability

Cell Line	Cancer Type	Assay	IC50 / Effect	Treatment Duration	Reference
A375	Melanoma	MTT	1-2.5 µM	24 hours	[7]
A549	Lung Cancer	CCK-8	Dose-dependent decrease in viability (0-10 µM)	48 hours	[6]
H460	Lung Cancer	CCK-8	Dose-dependent decrease in viability (0-10 µM)	48 hours	[6]
H1975	Lung Cancer	CCK-8	Dose-dependent decrease in viability (0-10 µM)	48 hours	[6]
NCI-H929	Multiple Myeloma	Not specified	Significant cytotoxicity at 2-32 µM	Not specified	[1]
U266	Multiple Myeloma	Not specified	Significant cytotoxicity at 2-32 µM	Not specified	[1]
ESCC cells	Esophageal Squamous Cell Carcinoma	Viability Assay	Exhibited antitumor activity	Not specified	[6][9]

Table 2: In Vivo Efficacy of HA15

Cancer Model	Administration Route	Dosage	Treatment Schedule	Outcome	Reference
Melanoma Xenograft (mice)	Intratumoral (i.h.)	0.7 mg/mouse/day	Over 2 weeks	Inhibited tumor development	[7]
Malignant Pleural Mesothelioma (MPM) Xenograft (mice)	Intraperitoneal (i.p.)	0.7 mg/mouse	5 days/week	Suppressed MPM tumor growth	[7]
Multiple Myeloma Xenograft (mice)	Not specified	Not specified	Not specified	Combination with Bortezomib inhibited tumor growth more effectively than Bortezomib alone	[1]

Experimental Protocols

Cell Viability Assay (CCK-8)

This protocol is a general guideline adapted from studies investigating the effect of HA15 on cancer cell viability.[6]

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000 cells/well in 100 µL of complete culture medium. Incubate the plate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.

• HA15 Treatment: Prepare a series of dilutions of HA15 in culture medium. Remove the existing medium from the wells and add 100 µL of the HA15-containing medium at various concentrations (e.g., 0, 2, 4, 6, 8, 10 µM). Include a vehicle control (DMSO) at a concentration equivalent to the highest HA15 concentration.

• Incubation: Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO₂ incubator.

• CCK-8 Reagent Addition: Add 10 µL of Cell Counting Kit-8 (CCK-8) solution to each well.

• Final Incubation: Incubate the plate for 1-4 hours at 37°C.

• Absorbance Measurement: Measure the absorbance at 450 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells.

Apoptosis Assay (Annexin V Staining)

This protocol is a general guideline for assessing apoptosis induced by HA15 using Annexin V-FITC and Propidium Iodide (PI) staining followed by flow cytometry.[10]

• Cell Treatment: Seed cells in a 6-well plate and treat with the desired concentrations of HA15 for the specified duration. Include both negative (vehicle) and positive controls.

• Cell Harvesting: After treatment, collect both floating and adherent cells. For adherent cells, wash with PBS and detach using trypsin-EDTA. Combine the floating and adherent cells and centrifuge at 1,500 rpm for 5 minutes.

• Cell Washing: Wash the cell pellet twice with ice-cold PBS.

• Resuspension: Resuspend the cells in 1X Annexin V binding buffer at a concentration of 1 x 10⁶ cells/mL.

• Staining: To 100 µL of the cell suspension, add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI) solution.

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

• Analysis: Add 400 µL of 1X Annexin V binding buffer to each tube and analyze the samples immediately by flow cytometry.

Western Blot Analysis for UPR Markers

This protocol provides a general framework for detecting the expression of key UPR proteins following HA15 treatment.[11][12]

• Cell Lysis: After treating cells with HA15, wash them with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay kit.

• SDS-PAGE: Denature 20-30 µg of protein from each sample by boiling in Laemmli sample buffer and separate the proteins on a 10-12% SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat dry milk or BSA in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane overnight at 4°C with primary antibodies against UPR markers such as GRP78/BiP, p-PERK, p-eIF2α, ATF4, CHOP, and a loading control (e.g., β-actin or GAPDH) diluted in the blocking buffer.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Signaling Pathways and Visualizations

The mechanism of action of HA15 involves the intricate network of the Unfolded Protein Response. The following diagrams, generated using the DOT language for Graphviz, illustrate the key signaling pathways and the experimental workflow for assessing HA15's effects.

Figure 1: HA15 Mechanism of Action in the UPR Pathway.

Figure 2: Experimental Workflow for HA15 Characterization.

Conclusion

HA15 represents a promising new class of anti-cancer agents that exploit the inherent ER stress of malignant cells. By specifically targeting the master UPR regulator GRP78/BiP, HA15 effectively disrupts the adaptive mechanisms that cancer cells rely on for survival. Its ability to induce both apoptosis and autophagy through the hyperactivation of the UPR provides a multi-pronged attack on cancer cell viability. The preclinical data gathered to date strongly support the continued investigation of HA15 and other thiazole benzenesulfonamides as potential therapeutics for a variety of cancers, particularly those that have developed resistance to conventional therapies. Further research is warranted to fully elucidate the therapeutic window of HA15 and to identify predictive biomarkers for patient stratification in future clinical trials.

References

• 1. GRP78 inhibitor HA15 increases the effect of Bortezomib on eradicating multiple myeloma cells through triggering endoplasmic reticulum stress - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 5. apexbt.com [apexbt.com]
• 6. Targeted inhibition of GRP78 by HA15 promotes apoptosis of lung cancer cells accompanied by ER stress and autophagy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. kumc.edu [kumc.edu]
• 8. ptglab.com [ptglab.com]
• 9. HA15 inhibits binding immunoglobulin protein and enhances the efficacy of radiation therapy in esophageal squamous cell carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. HA15 inhibits binding immunoglobulin protein and enhances the efficacy of radiation therapy in esophageal squamous cell carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Measuring ER stress and the unfolded protein response using mammalian tissue culture system - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Methods for Studying ER Stress and UPR Markers in Human Cells | Springer Nature Experiments [experiments.springernature.com]

An In-depth Technical Guide on the Role of (E/Z)-HA155 in Translational Control

A comprehensive review of available scientific literature and data reveals no specific information regarding a compound designated as "(E/Z)-HA155" and its role in translational control. Extensive searches for this compound have not yielded any data on its biological target, mechanism of action, or any associated experimental protocols or quantitative data within the context of translational control or related signaling pathways, such as the PERK/eIF2α pathway.

The information that has been gathered pertains to the general mechanisms of translational control, particularly the integrated stress response (ISR) and the pivotal role of the PERK/eIF2α signaling axis. This pathway is a critical regulator of protein synthesis in response to various cellular stressors, including endoplasmic reticulum (ER) stress. While this guide can provide a detailed overview of this pathway and the methodologies used to study it, it cannot attribute any specific role to "(E/Z)-HA155" due to the absence of relevant findings.

The PERK/eIF2α Pathway: A Central Hub for Translational Control

Under conditions of ER stress, the accumulation of unfolded or misfolded proteins triggers the activation of Protein kinase R (PKR)-like endoplasmic reticulum kinase (PERK). Activated PERK, through autophosphorylation, subsequently phosphorylates the alpha subunit of eukaryotic initiation factor 2 (eIF2α) at Serine 51. This phosphorylation event is a key regulatory node in translational control.

Phosphorylated eIF2α inhibits its guanine (B1146940) nucleotide exchange factor, eIF2B, which is necessary for the formation of the ternary complex (eIF2-GTP-Met-tRNAi). This leads to a global attenuation of cap-dependent mRNA translation, thereby reducing the protein load on the ER and allowing the cell to restore homeostasis. Paradoxically, the phosphorylation of eIF2α also leads to the preferential translation of a specific subset of mRNAs, most notably Activating Transcription Factor 4 (ATF4). ATF4 is a transcription factor that upregulates the expression of genes involved in the unfolded protein response (UPR), amino acid metabolism, and apoptosis.

Visualizing the PERK Signaling Pathway

The following diagram illustrates the canonical PERK signaling pathway leading to translational control.

PERK signaling pathway under ER stress.

Methodologies for Studying PERK-Mediated Translational Control

The investigation of compounds that modulate the PERK pathway involves a series of established in vitro and cellular assays. The following sections detail the typical experimental protocols used to characterize such compounds.

Table 1: Quantitative Data for Representative PERK Inhibitors

While no data is available for "(E/Z)-HA155," the following table provides examples of quantitative data for known PERK inhibitors, which would be analogous to the data generated for a novel compound.

Compound	Target	Assay Type	IC50 (nM)
GSK2606414	PERK	Kinase Assay	0.4
GSK2656157	PERK	Kinase Assay	<1
AMG PERK 44	PERK	Cellular Assay (p-eIF2α)	8
HC4	PERK	Cellular Assay (p-eIF2α)	15

IC50: Half-maximal inhibitory concentration. This value represents the concentration of an inhibitor required to reduce the activity of a biological target by 50%. Data is compiled from various sources for illustrative purposes.

Experimental Protocols

In Vitro PERK Kinase Assay

Objective: To determine the direct inhibitory activity of a test compound against the PERK kinase domain.

Methodology:

• Reagents: Recombinant human PERK kinase domain, ATP, a suitable substrate peptide (e.g., a synthetic peptide containing the eIF2α phosphorylation site), test compound, and a detection reagent (e.g., ADP-Glo™ Kinase Assay).

• Procedure:

  • Serially dilute the test compound in DMSO and add to the wells of a 384-well plate.

  • Add the recombinant PERK kinase to the wells containing the compound and incubate for a predetermined time (e.g., 15 minutes) at room temperature.

  • Initiate the kinase reaction by adding the substrate peptide and ATP.

  • Incubate for a specified duration (e.g., 1 hour) at room temperature.

  • Terminate the reaction and measure the kinase activity using a suitable detection method, such as luminescence to quantify ATP consumption.

• Data Analysis: Calculate the percentage of inhibition at each compound concentration and determine the IC50 value by fitting the data to a dose-response curve.

Cellular Assay for PERK Activity (p-eIF2α Levels)

Objective: To assess the ability of a compound to inhibit PERK activity within a cellular context by measuring the phosphorylation of its direct substrate, eIF2α.

Methodology:

• Cell Culture: Use a human cell line with a robust ER stress response (e.g., HEK293T, HCT116).

• Procedure:

  • Seed cells in 96-well plates and allow them to adhere overnight.

  • Pre-treat the cells with various concentrations of the test compound for a specific duration (e.g., 1 hour).

  • Induce ER stress by treating the cells with an agent such as thapsigargin (B1683126) (e.g., 300 nM) or tunicamycin (B1663573) (e.g., 2 µg/mL) for a defined period (e.g., 2 hours).

  • Lyse the cells and perform Western blotting to detect phosphorylated eIF2α (p-eIF2α) and total eIF2α.

• Data Analysis: Quantify the band intensities for p-eIF2α and total eIF2α. Calculate the ratio of p-eIF2α to total eIF2α for each treatment condition. Determine the IC50 value by plotting the percentage of inhibition of eIF2α phosphorylation against the compound concentration.

Western Blotting for Phosphorylated eIF2α

Objective: To qualitatively and semi-quantitatively measure the levels of phosphorylated eIF2α in cell lysates.

Methodology:

• Sample Preparation:

  • Wash cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Quantify protein concentration using a standard assay (e.g., BCA assay).

  • Denature protein samples by boiling in Laemmli sample buffer.

• SDS-PAGE and Transfer:

  • Separate proteins by size on a polyacrylamide gel.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody specific for p-eIF2α (Ser51) overnight at 4°C.

  • Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Stripping and Re-probing: The membrane can be stripped of antibodies and re-probed with an antibody for total eIF2α and a loading control (e.g., GAPDH or β-actin) to normalize the data.

Visualizing the Experimental Workflow for PERK Inhibition

The following diagram outlines the general workflow for testing a potential PERK inhibitor.

Workflow for characterizing a PERK inhibitor.

Conclusion

Technical Guide: (E/Z)-HA155 In Vitro Assay Results

For the Attention of Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vitro assay results for the compound HA155. It is important to note that while the query specified "in vitro kinase assay results," extensive research has identified HA155 as a potent and selective inhibitor of Autotaxin (ATX) , which is a lysophospholipase D, not a protein kinase. No public domain data from in vitro kinase assays for HA155 were found. Therefore, this guide focuses on its well-documented activity against its primary target, Autotaxin.

The designation "(E/Z)-HA155" was not found in the reviewed literature. The compound is consistently referred to as HA155.

Data Presentation: Quantitative Inhibition of Autotaxin

HA155 is a potent, boronic acid-based inhibitor of Autotaxin.[1] The following table summarizes the quantitative data for its inhibitory activity.

Compound	Target	IC50 (nM)	Assay Type	Notes
HA155	Autotaxin (ATX)	5.7	Biochemical	A potent, boronic acid-based inhibitor.[1]

Experimental Protocols: In Vitro Autotaxin Inhibition Assay

The following is a detailed methodology for a typical in vitro assay used to determine the inhibitory activity of compounds against Autotaxin. This protocol is based on commonly used methods for assessing ATX activity.

Objective: To determine the half-maximal inhibitory concentration (IC50) of HA155 against recombinant human Autotaxin.

Materials:

• Recombinant human Autotaxin (ATX)

• Lysophosphatidylcholine (LPC) as the substrate

• HA155 (or other test compounds)

• Assay Buffer (e.g., Tris-based buffer at physiological pH, containing CaCl2 and MgCl2)

• Choline (B1196258) Oxidase

• Horseradish Peroxidase (HRP)

• Amplex Red reagent

• 96-well or 384-well microplates (black, clear bottom for fluorescence)

• Plate reader with fluorescence detection capabilities

Procedure:

• Compound Preparation:

  • Prepare a stock solution of HA155 in a suitable solvent (e.g., DMSO).

  • Perform serial dilutions of the stock solution to create a range of concentrations for testing.

• Assay Reaction:

  • Add the assay buffer to the wells of the microplate.

  • Add the diluted HA155 or control vehicle (e.g., DMSO) to the appropriate wells.

  • Add recombinant human Autotaxin to all wells except for the negative control wells.

  • Incubate the plate for a defined period (e.g., 15-30 minutes) at a controlled temperature (e.g., 37°C) to allow the inhibitor to bind to the enzyme.

  • Initiate the enzymatic reaction by adding the substrate, Lysophosphatidylcholine (LPC).

• Detection of Choline Production:

  • The activity of Autotaxin is measured by quantifying the amount of choline produced from the hydrolysis of LPC.

  • A coupled enzymatic reaction is used for detection:

    • Choline Oxidase oxidizes the choline produced, generating hydrogen peroxide (H2O2).

    • In the presence of Horseradish Peroxidase (HRP), the H2O2 reacts with Amplex Red to produce the highly fluorescent compound, resorufin.

  • Add a detection cocktail containing Choline Oxidase, HRP, and Amplex Red to the wells.

• Data Acquisition and Analysis:

  • Incubate the plate for a further period to allow the detection reaction to proceed.

  • Measure the fluorescence intensity using a plate reader (e.g., excitation at 530-560 nm and emission at ~590 nm).

  • The fluorescence signal is proportional to the amount of choline produced and thus to the activity of Autotaxin.

  • Calculate the percent inhibition for each concentration of HA155 relative to the vehicle control.

  • Plot the percent inhibition against the logarithm of the HA155 concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Mandatory Visualizations

The following diagram illustrates the signaling pathway in which Autotaxin is a key enzyme.

Caption: The Autotaxin-LPA signaling pathway and the inhibitory action of HA155.

The diagram below outlines the key steps in the in vitro Autotaxin inhibition assay.

References

• 1. Autotaxin (inhibitors, antagonists, agonists)-ProbeChem.com [probechem.com]

Unraveling (E/Z)-HA155: A Technical Guide to its Spectroscopic Signature and Biological Context

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for the potent autotaxin inhibitor, (E/Z)-HA155. This document details the available Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) data, outlines the experimental protocols for their acquisition, and situates the compound within its relevant biological signaling pathway.

Chemical Identity and Structure

(E/Z)-HA155, also known as Autotaxin Inhibitor IV, is a boronic acid-based compound. Its systematic IUPAC name is B-[4-[[4-[[3-[(4-fluorophenyl)methyl]-2,4-dioxo-5-thiazolidinylidene]methyl]phenoxy]methyl]phenyl]-boronic acid. The compound exists as a mixture of E and Z isomers at the exocyclic double bond of the thiazolidinylidene ring.

Chemical Formula: C₂₄H₁₉BFNO₅S

Molecular Weight: 463.29 g/mol

CAS Number: 1229652-22-5

Spectroscopic Data

Detailed spectroscopic analysis is crucial for the unequivocal identification and characterization of (E/Z)-HA155. The following tables summarize the available NMR and Mass Spectrometry data.

Table 1: ¹H NMR Spectroscopic Data

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
8.04	s	2H	Aromatic CH
7.80	d, J = 8.1 Hz	2H	Aromatic CH
7.61	d, J = 8.9 Hz	2H	Aromatic CH
7.45	t, ⁴J = 2.1 Hz	1H	Vinyl CH
7.41	d, J = 8.0 Hz	2H	Aromatic CH
7.38–7.29	m	2H	Aromatic CH
7.23–7.04	m	4H	Aromatic CH
5.19	s	2H	N-CH₂
4.66	s	2H	O-CH₂
3.74	d, ⁴J = 2.1 Hz	2H	B-OH

Note: The provided ¹H NMR data is for one of the isomers. The presence of both E and Z isomers would result in a more complex spectrum with distinct signals for each isomer.

Table 2: Mass Spectrometry Data

Parameter	Value
Exact Mass	463.1061
Ionization Mode	Electrospray Ionization (ESI)
Observed Ion	[M+H]⁺

Experimental Protocols

The following methodologies are based on standard practices for the characterization of small organic molecules and are consistent with the procedures described in the relevant literature.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Instrumentation: A standard NMR spectrometer with a proton frequency of 400 MHz or higher is utilized.

Sample Preparation: A few milligrams of the (E/Z)-HA155 sample are dissolved in a suitable deuterated solvent, such as Deuterated Dimethyl Sulfoxide (DMSO-d₆) or Deuterated Chloroform (CDCl₃).

Data Acquisition:

• ¹H NMR: Standard one-dimensional proton NMR spectra are acquired. Key parameters include a sufficient number of scans to achieve a good signal-to-noise ratio, a spectral width covering the expected chemical shift range for aromatic and aliphatic protons, and a relaxation delay of 1-5 seconds.

• ¹³C NMR and 2D NMR: For complete structural elucidation, ¹³C NMR and two-dimensional NMR experiments such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) would be performed to establish proton-proton and proton-carbon connectivities.

High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS)

Instrumentation: The analysis is performed on a system equipped with a Waters 2795 Separation Module (Alliance HT), a Waters 2996 Photodiode Array Detector (190–750 nm), and an LCT Orthogonal Acceleration Time of Flight Mass Spectrometer. An Atlantis T3 C18 column (2.1 × 100 mm, 3 μm) is used for separation.[1]

Chromatographic Conditions:

• Mobile Phase: A gradient of an appropriate buffer (e.g., water with 0.1% formic acid) and an organic solvent (e.g., acetonitrile (B52724) with 0.1% formic acid).

• Flow Rate: 0.40 mL/min.[1]

• Detection: UV detection at a suitable wavelength and mass spectrometric detection.

Mass Spectrometry Conditions:

• Ionization: Electrospray ionization (ESI) in positive or negative ion mode.

• Analysis: High-resolution mass analysis to determine the accurate mass of the molecular ion.

Biological Context: The Autotaxin-LPA Signaling Pathway

(E/Z)-HA155 is a potent inhibitor of autotaxin (ATX), a key enzyme in the production of the signaling lipid lysophosphatidic acid (LPA). Understanding this pathway is critical to comprehending the mechanism of action of HA155.

The diagram above illustrates that autotaxin converts lysophosphatidylcholine (B164491) (LPC) into lysophosphatidic acid (LPA) in the extracellular space. LPA then binds to its G protein-coupled receptors (LPARs) on the cell surface, activating various intracellular signaling cascades. These cascades, mediated by G proteins, lead to a range of cellular responses, including proliferation, migration, and survival, which are often implicated in pathological processes such as cancer and fibrosis. (E/Z)-HA155 exerts its effect by directly inhibiting the enzymatic activity of autotaxin, thereby blocking the production of LPA and attenuating its downstream signaling.

Experimental Workflow for Characterization

The logical flow for the characterization of a newly synthesized batch of (E/Z)-HA155 is outlined below.

This workflow begins with the chemical synthesis of the compound, followed by purification to remove impurities. The purity of the isolated compound is then assessed, typically by High-Performance Liquid Chromatography (HPLC). Once purity is established, the chemical structure is confirmed using a combination of spectroscopic techniques. NMR spectroscopy serves as the primary method for detailed structural elucidation, while mass spectrometry provides confirmation of the molecular weight and elemental composition. This rigorous process ensures the identity and quality of the final (E/Z)-HA155 product for use in further research and development.

References

• 1. pubs.acs.org [pubs.acs.org]

(E/Z)-HA155 and its Role in Neurodegenerative Disease Models: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

(E/Z)-HA155, also known as HA15, is a potent and specific inhibitor of the 78-kDa glucose-regulated protein (GRP78), an essential endoplasmic reticulum (ER) chaperone protein. While HA15 has demonstrated anti-cancer properties by inducing ER stress and subsequent apoptosis in tumor cells, its application in neurodegenerative disease models presents a significant paradox. The current body of scientific literature strongly indicates that GRP78 plays a neuroprotective role. Upregulation and activation of GRP78 are considered therapeutic strategies for neurodegenerative conditions such as Alzheimer's and Parkinson's diseases, as this chaperone aids in mitigating protein misfolding and ER stress, which are key pathological features of these diseases. Therefore, the inhibition of GRP78 by (E/Z)-HA155 is a counterintuitive approach for neuroprotection and is more likely to be detrimental to neuronal survival. This technical guide will provide an in-depth analysis of the established role of GRP78 and the Unfolded Protein Response (UPR) in neurodegeneration, detail the mechanism of action of (E/Z)-HA155 as a GRP78 inhibitor, and present the theoretical, likely neurotoxic, consequences of its use in neurodegenerative disease models.

The Role of GRP78/BiP in Neuronal Health and Disease

The endoplasmic reticulum is a critical organelle for protein folding and maturation. An accumulation of misfolded or unfolded proteins in the ER leads to a state of cellular stress known as ER stress. To cope with this, cells activate a sophisticated signaling network called the Unfolded Protein Response (UPR). GRP78, also known as BiP, is a master regulator of the UPR.[1][2]

Under normal conditions, GRP78 binds to and keeps inactive the three main UPR stress sensors:

• PERK (PKR-like ER kinase)

• IRE1α (Inositol-requiring enzyme 1α)

• ATF6 (Activating transcription factor 6)

When misfolded proteins accumulate, GRP78 preferentially binds to them, releasing the UPR sensors and initiating downstream signaling pathways aimed at restoring ER homeostasis.[3] In the context of neurodegenerative diseases, which are often characterized by the aggregation of misfolded proteins (e.g., amyloid-beta and tau in Alzheimer's, alpha-synuclein (B15492655) in Parkinson's), the UPR is chronically activated.[4]

Numerous studies have demonstrated that enhancing GRP78 expression or activity is neuroprotective.[5][6] Overexpression of GRP78 has been shown to protect neurons from apoptosis induced by various stressors.[7] Conversely, the specific elimination of GRP78 in Purkinje cells leads to their degeneration.[8]

(E/Z)-HA155: A Potent Inhibitor of GRP78/BiP

(E/Z)-HA155 functions by directly inhibiting the ATPase activity of GRP78. This inhibition disrupts the normal chaperone function of GRP78, leading to an accumulation of unfolded proteins and the induction of ER stress. In cancer cells, this sustained ER stress overwhelms the cellular coping mechanisms and triggers apoptosis, making HA155 a promising anti-cancer agent.

Mechanism of Action Leading to ER Stress

The inhibition of GRP78's ATPase activity by (E/Z)-HA155 prevents the release of GRP78 from its client proteins, leading to a functional depletion of available GRP78. This, in turn, causes the activation of the UPR sensors PERK, IRE1α, and ATF6, initiating a strong and sustained ER stress response.

The Unfolded Protein Response (UPR) Signaling Pathway and the Impact of (E/Z)-HA155

The UPR consists of three main branches, each with distinct downstream effects. The inhibition of GRP78 by (E/Z)-HA155 would theoretically activate all three branches, leading to a cascade of events that are generally considered detrimental in a neurodegenerative context.

Caption: The Unfolded Protein Response (UPR) pathway and the inhibitory effect of (E/Z)-HA155.

Quantitative Data on UPR Modulation (Hypothetical in Neuronal Context)

While no direct quantitative data exists for (E/Z)-HA155 in neurodegenerative models, we can extrapolate the expected effects based on its mechanism of action and data from cancer cell line studies. The following table summarizes the anticipated impact of (E/Z)-HA155 on key UPR markers in neuronal cells.

Marker	Cellular Function	Expected Change with (E/Z)-HA155 Treatment	Rationale
GRP78/BiP	ER Chaperone, UPR regulator	No significant change in protein level initially, but functional inhibition	HA155 inhibits GRP78's ATPase activity, not its expression.
p-PERK	UPR sensor, initiates translational attenuation	Increased Phosphorylation	Release from GRP78 inhibition leads to PERK activation.
p-eIF2α	Translation initiation factor	Increased Phosphorylation	Downstream target of activated PERK.
ATF4	Transcription factor	Increased Protein Levels	Preferentially translated upon eIF2α phosphorylation.
CHOP	Pro-apoptotic transcription factor	Increased Protein Levels	Transcriptional target of ATF4.
XBP1s	Transcription factor for ERAD genes	Increased Splicing and Protein Levels	Result of IRE1α activation.
Caspase-3	Executioner caspase	Increased Cleavage/Activation	Downstream effector of CHOP-mediated apoptosis.

Experimental Protocols

The following are detailed methodologies for key experiments to assess the impact of (E/Z)-HA155 on neuronal cells, adapted from standard protocols in neurobiology and ER stress research.

Primary Neuronal Culture and Treatment

• Cell Culture: Isolate primary cortical or hippocampal neurons from embryonic day 18 (E18) rat or mouse pups.

• Plating: Plate neurons on poly-D-lysine coated plates in Neurobasal medium supplemented with B27 and GlutaMAX.

• Treatment: At days in vitro (DIV) 7-10, treat neurons with varying concentrations of (E/Z)-HA155 (e.g., 0.1, 1, 10 µM) or vehicle (DMSO) for specified time points (e.g., 6, 12, 24 hours).

Western Blot Analysis of UPR Markers

• Lysate Preparation: Lyse treated neurons in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine protein concentration using a BCA assay.

• SDS-PAGE: Separate equal amounts of protein (20-30 µg) on a 4-15% SDS-polyacrylamide gel.

• Transfer: Transfer proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against GRP78, p-PERK, p-eIF2α, ATF4, CHOP, and cleaved Caspase-3 overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Quantification: Densitometric analysis of the bands, normalizing to a loading control like β-actin or GAPDH.

Immunocytochemistry for Neuronal Apoptosis

• Fixation: Fix treated neurons with 4% paraformaldehyde (PFA) for 15 minutes.

• Permeabilization: Permeabilize cells with 0.25% Triton X-100 in PBS for 10 minutes.

• Blocking: Block with 10% normal goat serum in PBS for 1 hour.

• Primary Antibody Incubation: Incubate with primary antibodies against a neuronal marker (e.g., NeuN or MAP2) and an apoptosis marker (e.g., cleaved Caspase-3) overnight at 4°C.

• Secondary Antibody Incubation: Wash and incubate with fluorescently-labeled secondary antibodies for 1 hour at room temperature.

• Counterstaining: Stain nuclei with DAPI.

• Imaging: Acquire images using a fluorescence microscope.

• Analysis: Quantify the percentage of apoptotic (cleaved Caspase-3 positive) neurons.

Logical Workflow for Assessing (E/Z)-HA155 in a Neurodegenerative Context

The following diagram illustrates the logical workflow for investigating the effects of (E/Z)-HA155 in a neuronal model.

Caption: Experimental workflow for evaluating (E/Z)-HA155 in neuronal cells.

Conclusion: A Counterintuitive Strategy for Neurodegeneration

Based on the overwhelming evidence for the neuroprotective role of GRP78, the use of its inhibitor, (E/Z)-HA155, in neurodegenerative disease models is a highly paradoxical approach. The induction of ER stress and apoptosis, which is the desired outcome in cancer therapy, would likely exacerbate the neuronal loss that is characteristic of diseases like Alzheimer's and Parkinson's.

While there is a theoretical possibility that in specific, yet-to-be-defined contexts, transient GRP78 inhibition could have some unforeseen beneficial effect, the current scientific consensus does not support this. Future research in this area should proceed with extreme caution, and any investigation into the effects of (E/Z)-HA155 on neuronal cells should be designed with the high probability of observing neurotoxicity in mind. For drug development professionals, the focus for targeting GRP78 in neurodegeneration should remain on developing agonists or inducers of its expression and activity, rather than inhibitors.

References

• 1. The Molecular Chaperone GRP78/BiP as a Therapeutic Target for Neurodegenerative Disorders: A Mini Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Role of the unfolded protein response regulator GRP78/BiP in development, cancer, and neurological disorders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Role of the Unfolded Protein Response Regulator GRP78/BiP in Development, Cancer, and Neurological Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Unfolded Protein Response (UPR) Chaperone GRP78/BiP as a Therapeutic Target for Alpha-Synuclein Toxicity | Parkinson's Disease [michaeljfox.org]
• 5. The endoplasmic reticulum stress-responsive protein GRP78 protects neurons against excitotoxicity and apoptosis: suppression of oxidative stress and stabilization of calcium homeostasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Overexpression of GRP78 protects glial cells from endoplasmic reticulum stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Essential role of the unfolded protein response regulator GRP78/BiP in protection from neuronal apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Essential role of the unfolded protein response regulator GRP78/BiP in protection from neuronal apoptosis - PMC [pmc.ncbi.nlm.nih.gov]

(E/Z)-HA155: A Preclinical In-Depth Analysis of In Vivo Pharmacokinetics and Pharmacodynamics

For Researchers, Scientists, and Drug Development Professionals

Abstract

(E/Z)-HA155 is a potent and selective inhibitor of autotaxin (ATX), a key enzyme responsible for the production of lysophosphatidic acid (LPA). As a type I inhibitor, it directly targets the active site of ATX. While in vitro studies have robustly demonstrated its high potency, with a reported IC50 of 5.7 nM, comprehensive in vivo data on its pharmacokinetic and pharmacodynamic profile remains limited in publicly accessible literature. This guide synthesizes the available preclinical information on (E/Z)-HA155, focusing on its mechanism of action and reported in vivo effects, while also highlighting the current gaps in knowledge regarding its detailed pharmacokinetic properties and dose-response relationships.

Core Data Summary

Due to the limited availability of published in vivo studies on (E/Z)-HA155, a comprehensive quantitative summary of its pharmacokinetic and pharmacodynamic parameters cannot be provided at this time. The available information primarily highlights its potent in vitro activity and qualitative in vivo effects.

Table 1: Summary of (E/Z)-HA155 In Vitro and In Vivo Properties

Parameter	Value/Observation	Species/Model	Reference
In Vitro Potency (IC50)	5.7 nM	Purified Autotaxin	[1][2]
In Vivo Pharmacodynamic Effect	Lowers plasma LPA levels	In vivo models	[2]
In Vivo Stability	Reported to be very low	In vivo models

Mechanism of Action: Autotaxin Inhibition

(E/Z)-HA155 functions as a competitive inhibitor of autotaxin. ATX is a secreted lysophospholipase D that catalyzes the hydrolysis of lysophosphatidylcholine (B164491) (LPC) to produce LPA. LPA is a bioactive signaling lipid that interacts with a family of G protein-coupled receptors (LPAR1-6), modulating a wide array of cellular processes including cell proliferation, migration, and survival. The ATX-LPA signaling axis is implicated in various physiological and pathological processes, including fibrosis, inflammation, and cancer. By inhibiting ATX, (E/Z)-HA155 effectively reduces the production of LPA, thereby attenuating its downstream signaling effects.

Figure 1: Mechanism of Action of (E/Z)-HA155.

In Vivo Pharmacokinetics: A Knowledge Gap

Detailed in vivo pharmacokinetic data for (E/Z)-HA155 is not extensively reported in the available literature. A significant challenge highlighted in preclinical assessments is the compound's "very low" in vivo stability. This suggests that (E/Z)-HA155 may be subject to rapid metabolism or degradation in a biological system, which would likely result in a short half-life and low systemic exposure following administration. A structurally related predecessor, HA130, was reported to have a half-life of less than 5 minutes in mice, further underscoring the potential stability issues within this chemical series.

Without specific studies detailing its absorption, distribution, metabolism, and excretion (ADME) profile, key pharmacokinetic parameters such as:

• Half-life (t½)

• Clearance (CL)

• Volume of distribution (Vd)

• Oral bioavailability (%F)

remain undetermined. The lack of this data presents a significant hurdle in designing effective in vivo experiments and translating the potent in vitro activity of (E/Z)-HA155 into a viable therapeutic agent.

In Vivo Pharmacodynamics: Reduction of Plasma LPA

The primary pharmacodynamic effect of (E/Z)-HA155 in vivo is the reduction of circulating LPA levels. It has been validated in preclinical models that administration of HA155 leads to a decrease in plasma LPA.[2] However, the publicly available data lacks detailed dose-response relationships and the time course of this effect.

A typical experimental workflow to determine the in vivo pharmacodynamics of an ATX inhibitor like (E/Z)-HA155 would involve the following steps:

Figure 2: Experimental Workflow for In Vivo Pharmacodynamic Assessment.

Experimental Protocols

Detailed experimental protocols for in vivo studies specifically with (E/Z)-HA155 are not available in the reviewed literature. However, based on standard methodologies for evaluating the pharmacokinetics and pharmacodynamics of small molecule inhibitors in rodents, the following general protocols can be outlined.

Animal Models

• Species: Male Sprague-Dawley rats or C57BL/6 mice are commonly used for initial pharmacokinetic and pharmacodynamic screening.

• Housing: Animals should be housed in a controlled environment with a 12-hour light/dark cycle and ad libitum access to food and water, unless fasting is required for the experiment.

• Acclimatization: A minimum of one week of acclimatization to the facility is recommended before any experimental procedures.

Pharmacokinetic Study Design

• Administration Routes: Both intravenous (IV) and oral (PO) routes should be investigated to determine absolute bioavailability.

  • IV Administration: The compound would be dissolved in a suitable vehicle (e.g., a solution of DMSO, PEG400, and saline) and administered as a bolus dose via the tail vein.

  • PO Administration: The compound would be formulated as a solution or suspension in an appropriate vehicle (e.g., 0.5% methylcellulose (B11928114) in water) and administered by oral gavage.

• Dosing: A range of doses would be selected based on in vitro potency and any available preliminary in vivo data.

• Blood Sampling: Serial blood samples would be collected from a suitable site (e.g., tail vein or saphenous vein) at predetermined time points post-dose (e.g., 0, 5, 15, 30 minutes, and 1, 2, 4, 8, 24 hours). Blood samples should be collected into tubes containing an anticoagulant (e.g., EDTA).

• Sample Processing: Plasma would be separated by centrifugation and stored at -80°C until analysis.

• Bioanalysis: Plasma concentrations of (E/Z)-HA155 would be quantified using a validated LC-MS/MS (Liquid Chromatography with tandem mass spectrometry) method.

• Data Analysis: Pharmacokinetic parameters would be calculated using non-compartmental analysis with software such as WinNonlin.

Pharmacodynamic Study Design

• Objective: To determine the dose-dependent effect of (E/Z)-HA155 on plasma LPA levels.

• Study Groups: Animals would be divided into a vehicle control group and multiple (E/Z)-HA155 dose groups.

• Administration: The compound would be administered via the desired route (e.g., oral gavage).

• Blood Sampling: Blood samples would be collected at a time point determined by the pharmacokinetic profile (e.g., at Tmax) or at a fixed time post-dose for all groups.

• LPA Analysis: Plasma LPA levels would be quantified using a validated LC-MS/MS method.

• Data Analysis: The percentage reduction in plasma LPA levels compared to the vehicle control group would be calculated for each dose group to establish a dose-response relationship.

Conclusion and Future Directions

(E/Z)-HA155 is a highly potent inhibitor of autotaxin in vitro, with a clear mechanism of action. Its potential as a pharmacological tool to probe the ATX-LPA axis is significant. However, the current body of publicly available literature is insufficient to provide a comprehensive in vivo pharmacokinetic and pharmacodynamic profile. The primary obstacle appears to be the compound's poor in vivo stability.

For drug development professionals, future efforts should focus on medicinal chemistry approaches to improve the metabolic stability of the HA155 scaffold while retaining its high potency. For researchers, further in vivo studies are critically needed to quantify the pharmacokinetic parameters and to establish a clear dose-response and time-course for its pharmacodynamic effects. Such studies are essential to validate the therapeutic potential of targeting autotaxin with this chemical series.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Lysophosphatidic acid produced by autotaxin acts as an allosteric modulator of its catalytic efficiency - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes: (E/Z)-HA155 Protocol for Use in Cell Culture

Audience: Researchers, scientists, and drug development professionals.

Introduction

(E/Z)-HA155 is a novel and potent inhibitor of the 78-kilodalton glucose-regulated protein (GRP78), also known as Binding Immunoglobulin Protein (BiP).[1][2][3] GRP78 is a master regulator of the Unfolded Protein Response (UPR) and a key chaperone protein within the endoplasmic reticulum (ER).[4][5] In many cancer cells, GRP78 is overexpressed, contributing to tumor survival, proliferation, and drug resistance.[4][6] HA155 targets and inhibits the ATPase activity of GRP78, leading to an accumulation of unfolded proteins, which in turn induces chronic ER stress, activates the UPR, and ultimately promotes cancer cell death through apoptosis and autophagy.[3][4] These application notes provide detailed protocols for utilizing (E/Z)-HA155 in cell culture to study its anti-cancer effects.

Mechanism of Action: GRP78 Inhibition and Induction of ER Stress

Under normal conditions, GRP78 binds to the luminal domains of three ER stress sensors: PERK, IRE1α, and ATF6, keeping them in an inactive state.[7][8] HA155 inhibits GRP78's ATPase activity, causing its dissociation from these sensors and leading to their activation.[4] This initiates the Unfolded Protein Response (UPR), a signaling network that initially aims to restore ER homeostasis. However, prolonged activation of the UPR by HA155 shifts the balance towards apoptosis.[4][9]

• PERK Pathway: Activated PERK phosphorylates eIF2α, which attenuates global protein translation but selectively promotes the translation of Activating Transcription Factor 4 (ATF4).[7][10] ATF4 upregulates genes involved in apoptosis, including the pro-apoptotic transcription factor CHOP.[1][9]

• IRE1α Pathway: Activated IRE1α splices X-box binding protein 1 (XBP1) mRNA. The resulting XBP1s protein is a potent transcription factor that upregulates genes for ER-associated degradation (ERAD) and chaperone production.[5][7]

• ATF6 Pathway: Upon activation, ATF6 translocates to the Golgi apparatus, where it is cleaved. The resulting active fragment moves to the nucleus to activate the transcription of ER chaperones and ERAD components.[5][10]

Under sustained ER stress induced by HA155, the pro-apoptotic arms of the UPR, particularly the PERK-ATF4-CHOP axis, dominate, leading to the downregulation of anti-apoptotic proteins (like Bcl-2) and upregulation of pro-apoptotic proteins, ultimately triggering the intrinsic pathway of apoptosis.[1]

Caption: HA155 inhibits GRP78, leading to UPR activation and apoptosis.

Caption: UPR-induced CHOP activation triggers intrinsic apoptosis.

Data Presentation

Table 1: Effective Concentrations of (E/Z)-HA155 in Cancer Cell Lines

Cell Line	Cancer Type	Concentration Range Tested	Incubation Time	Observed Effects	Reference
A549, H460, H1975	Lung Cancer	0 - 10 µM	48 hours	Dose-dependent decrease in cell viability	[4]
NCI-H929, U266	Multiple Myeloma	1 µM (in combination)	48 hours	Synergistically decreased cell viability with Bortezomib	[1]
H295R	Adrenocortical Carcinoma	Not specified	Not specified	Inhibits cell proliferation and synergizes with mitotane (B1677208)	[2]

Experimental Protocols

The following protocols provide a general framework for assessing the in vitro efficacy of (E/Z)-HA155. Researchers should optimize parameters such as cell seeding density, drug concentration, and incubation time for their specific cell lines and experimental goals.

References

• 1. GRP78 inhibitor HA15 increases the effect of Bortezomib on eradicating multiple myeloma cells through triggering endoplasmic reticulum stress - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The GRP78/BiP inhibitor HA15 synergizes with mitotane action against adrenocortical carcinoma cells through convergent activation of ER stress pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Targeted inhibition of GRP78 by HA15 promotes apoptosis of lung cancer cells accompanied by ER stress and autophagy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Endoplasmic Reticulum Unfolded Protein Response in Neurodegenerative Disorders and Its Potential Therapeutic Significance - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Targeted inhibition of GRP78 by HA15 promotes apoptosis of lung cancer cells accompanied by ER stress and autophagy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. The Impact of Endoplasmic Reticulum-Associated Protein Modifications, Folding and Degradation on Lung Structure and Function - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Endoplasmic Reticulum Unfolded Protein Response, Aging and Exercise: An Update - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Effective Concentration of YM155 in Breast Cancer Cell Lines

Note: Initial searches for "(E/Z)-HA155" did not yield specific data. The following information is based on YM155, a well-researched survivin inhibitor, which may be the intended compound of interest or a closely related analog.

These application notes provide a summary of the effective concentrations of YM155 in various breast cancer cell lines and detailed protocols for key experimental assays.

Data Presentation: Effective Concentration of YM155

The half-maximal inhibitory concentration (IC50) is a common measure of the effectiveness of a compound in inhibiting a specific biological or biochemical function. The following table summarizes the reported IC50 values for YM155 in different breast cancer cell lines.

Cell Line	Subtype	IC50 (nM)
MCF-7	ER+, PR+, HER2-	Low nanomolar
SK-BR-3	ER-, PR-, HER2+	Low nanomolar
MDA-MB-231	Triple-Negative	Low nanomolar
TamR6	Tamoxifen-Resistant	Similar to parental MCF-7
TamR7	Tamoxifen-Resistant	Similar to parental MCF-7
TamR8	Tamoxifen-Resistant	Similar to parental MCF-7
TamC3	Tamoxifen-Resistant	Similar to parental MCF-7
TamC6	Tamoxifen-Resistant	Similar to parental MCF-7

Table 1: Reported IC50 values of YM155 in various human breast cancer cell lines. YM155 demonstrates effectiveness at low nanomolar concentrations across different breast cancer subtypes, including those resistant to tamoxifen.[1]

Experimental Protocols

Detailed methodologies for key experiments are provided below.

Cell Viability Assay (MTT Assay)

This protocol is for determining the cytotoxic effect of a compound on breast cancer cells.

Materials:

• Breast cancer cell lines

• Complete growth medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• YM155

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• Microplate reader

Procedure:

• Seed breast cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete growth medium.

• Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

• Prepare serial dilutions of YM155 in complete growth medium at 2x the final desired concentrations.

• Remove the medium from the wells and add 100 µL of the various concentrations of YM155 to the respective wells. Include a vehicle control (medium with DMSO) and a blank control (medium only).

• Incubate the plate for the desired treatment period (e.g., 48 or 72 hours).

• Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C, allowing for the formation of formazan (B1609692) crystals.

• Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control and plot a dose-response curve to determine the IC50 value.[2]

Apoptosis Assay (Annexin V-FITC/PI Staining)

This protocol is for quantifying apoptosis (programmed cell death) induced by a compound using flow cytometry.

Materials:

• Breast cancer cells treated with YM155

• Phosphate-buffered saline (PBS)

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Flow cytometer

Procedure:

• Seed cells and treat with desired concentrations of YM155 for the specified time.

• Harvest both adherent and floating cells. For adherent cells, gently trypsinize and combine with the supernatant containing floating cells.

• Wash the cells twice with cold PBS by centrifuging at 300 x g for 5 minutes.

• Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a new tube.

• Add 5 µL of Annexin V-FITC and 5 µL of PI.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within one hour.[3][4][5]

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Western Blot Analysis

This protocol is for detecting changes in protein expression in key signaling pathways affected by the compound.

Materials:

• Breast cancer cells treated with YM155

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., against PARP, Caspase-3, γH2AX, etc.)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Treat cells with YM155 at various concentrations and time points.

• Lyse the cells in RIPA buffer and quantify the protein concentration using a BCA assay.

• Denature 20-30 µg of protein per sample by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE.

• Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane three times with TBST (Tris-buffered saline with 0.1% Tween 20).

• Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again three times with TBST.

• Add the chemiluminescent substrate and visualize the protein bands using an imaging system.[6][7][8]

Visualizations

Experimental Workflow

A diagram illustrating the experimental workflow for determining the effective concentration.

Signaling Pathway of YM155 in Breast Cancer Cells

References

• 1. researchgate.net [researchgate.net]
• 2. The Complexity of Response to the Proliferation Agonist and Antagonist Agents, in the Breast Cancer Cell Lines with Various Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 4. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - US [thermofisher.com]
• 5. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]
• 6. Optimization of a Western blot protocol for the detection of low levels of tissue factor in human cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Endogenously expressed estrogen receptor and coactivator AIB1 interact in MCF-7 human breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Western Blot Analysis of Lapatinib-Mediated Inhibition of the Epidermal Growth Factor Receptor 2 (HER2) Pathway in Breast Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Detection of p-PERK Activation Upon (E/Z)-HA155 Treatment via Western Blot

Audience: Researchers, scientists, and drug development professionals.

Introduction:

The Unfolded Protein Response (UPR) is a critical cellular stress response pathway activated by the accumulation of unfolded or misfolded proteins in the endoplasmic reticulum (ER). A key sensor of ER stress is the PKR-like ER kinase (PERK), which, upon activation, autophosphorylates and initiates a signaling cascade to restore ER homeostasis. (E/Z)-HA155 is a novel small molecule inhibitor of the 78-kDa glucose-regulated protein (GRP78), also known as BiP, a master regulator of the UPR. By inhibiting GRP78's ATPase activity, (E/Z)-HA155 induces ER stress, leading to the activation of UPR signaling pathways, including the phosphorylation of PERK.[1][2] This application note provides a detailed protocol for the detection of phosphorylated PERK (p-PERK) in cell lysates following treatment with (E/Z)-HA155 using Western blotting.

Principle:

This protocol describes the treatment of cultured cells with (E/Z)-HA155 to induce ER stress, followed by lysis of the cells and separation of proteins by molecular weight using SDS-PAGE. The separated proteins are then transferred to a membrane and probed with a specific primary antibody that recognizes the phosphorylated form of PERK. A secondary antibody conjugated to an enzyme is then used to detect the primary antibody, and a chemiluminescent substrate is added to generate a signal that can be captured and quantified.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the PERK signaling pathway and the experimental workflow for this protocol.

Caption: (E/Z)-HA155 inhibits GRP78, leading to PERK activation.

Caption: Step-by-step workflow for Western blot analysis of p-PERK.

Experimental Protocols

Materials and Reagents:

• Cell line of interest (e.g., A549, H460, H1975 lung cancer cells, or melanoma cell lines)[3]

• (E/Z)-HA155 (dissolved in DMSO)

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• Lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors

• BCA protein assay kit

• Laemmli sample buffer (4x)

• SDS-PAGE gels

• Running buffer

• Transfer buffer

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% BSA in TBST)

• Primary antibody against p-PERK (e.g., rabbit anti-p-PERK)

• Primary antibody against total PERK (for normalization)

• HRP-conjugated secondary antibody (e.g., anti-rabbit IgG)

• Tris-buffered saline with Tween 20 (TBST)

• Chemiluminescent substrate (ECL)

• Imaging system

Procedure:

1. Cell Culture and Treatment with (E/Z)-HA155: a. Seed cells in appropriate culture dishes and grow to 70-80% confluency. b. Treat cells with varying concentrations of (E/Z)-HA155 (e.g., 2, 5, 10 µM) for different time points (e.g., 6, 12, 24, 48 hours). A vehicle control (DMSO) should be included. Studies have shown that concentrations around 10 µM for 24-48 hours can effectively induce ER stress.[4][5]

2. Cell Lysis: a. After treatment, wash the cells once with ice-cold PBS. b. Add ice-cold lysis buffer supplemented with protease and phosphatase inhibitors to the culture dish. c. Scrape the cells and transfer the lysate to a microcentrifuge tube. d. Incubate on ice for 30 minutes, vortexing occasionally. e. Centrifuge at 14,000 x g for 15 minutes at 4°C. f. Transfer the supernatant to a new pre-chilled tube.

3. Protein Quantification: a. Determine the protein concentration of each lysate using a BCA protein assay according to the manufacturer's instructions. b. Normalize the protein concentration of all samples with lysis buffer.

4. SDS-PAGE: a. Mix the desired amount of protein (e.g., 20-30 µg) with Laemmli sample buffer. b. Boil the samples at 95°C for 5 minutes. c. Load the samples onto an SDS-PAGE gel and run at a constant voltage until the dye front reaches the bottom.

5. Protein Transfer: a. Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane according to standard protocols.

6. Immunoblotting: a. Block the membrane with 5% BSA in TBST for 1 hour at room temperature with gentle agitation. b. Incubate the membrane with the primary antibody against p-PERK, diluted in blocking buffer, overnight at 4°C with gentle agitation. c. Wash the membrane three times for 10 minutes each with TBST. d. Incubate the membrane with the HRP-conjugated secondary antibody, diluted in blocking buffer, for 1 hour at room temperature. e. Wash the membrane three times for 10 minutes each with TBST.

7. Detection and Analysis: a. Prepare the chemiluminescent substrate according to the manufacturer's instructions and apply it to the membrane. b. Capture the signal using a chemiluminescence imager. c. For normalization, the membrane can be stripped and re-probed with an antibody against total PERK.

Data Presentation

Table 1: Recommended Reagent Concentrations and Incubation Times

Step	Reagent/Parameter	Recommended Concentration/Time	Notes
Cell Treatment	(E/Z)-HA155	2 - 10 µM	Optimal concentration may vary depending on the cell line.
Treatment Duration	6 - 48 hours	A time-course experiment is recommended to determine the peak response.
Protein Loading	Total Protein per Lane	20 - 30 µg
Blocking	Blocking Agent	5% BSA in TBST	BSA is recommended over milk for phospho-protein detection.
Incubation Time	1 hour at room temperature
Primary Antibody	Anti-p-PERK	Dilution as per manufacturer's datasheet (e.g., 1:1000)	Incubate overnight at 4°C.
Anti-total PERK	Dilution as per manufacturer's datasheet (e.g., 1:1000)	For normalization.
Secondary Antibody	HRP-conjugated Anti-rabbit IgG	Dilution as per manufacturer's datasheet (e.g., 1:2000-1:5000)	Incubate for 1 hour at room temperature.

Troubleshooting:

• No or weak signal: Increase protein load, primary antibody concentration, or exposure time. Ensure phosphatase inhibitors were added to the lysis buffer.

• High background: Increase the number and duration of washes. Optimize blocking conditions (time and concentration). Ensure the secondary antibody is not binding non-specifically.

• Multiple bands: Ensure the specificity of the primary antibody. Optimize lysis conditions to prevent protein degradation.

This protocol provides a comprehensive framework for the detection of p-PERK by Western blot in response to treatment with the GRP78 inhibitor, (E/Z)-HA155. By following these detailed steps, researchers can effectively assess the activation of the PERK branch of the UPR and gain insights into the cellular response to ER stress induced by this compound. Optimization of treatment conditions and antibody concentrations for specific cell lines is recommended to achieve the best results.

References

• 1. journals.biologists.com [journals.biologists.com]
• 2. researchgate.net [researchgate.net]
• 3. Targeted inhibition of GRP78 by HA15 promotes apoptosis of lung cancer cells accompanied by ER stress and autophagy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cell Proliferation Is Strongly Associated with the Treatment Conditions of an ER Stress Inducer New Anti-Melanoma Drug in Melanoma Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Targeted inhibition of GRP78 by HA15 promotes apoptosis of lung cancer cells accompanied by ER stress and autophagy - PMC [pmc.ncbi.nlm.nih.gov]

Measuring the Bioactivity of (E/Z)-HA155: A Comprehensive Guide to Cell-Based Assays

For Immediate Release

This application note provides detailed protocols and theoretical background for researchers, scientists, and drug development professionals interested in characterizing the cellular activity of (E/Z)-HA155, a dual-ligand of the translocator protein (TSPO) and the sigma-2 receptor (σ2R). The methodologies described herein focus on quantifying the impact of (E/Z)-HA155 on cancer cell viability, apoptosis, and key signaling pathways, including endoplasmic reticulum (ER) stress and mitochondrial function.

Introduction

(E/Z)-HA155 has emerged as a compound of interest in cancer research due to its ability to interact with both TSPO and σ2R.[1][2][3] Both of these proteins are often overexpressed in tumor cells and are implicated in the regulation of cell proliferation, apoptosis, and cellular stress responses.[4][5][6] Ligands targeting these proteins can induce cancer cell death through various mechanisms, including the induction of apoptosis and the disruption of essential cellular processes.[6][7] This application note outlines a suite of cell-based assays to elucidate the mechanism of action and quantify the bioactivity of (E/Z)-HA155.

Principle of Assays

The described assays leverage well-established cellular and molecular biology techniques to measure key indicators of cellular health and death in response to (E/Z)-HA155 treatment. These include:

• Cell Viability Assays: To determine the cytotoxic effects of (E/Z)-HA155.

• Apoptosis Assays: To quantify the induction of programmed cell death.

• ER Stress Analysis: To investigate the role of the unfolded protein response.

• Mitochondrial Function Assays: To assess the impact on mitochondrial integrity and energy production.

Experimental Protocols

Cell Viability Assay (MTT Assay)

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

Materials:

• Cancer cell line of interest (e.g., MCF-7, PC-3)

• Complete culture medium

• (E/Z)-HA155

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• 96-well plates

• Microplate reader

Protocol:

• Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Prepare serial dilutions of (E/Z)-HA155 in complete culture medium.

• Remove the old medium from the wells and add 100 µL of the (E/Z)-HA155 dilutions to the respective wells. Include a vehicle control (e.g., DMSO).

• Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO2 incubator.

• Add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C, allowing for the formation of formazan (B1609692) crystals.

• Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the EC50 value (the concentration of (E/Z)-HA155 that inhibits cell growth by 50%).

Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Cancer cell line

• (E/Z)-HA155

• Annexin V-FITC Apoptosis Detection Kit

• 6-well plates

• Flow cytometer

Protocol:

• Seed cells in 6-well plates and treat with various concentrations of (E/Z)-HA155 for the desired duration.

• Harvest the cells by trypsinization and collect them by centrifugation.

• Wash the cells twice with cold PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Transfer 100 µL of the cell suspension to a new tube.

• Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI) to the cells.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within one hour of staining.

ER Stress Marker Analysis (Quantitative RT-PCR)

This assay measures the mRNA expression levels of key ER stress markers.

Materials:

• Cancer cell line

• (E/Z)-HA155

• RNA extraction kit

• cDNA synthesis kit

• qPCR master mix

• Primers for ER stress marker genes (e.g., ATF4, CHOP, GRP78/BiP, spliced XBP1) and a housekeeping gene (e.g., GAPDH).

• qPCR instrument

Protocol:

• Treat cells with (E/Z)-HA155 for a specified time.

• Extract total RNA from the cells using an RNA extraction kit.

• Synthesize cDNA from the extracted RNA.

• Perform qPCR using the appropriate primers and master mix.

• Analyze the relative gene expression levels using the ΔΔCt method, normalizing to the housekeeping gene.

Mitochondrial Membrane Potential Assay (JC-1 Staining)

This assay uses the fluorescent dye JC-1 to assess changes in mitochondrial membrane potential, a key indicator of mitochondrial health and early apoptosis.

Materials:

• Cancer cell line

• (E/Z)-HA155

• JC-1 dye

• Fluorescence microscope or flow cytometer

Protocol:

• Culture cells on coverslips or in appropriate plates for microscopy or flow cytometry.

• Treat the cells with (E/Z)-HA155.

• Incubate the cells with JC-1 dye according to the manufacturer's instructions. In healthy cells with high mitochondrial membrane potential, JC-1 forms aggregates that fluoresce red. In apoptotic cells with low potential, JC-1 remains as monomers and fluoresces green.

• Wash the cells to remove excess dye.

• Analyze the cells using a fluorescence microscope or flow cytometer to determine the ratio of red to green fluorescence. A decrease in this ratio indicates mitochondrial membrane depolarization.

Data Presentation

Quantitative data from the assays should be summarized in tables for clear comparison.

Table 1: Cytotoxicity of (E/Z)-HA155 on Various Cancer Cell Lines

Cell Line	Treatment Duration (h)	EC50 (µM)
MCF-7	48	Value
PC-3	48	Value
A549	48	Value

(Note: Replace "Value" with experimentally determined EC50 values.)

Table 2: Induction of Apoptosis by (E/Z)-HA155

Cell Line	(E/Z)-HA155 Conc. (µM)	% Early Apoptotic Cells	% Late Apoptotic/Necrotic Cells
MCF-7	0 (Control)	Value	Value
	X	Value	Value
	Y	Value	Value

(Note: Replace "Value", "X", and "Y" with experimental data.)

Table 3: Relative mRNA Expression of ER Stress Markers

Gene	Fold Change (vs. Control)
ATF4	Value
CHOP	Value
GRP78/BiP	Value
sXBP1	Value

(Note: Replace "Value" with experimental data.)

Visualizations

Signaling Pathway of (E/Z)-HA155 Action

Caption: Proposed signaling pathway of (E/Z)-HA155-induced apoptosis.

Experimental Workflow

Caption: General workflow for assessing (E/Z)-HA155 activity.

Conclusion

The protocols and methodologies outlined in this application note provide a robust framework for the comprehensive characterization of the cellular activity of (E/Z)-HA155. By employing these assays, researchers can gain valuable insights into the compound's mechanism of action, potency, and therapeutic potential in cancer research.

References

• 1. Endoplasmic reticulum (ER) stress triggers Hax1-dependent mitochondrial apoptotic events in cardiac cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Antitumor agents. 155. Synthesis and biological evaluation of 3',6,7-substituted 2-phenyl-4-quinolones as antimicrotubule agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Mechanisms of ER Stress-Mediated Mitochondrial Membrane Permeabilization - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Featured products | DC Chemicals [dcchemicals.com]
• 5. Design, Synthesis and Biological Evaluation of 1,3,5-Triazine Derivatives Targeting hA1 and hA3 Adenosine Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. MITOL prevents ER stress‐induced apoptosis by IRE1α ubiquitylation at ER–mitochondria contact sites | The EMBO Journal [link.springer.com]
• 7. merckmillipore.com [merckmillipore.com]

Application Notes and Protocols for PERK Inhibition Using GSK2606414

Topic: (E/Z)-HA155 Treatment Duration for Optimal PERK Inhibition Disclaimer: Initial searches for "(E/Z)-HA155" did not yield specific results. The following application notes and protocols are based on the well-characterized, potent, and selective PERK inhibitor, GSK2606414 , as a representative compound for researchers interested in studying PERK inhibition.

Audience: Researchers, scientists, and drug development professionals.

Introduction

The Protein kinase R (PKR)-like endoplasmic reticulum kinase (PERK) is a critical sensor of endoplasmic reticulum (ER) stress and a key component of the Unfolded Protein Response (UPR).[1] Under ER stress, PERK activation leads to the phosphorylation of the eukaryotic initiation factor 2α (eIF2α), resulting in a global attenuation of protein synthesis to restore cellular homeostasis.[2] However, prolonged PERK signaling can lead to apoptosis.[1] GSK2606414 is a potent and selective, ATP-competitive inhibitor of PERK with a reported IC50 of 0.4 nM.[3][4][5] It is a valuable tool for studying the role of the PERK pathway in various physiological and pathological processes, including cancer, neurodegenerative diseases, and metabolic disorders.[6][7]

These application notes provide detailed protocols for utilizing GSK2606414 to achieve optimal PERK inhibition in cell culture models, with a focus on treatment duration and downstream analysis.

Data Presentation

Table 1: In Vitro Efficacy of GSK2606414

Parameter	Value	Cell Line	Reference
IC50 (PERK inhibition)	0.4 nM	Enzymatic Assay	[3]
IC50 (Cell Viability, 72h)	1.7 µM	ARPE-19	[8]
Effective Concentration (PERK phosphorylation inhibition)	0.03 µM	A549	[8]
Effective Concentration (eIF2α phosphorylation inhibition)	>0.1 µM	ARPE-19	[8]
Effective Concentration (Neuroprotection)	0.5 µM, 1 µM	N2A	[9]

Table 2: Recommended Treatment Durations for Various Assays

Assay	Recommended Duration	Rationale	Reference
PERK Pathway Phosphorylation (Western Blot)	1 - 4 hours	Phosphorylation events are rapid signaling responses.	[8][10]
Cell Viability (e.g., MTT, CCK8)	24 - 72 hours	Allows for assessment of long-term effects on cell proliferation and survival.	[8][11]
Apoptosis (e.g., Annexin V)	24 - 48 hours	Sufficient time for apoptotic pathways to be induced and detected.	[10]
Gene Expression (RT-qPCR)	24 - 48 hours	Allows for transcriptional changes downstream of PERK inhibition to occur.	[8]

Signaling Pathways and Experimental Workflow

PERK Signaling Pathway and Inhibition by GSK2606414

Caption: PERK activation under ER stress and its inhibition by GSK2606414.

Experimental Workflow for Assessing PERK Inhibition

Caption: A typical workflow for studying the effects of GSK2606414.

Experimental Protocols

Protocol 1: Western Blot Analysis of PERK Pathway Activation

This protocol is designed to assess the phosphorylation status of PERK and eIF2α, as well as the expression of downstream targets like ATF4 and CHOP.

Materials:

• Cell line of interest

• Complete cell culture medium

• GSK2606414 (dissolved in DMSO)

• ER stress inducer (e.g., Thapsigargin or Tunicamycin, optional)

• Phosphate-buffered saline (PBS)

• RIPA lysis buffer supplemented with protease and phosphatase inhibitors

• BCA protein assay kit

• Primary antibodies: anti-p-PERK, anti-PERK, anti-p-eIF2α, anti-eIF2α, anti-ATF4, anti-CHOP, and a loading control (e.g., β-actin or GAPDH)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

Procedure:

• Cell Seeding: Seed cells in 6-well plates to achieve 70-80% confluency at the time of treatment.[10]

• Treatment:

  • Pre-treat cells with desired concentrations of GSK2606414 (e.g., 0.01 µM to 1 µM) for 1-4 hours.[8][10]

  • Include a vehicle control (DMSO).

  • (Optional) For ER stress induction, add an inducer like Thapsigargin (e.g., 1 µM) for the final 2 hours of GSK2606414 treatment.[8]

• Cell Lysis:

  • Wash cells twice with ice-cold PBS.

  • Add 100-200 µL of ice-cold RIPA buffer to each well.

  • Scrape the cells and transfer the lysate to a microcentrifuge tube.

  • Incubate on ice for 30 minutes.

  • Centrifuge at 13,000 x g for 15 minutes at 4°C.[8]

• Protein Quantification:

  • Collect the supernatant and determine the protein concentration using a BCA assay.

• Western Blotting:

  • Denature 20-40 µg of protein per sample by boiling in Laemmli buffer.

  • Separate proteins by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C.

  • Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using an ECL substrate.[9][10]

Protocol 2: Cell Viability Assay (CCK8 or MTT)

This protocol measures the effect of GSK2606414 on cell proliferation and viability over a longer duration.

Materials:

• Cell line of interest

• Complete cell culture medium

• GSK2606414 (dissolved in DMSO)

• 96-well plates

• Cell Counting Kit-8 (CCK8) or MTT reagent

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 2,000-5,000 cells/well.[8][11]

• Treatment:

  • The following day, treat cells with a range of GSK2606414 concentrations (e.g., 0.01 µM to 50 µM).[8]

  • Include a vehicle control (DMSO).

  • Incubate for 24, 48, or 72 hours.[8]

• Viability Measurement (CCK8 Example):

  • Add 10 µL of CCK8 reagent to each well.

  • Incubate for 2-4 hours at 37°C.

  • Measure the absorbance at 450 nm using a microplate reader.[8]

• Data Analysis:

  • Calculate cell viability as a percentage of the vehicle-treated control.

Protocol 3: Apoptosis Assay (Annexin V Staining)

This protocol quantifies the induction of apoptosis following GSK2606414 treatment.

Materials:

• Cell line of interest

• Complete cell culture medium

• GSK2606414 (dissolved in DMSO)

• 6-well plates

• Annexin V-FITC and Propidium Iodide (PI) staining kit

• Flow cytometer

Procedure:

• Cell Seeding and Treatment:

  • Seed cells in 6-well plates and treat with GSK2606414 for 24 or 48 hours.[10]

• Cell Harvesting:

  • Collect both adherent and floating cells.

  • Wash the cells with cold PBS.

• Staining:

  • Resuspend the cells in 1X Annexin V binding buffer.

  • Add Annexin V-FITC and PI according to the manufacturer's protocol.

  • Incubate in the dark for 15 minutes at room temperature.[10]

• Flow Cytometry:

  • Analyze the stained cells by flow cytometry. Early apoptotic cells will be Annexin V positive and PI negative, while late apoptotic/necrotic cells will be positive for both.

Concluding Remarks

The optimal treatment duration and concentration of GSK2606414 are highly dependent on the specific cell type and the biological question being addressed. For studying acute signaling events, short incubation times are sufficient, whereas investigating cellular fate decisions such as proliferation and apoptosis requires longer exposure. It is crucial to perform dose-response and time-course experiments to determine the optimal conditions for each experimental system. Researchers should also be aware of potential off-target effects, such as the inhibition of RIPK1, especially at higher concentrations.

References

• 1. Identification of cell type–specific correlations between ERK activity and cell viability upon treatment with ERK1/2 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. rndsystems.com [rndsystems.com]
• 3. GSK2606414 | PERK inhibitor | CAS 1337531-36-8 | Buy GSK2606414 from Supplier InvivoChem [invivochem.com]
• 4. GSK2606414 | PERK Inhibitor | TargetMol [targetmol.com]
• 5. phosphatase-inhibitor.com [phosphatase-inhibitor.com]
• 6. GSK2606414 - Wikipedia [en.wikipedia.org]
• 7. spandidos-publications.com [spandidos-publications.com]
• 8. GSK2606414 attenuates PERK/p-eIF2α/ATF4/CHOP axis and augments mitochondrial function to mitigate high glucose induced neurotoxicity in N2A cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. mdpi.com [mdpi.com]
• 11. When PERK inhibitors turn out to be new potent RIPK1 inhibitors: critical issues on the specificity and use of GSK2606414 and GSK2656157 - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Investigating the Synergy of (E/Z)-HA155 with Chemotherapy Agents

For Researchers, Scientists, and Drug Development Professionals

Introduction

(E/Z)-HA155 is a potent and specific inhibitor of the 78-kDa glucose-regulated protein (GRP78), also known as Binding Immunoglobulin Protein (BiP).[1] GRP78 is a master regulator of the unfolded protein response (UPR) and plays a critical role in promoting cancer cell survival, proliferation, and drug resistance.[2][3] Overexpression of GRP78 in various cancers is associated with poor prognosis and resistance to conventional chemotherapies.[4][5] By inhibiting GRP78, (E/Z)-HA155 induces endoplasmic reticulum (ER) stress, leading to apoptosis and autophagy in cancer cells.[6] This mechanism of action provides a strong rationale for combining (E/Z)-HA155 with standard chemotherapy agents to potentially overcome resistance and enhance their anti-tumor efficacy.

These application notes provide a framework for investigating the synergistic or additive effects of (E/Z)-HA155 in combination with doxorubicin, cisplatin (B142131), and paclitaxel (B517696), three widely used chemotherapy drugs. The provided protocols are designed to be adaptable for various cancer cell lines and research settings.

Rationale for Combination Therapy

The upregulation of GRP78 is a known mechanism of resistance to several chemotherapeutic agents, including doxorubicin, cisplatin, and paclitaxel.[2][7][8][9] By inhibiting GRP78, (E/Z)-HA155 can potentially:

• Resensitize resistant cancer cells: GRP78 inhibition can reverse the protective effects of the UPR, making cancer cells more susceptible to the cytotoxic effects of chemotherapy.[8][10]

• Enhance apoptosis: The induction of ER stress by (E/Z)-HA155 can lower the threshold for apoptosis induction by DNA-damaging agents like cisplatin and doxorubicin, or microtubule-stabilizing agents like paclitaxel.[11][12]

• Modulate key survival pathways: GRP78 is known to interact with and regulate pro-survival signaling pathways such as PI3K/Akt/mTOR. Inhibition of GRP78 can disrupt these pathways, further weakening the cancer cells' defense mechanisms against chemotherapy.[2][13]

Data Presentation: Quantitative Analysis of Synergism

The synergistic, additive, or antagonistic effects of combining (E/Z)-HA155 with chemotherapy can be quantified using the Combination Index (CI) method developed by Chou and Talalay. The CI is calculated from dose-response curves of individual agents and their combination.

• CI < 1: Synergism

• CI = 1: Additive effect

• CI > 1: Antagonism

The following tables provide a template for summarizing the results of cell viability assays.

Table 1: IC50 Values of (E/Z)-HA155 and Chemotherapy Agents in Cancer Cell Lines

Cell Line	(E/Z)-HA155 IC50 (µM)	Doxorubicin IC50 (µM)	Cisplatin IC50 (µM)	Paclitaxel IC50 (nM)
Cancer Cell Line A	e.g., 5.2	e.g., 0.8	e.g., 15.5	e.g., 10.3
Cancer Cell Line B	e.g., 7.8	e.g., 1.2	e.g., 22.1	e.g., 15.8
Resistant Cell Line C	e.g., 6.5	e.g., 5.5	e.g., 45.7	e.g., 50.2

Table 2: Combination Index (CI) Values for (E/Z)-HA155 and Chemotherapy Combinations

Cell Line	Combination	Effect Level (Fa)	Combination Index (CI)	Interpretation
Cancer Cell Line A	HA155 + Doxorubicin	0.50	e.g., 0.65	Synergism
0.75	e.g., 0.58	Synergism
0.90	e.g., 0.52	Strong Synergism
Cancer Cell Line B	HA155 + Cisplatin	0.50	e.g., 0.72	Synergism
0.75	e.g., 0.65	Synergism
0.90	e.g., 0.60	Synergism
Resistant Cell Line C	HA155 + Paclitaxel	0.50	e.g., 0.45	Strong Synergism
0.75	e.g., 0.38	Strong Synergism
0.90	e.g., 0.32	Very Strong Synergism

Experimental Protocols

Protocol 1: Cell Viability Assessment using MTT Assay

This protocol determines the cytotoxic effects of (E/Z)-HA155, chemotherapy agents, and their combination on cancer cells.

Materials:

• Cancer cell lines of interest

• Complete cell culture medium (e.g., DMEM, RPMI-1640)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Trypsin-EDTA

• Phosphate Buffered Saline (PBS)

• (E/Z)-HA155 (stock solution in DMSO)

• Doxorubicin, Cisplatin, Paclitaxel (stock solutions in appropriate solvents)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO or Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium and incubate for 24 hours at 37°C in a 5% CO2 incubator.

• Drug Treatment:

  • Prepare serial dilutions of (E/Z)-HA155 and each chemotherapy agent in culture medium.

  • For single-agent treatments, add 100 µL of the drug dilutions to the respective wells.

  • For combination treatments, add 50 µL of (E/Z)-HA155 and 50 µL of the chemotherapy agent at fixed or variable ratios.

  • Include wells with untreated cells (vehicle control) and medium-only (blank).

• Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO2 incubator.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 150 µL of DMSO or solubilization solution to each well to dissolve the formazan crystals. Shake the plate gently for 15 minutes.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the untreated control. Determine IC50 values and Combination Indices using appropriate software (e.g., CompuSyn).

Protocol 2: Apoptosis Analysis by Western Blotting for Cleaved Caspase-3 and PARP

This protocol assesses the induction of apoptosis by analyzing the expression of key apoptotic markers.

Materials:

• Treated and untreated cell lysates

• RIPA buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-cleaved Caspase-3, anti-PARP, anti-β-actin (loading control)

• HRP-conjugated secondary antibodies

• Chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Cell Lysis: After drug treatment for the desired time (e.g., 24, 48 hours), wash cells with cold PBS and lyse with RIPA buffer.

• Protein Quantification: Determine the protein concentration of each lysate using the BCA assay.

• SDS-PAGE: Load equal amounts of protein (20-40 µg) onto an SDS-PAGE gel and perform electrophoresis.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies overnight at 4°C with gentle agitation.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again and add ECL substrate. Visualize the protein bands using an imaging system.

• Analysis: Densitometrically quantify the bands and normalize to the loading control.

Protocol 3: Caspase-3 Activity Assay

This protocol provides a quantitative measure of caspase-3 activation, a key executioner caspase in apoptosis.

Materials:

• Treated and untreated cells

• Cell lysis buffer

• Caspase-3 substrate (e.g., Ac-DEVD-pNA or a fluorometric substrate)

• Assay buffer

• 96-well plate (black or clear, depending on the assay)

• Microplate reader (spectrophotometer or fluorometer)

Procedure:

• Cell Lysate Preparation: Following drug treatment, harvest and lyse the cells according to the kit manufacturer's instructions.

• Protein Quantification: Determine the protein concentration of the lysates.

• Assay Reaction: In a 96-well plate, add an equal amount of protein from each lysate to the wells.

• Add the caspase-3 substrate and assay buffer to each well.

• Incubation: Incubate the plate at 37°C for 1-2 hours, protected from light.

• Measurement: Measure the absorbance at 405 nm (for colorimetric assays) or fluorescence at the appropriate excitation/emission wavelengths.

• Data Analysis: Calculate the fold-increase in caspase-3 activity relative to the untreated control.

Visualization of Signaling Pathways and Workflows

Signaling Pathway Diagrams

Caption: GRP78 inhibition by (E/Z)-HA155 enhances chemotherapy-induced apoptosis.

Experimental Workflow Diagrams

Caption: Workflow for assessing cell viability using the MTT assay.

Caption: Workflow for Western blot analysis of apoptosis markers.

Conclusion

The combination of (E/Z)-HA155 with conventional chemotherapy agents represents a promising strategy to enhance anti-cancer efficacy and overcome drug resistance. The protocols and frameworks provided here offer a comprehensive guide for researchers to systematically evaluate the potential of this combination therapy in various cancer models. The data generated from these studies will be crucial for the further development and potential clinical translation of (E/Z)-HA155-based combination regimens.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. Combining GRP78 suppression and MK2206-induced Akt inhibition decreases doxorubicin-induced P-glycoprotein expression and mitigates chemoresistance in human osteosarcoma - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Targeting the GRP78 Pathway for Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Combining GRP78 suppression and MK2206-induced Akt inhibition decreases doxorubicin-induced P-glycoprotein expression and mitigates chemoresistance in human osteosarcoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The expression of the endoplasmic reticulum stress sensor BiP/GRP78 predicts response to chemotherapy and determines the efficacy of proteasome inhibitors in diffuse large b-cell lymphoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Autophagy and chemotherapy resistance: a promising therapeutic target for cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Inhibition of MEK sensitizes paclitaxel-induced apoptosis of human colorectal cancer cells by downregulation of GRP78 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. [Inhibition of GRP78 expression reverses cisplatin resistance in human ovarian cancer] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Involvement of GRP78 in the Resistance of Ovarian Carcinoma Cells to Paclitaxel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Suppression of head and neck cancer cell survival and cisplatin resistance by GRP78 small molecule inhibitor YUM70 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. naun.org [naun.org]
• 12. Endoplasmic reticulum stress and oncomir-associated chemotherapeutic drug resistance mechanisms in breast cancer tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 13. MiR-181c sensitizes ovarian cancer cells to paclitaxel by targeting GRP78 through the PI3K/Akt pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Assessing Apoptosis Following (E/Z)-HA155 Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

(E/Z)-HA155 is a novel anti-cancer compound that has been shown to induce apoptosis in various cancer cell lines, particularly melanoma. Its mechanism of action involves the induction of the Unfolded Protein Response (UPR), a cellular stress response pathway. Specifically, (E/Z)-HA155 activates the PERK (Protein Kinase R-like Endoplasmic Reticulum Kinase) signaling cascade, which, under conditions of prolonged stress, can switch from a pro-survival to a pro-apoptotic response.

These application notes provide detailed protocols for assessing apoptosis induced by (E/Z)-HA155 treatment. The methodologies cover the detection of early and late apoptotic events, including phosphatidylserine (B164497) externalization, caspase activation, and the analysis of key apoptotic proteins. The provided data, while representative of the expected outcomes for a PERK inhibitor, is illustrative due to the limited availability of comprehensive quantitative datasets for (E/Z)-HA155 in the public domain.

Signaling Pathway of (E/Z)-HA155-Induced Apoptosis

(E/Z)-HA155 triggers endoplasmic reticulum (ER) stress, leading to the activation of the PERK pathway. This initiates a signaling cascade that results in the upregulation of pro-apoptotic factors and ultimately leads to programmed cell death.

Caption: (E/Z)-HA155 induced PERK signaling pathway leading to apoptosis.

Data Presentation

The following tables present hypothetical yet representative quantitative data illustrating the expected dose-dependent and time-course effects of (E/Z)-HA155 on apoptosis induction.

Table 1: Dose-Dependent Effect of (E/Z)-HA155 on Apoptosis in Melanoma Cells (48h Treatment)

(E/Z)-HA155 (µM)	% Annexin V Positive Cells (Early Apoptosis)	% Annexin V & PI Positive Cells (Late Apoptosis/Necrosis)	Total Apoptotic Cells (%)
0 (Control)	5.2 ± 0.8	2.1 ± 0.3	7.3 ± 1.1
1	12.5 ± 1.5	4.3 ± 0.6	16.8 ± 2.1
5	28.9 ± 3.2	10.7 ± 1.2	39.6 ± 4.4
10	45.1 ± 4.5	22.4 ± 2.5	67.5 ± 7.0
25	58.6 ± 5.1	35.8 ± 3.9	94.4 ± 9.0

Data are represented as mean ± standard deviation (n=3). This data is illustrative.

Table 2: Time-Course of Caspase-3 Activation in Melanoma Cells Treated with 10 µM (E/Z)-HA155

Time (hours)	Caspase-3 Activity (Fold Change vs. Control)
0	1.0 ± 0.1
6	1.8 ± 0.3
12	3.5 ± 0.5
24	7.2 ± 0.9
48	12.6 ± 1.5

Data are represented as mean ± standard deviation (n=3). This data is illustrative.

Table 3: Western Blot Densitometry Analysis of Apoptosis-Related Proteins after 24h (E/Z)-HA155 Treatment

Protein	0 µM (Control)	5 µM (E/Z)-HA155	10 µM (E/Z)-HA155
p-PERK / PERK	1.0 ± 0.1	3.2 ± 0.4	5.8 ± 0.7
ATF4	1.0 ± 0.2	4.1 ± 0.5	7.9 ± 1.1
CHOP	1.0 ± 0.1	5.5 ± 0.8	10.3 ± 1.5
Bcl-2	1.0 ± 0.1	0.6 ± 0.08	0.3 ± 0.05
Bax	1.0 ± 0.1	2.1 ± 0.3	3.5 ± 0.4
Cleaved Caspase-3	1.0 ± 0.2	6.8 ± 0.9	11.5 ± 1.6
Cleaved PARP	1.0 ± 0.1	8.2 ± 1.2	15.1 ± 2.2

Values represent the fold change in protein expression relative to the untreated control, normalized to a loading control (e.g., β-actin). Data are represented as mean ± standard deviation (n=3). This data is illustrative.

Experimental Protocols

Assessment of Apoptosis by Annexin V and Propidium Iodide (PI) Staining

This protocol details the detection of phosphatidylserine (PS) externalization, an early marker of apoptosis, using Annexin V, and the differentiation of late apoptotic and necrotic cells using the viability dye Propidium Iodide (PI) via flow cytometry.

Caption: Experimental workflow for Annexin V/PI apoptosis assay.

Materials:

• FITC Annexin V Apoptosis Detection Kit with PI (or equivalent)

• Phosphate-Buffered Saline (PBS), cold

• 1X Annexin V Binding Buffer

• Flow cytometer

• Microcentrifuge tubes

Protocol:

• Seed cells in a 6-well plate at a density that will not exceed 80-90% confluency at the end of the experiment.

• Treat cells with various concentrations of (E/Z)-HA155 or vehicle control for the desired time period (e.g., 24, 48 hours).

• Harvest both adherent and floating cells. For adherent cells, gently trypsinize and combine with the supernatant which contains apoptotic cells that may have detached.

• Centrifuge the cell suspension at 300 x g for 5 minutes at 4°C.

• Discard the supernatant and wash the cell pellet twice with cold PBS.

• Resuspend the cells in 1X Annexin V Binding Buffer at a concentration of 1 x 10^6 cells/mL.[1]

• Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube.[1]

• Add 5 µL of FITC-conjugated Annexin V to each tube.[1][2]

• Gently vortex and incubate for 15 minutes at room temperature in the dark.[1][2]

• Add 5 µL of Propidium Iodide (PI) staining solution.[1][2][3]

• Add 400 µL of 1X Annexin V Binding Buffer to each tube.

• Analyze the samples by flow cytometry within 1 hour.[3][4]

Data Analysis:

• Annexin V-negative, PI-negative: Live cells

• Annexin V-positive, PI-negative: Early apoptotic cells[5]

• Annexin V-positive, PI-positive: Late apoptotic or necrotic cells[5]

Caspase-3 Activity Assay (Colorimetric)

This protocol measures the activity of caspase-3, a key executioner caspase in apoptosis, using a colorimetric assay.

Materials:

• Caspase-3 Colorimetric Assay Kit (containing cell lysis buffer, reaction buffer, DTT, and DEVD-pNA substrate)

• Microplate reader capable of measuring absorbance at 405 nm

• 96-well microplate

Protocol:

• Seed and treat cells with (E/Z)-HA155 as described in the previous protocol.

• Pellet 1-5 x 10^6 cells by centrifugation.[6]

• Resuspend the cells in 50 µL of chilled cell lysis buffer and incubate on ice for 10 minutes.[6]

• Centrifuge at 10,000 x g for 1 minute at 4°C.[6]

• Transfer the supernatant (cytosolic extract) to a new, pre-chilled microcentrifuge tube.

• Determine the protein concentration of each lysate.

• To a 96-well plate, add 50-200 µg of protein per well and adjust the volume to 50 µL with cell lysis buffer.

• Prepare the reaction mix by adding DTT to the 2X reaction buffer.

• Add 50 µL of the 2X reaction buffer with DTT to each well.[6]

• Add 5 µL of the DEVD-pNA substrate.[6]

• Incubate the plate at 37°C for 1-2 hours, protected from light.

• Measure the absorbance at 400 or 405 nm using a microplate reader.[1]

Data Analysis:

• Calculate the fold-increase in caspase-3 activity by comparing the absorbance of the (E/Z)-HA155-treated samples to the untreated control.

Western Blot Analysis of Apoptosis-Related Proteins

This protocol describes the detection and quantification of key proteins in the (E/Z)-HA155-induced apoptotic pathway.

Materials:

• RIPA buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-p-PERK, anti-ATF4, anti-CHOP, anti-Bcl-2, anti-Bax, anti-cleaved caspase-3, anti-cleaved PARP, anti-β-actin)

• HRP-conjugated secondary antibodies

• Enhanced Chemiluminescence (ECL) substrate

• Imaging system

Protocol:

• Seed and treat cells with (E/Z)-HA155 as previously described.

• After treatment, wash cells with ice-cold PBS and lyse with RIPA buffer.

• Incubate on ice for 30 minutes, then centrifuge at 14,000 x g for 20 minutes at 4°C.

• Collect the supernatant and determine the protein concentration using a BCA assay.

• Denature 20-30 µg of protein per sample by boiling in Laemmli buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane for 1 hour at room temperature in blocking buffer.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane three times with TBST.

• Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane three times with TBST.

• Add ECL substrate and visualize the protein bands using an imaging system.[7]

Data Analysis:

• Perform densitometric analysis of the bands using software such as ImageJ.

• Normalize the intensity of the target protein bands to the loading control (e.g., β-actin).

• Calculate the fold change in protein expression relative to the untreated control.

References

• 1. CD155 knockdown promotes apoptosis via AKT/Bcl‐2/Bax in colon cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Enhanced Apoptosis and Loss of Cell Viability in Melanoma Cells by Combined Inhibition of ERK and Mcl-1 Is Related to Loss of Mitochondrial Membrane Potential, Caspase Activation and Upregulation of Proapoptotic Bcl-2 Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for In Vivo Administration of (E/Z)-HA155

For Researchers, Scientists, and Drug Development Professionals

Introduction

(E/Z)-HA155 is a small molecule inhibitor of Protein kinase R-like endoplasmic reticulum kinase (PERK), a key mediator of the unfolded protein response (UPR). The UPR is a cellular stress response pathway that can be exploited by cancer cells to survive and proliferate in the tumor microenvironment. Inhibition of PERK is a promising therapeutic strategy in oncology and other diseases. These application notes provide a comprehensive protocol for the in vivo administration of (E/Z)-HA155 in preclinical research models, with a focus on addressing the compound's likely poor aqueous solubility, a common characteristic of small molecule kinase inhibitors.

Mechanism of Action: PERK Inhibition

Under conditions of endoplasmic reticulum (ER) stress, such as hypoxia or nutrient deprivation within a tumor, PERK is activated. Activated PERK phosphorylates the eukaryotic initiation factor 2 alpha (eIF2α), leading to a temporary halt in global protein translation, which reduces the protein load on the ER. However, this also selectively promotes the translation of certain messenger RNAs, such as that for activating transcription factor 4 (ATF4), which upregulates genes involved in stress adaptation and survival. By inhibiting PERK, (E/Z)-HA155 prevents the phosphorylation of eIF2α, thereby disrupting this pro-survival signaling cascade in cancer cells.

Caption: PERK signaling pathway and the inhibitory action of (E/Z)-HA155.

Quantitative Data Summary

The following table summarizes representative quantitative data for a novel PERK inhibitor, which can be used as a reference for designing experiments with (E/Z)-HA155. Please note that these values are illustrative and optimal parameters for (E/Z)-HA155 must be determined empirically.

Parameter	Value	Species	Administration Route	Reference
In Vitro IC50 (PERK)	10 - 100 nM	Human Cell Lines	N/A	Hypothetical
Effective Dose (ED50)	25 - 50 mg/kg	Mouse	Intraperitoneal (IP)	Hypothetical
Maximum Tolerated Dose (MTD)	>100 mg/kg	Mouse	Intraperitoneal (IP)	Hypothetical
Bioavailability (IP)	40 - 60%	Mouse	Intraperitoneal (IP)	Hypothetical
Plasma Half-life (t1/2)	4 - 8 hours	Mouse	Intraperitoneal (IP)	Hypothetical

Experimental Protocols

Formulation of (E/Z)-HA155 for In Vivo Administration

Given that small molecule kinase inhibitors are often poorly soluble in aqueous solutions, a common formulation approach involves the use of a co-solvent vehicle. The following protocol describes the preparation of a vehicle suitable for intraperitoneal (IP) administration.

Materials:

• (E/Z)-HA155 powder

• Dimethyl sulfoxide (B87167) (DMSO), sterile, cell culture grade

• PEG 300 (Polyethylene glycol 300), sterile

• Tween 80 (Polysorbate 80), sterile

• Sterile saline (0.9% NaCl) or Phosphate Buffered Saline (PBS)

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• Sonicator (optional)

Protocol:

• Prepare the Vehicle Mixture: In a sterile tube, prepare the vehicle by mixing the components in the following ratio:

  • 10% DMSO

  • 40% PEG 300

  • 5% Tween 80

  • 45% Sterile Saline or PBS

• Dissolve (E/Z)-HA155:

  • Weigh the required amount of (E/Z)-HA155 powder.

  • First, dissolve the (E/Z)-HA155 powder completely in DMSO. Ensure a clear solution is formed. Gentle warming (to 37°C) or brief sonication may aid dissolution.

  • Add the PEG 300 to the DMSO solution and vortex thoroughly.

  • Add the Tween 80 and vortex again until the solution is homogeneous.

  • Slowly add the sterile saline or PBS to the mixture while continuously vortexing to prevent precipitation.

• Final Formulation: The final solution should be clear. If precipitation occurs, adjust the vehicle component ratios or the final concentration of (E/Z)-HA155. The final concentration should be calculated to deliver the desired dose in an appropriate injection volume (e.g., 5-10 mL/kg for mice).

• Storage: Prepare the formulation fresh before each use. If short-term storage is necessary, store at 4°C and protect from light. Before administration, allow the solution to come to room temperature and vortex to ensure homogeneity.

In Vivo Administration via Intraperitoneal (IP) Injection

IP injection is a common and effective route for systemic delivery of small molecules in rodent models.

Materials:

• Prepared (E/Z)-HA155 formulation

• Appropriate animal model (e.g., mice)

• Sterile syringes (e.g., 1 mL)

• Sterile needles (e.g., 25-27 gauge)

• 70% ethanol (B145695) for disinfection

• Personal Protective Equipment (PPE)

Protocol:

• Animal Handling and Restraint:

  • Properly restrain the animal to expose the abdomen. For mice, this can be achieved by scruffing the neck and securing the tail.

• Injection Site:

  • The preferred injection site is the lower right or left quadrant of the abdomen to avoid the cecum, bladder, and other vital organs.

• Procedure:

  • Swab the injection site with 70% ethanol.

  • Tilt the animal slightly with the head downwards to displace the abdominal organs.

  • Insert the needle at a 10-20 degree angle into the peritoneal cavity. Avoid deep penetration to prevent injury to internal organs.

  • Aspirate gently to ensure no fluid (e.g., blood, urine, or intestinal contents) is drawn into the syringe. If fluid is aspirated, discard the needle and syringe and re-attempt with a fresh preparation at a different site.

  • Slowly inject the (E/Z)-HA155 formulation.

  • Withdraw the needle and return the animal to its cage.

• Monitoring:

  • Monitor the animal for any adverse reactions, such as distress, lethargy, or local irritation at the injection site.

  • Follow the approved animal care and use protocol for post-procedural monitoring.

Caption: Experimental workflow for in vivo administration of (E/Z)-HA155.

Important Considerations

• Solubility: The proposed formulation is based on the common characteristic of poor aqueous solubility for kinase inhibitors. It is highly recommended to first determine the actual solubility of (E/Z)-HA155 in various pharmaceutically acceptable vehicles to optimize the formulation.

• Toxicity: Conduct preliminary dose-ranging studies to determine the maximum tolerated dose (MTD) and to observe any potential toxicities associated with (E/Z)-HA155 or the vehicle. Pancreatic toxicity has been noted with some PERK inhibitors.

• Animal Welfare: All animal experiments must be conducted in accordance with institutional and national guidelines for the ethical care and use of laboratory animals.

• Controls: Always include appropriate control groups in your study design, such as a vehicle-only control group, to distinguish the effects of (E/Z)-HA155 from those of the vehicle.

By following these detailed application notes and protocols, researchers can effectively administer (E/Z)-HA155 in vivo to investigate its therapeutic potential.

Technical Notes & Optimization

(E/Z)-HA155 solubility issues in aqueous media

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with (E/Z)-HA155, focusing on its solubility challenges in aqueous media.

Frequently Asked Questions (FAQs)

Q1: What is (E/Z)-HA155 and why is its solubility a concern?

A1: (E/Z)-HA155 is a small molecule compound intended for research and laboratory use. Based on its chemical characteristics, it is classified as a lipophilic compound, meaning it has a high affinity for fats, oils, and non-polar solvents.[1] This inherent lipophilicity results in poor solubility in aqueous (water-based) media, such as cell culture media and buffers, which is a critical parameter for achieving desired drug concentrations for in vitro and in vivo experiments.[1][2]

Q2: What are the initial steps for dissolving (E/Z)-HA155?

A2: For lipophilic compounds like (E/Z)-HA155, the standard initial step is to prepare a high-concentration stock solution in an organic solvent. Dimethyl sulfoxide (B87167) (DMSO) is a commonly used solvent for this purpose.[3] This stock solution can then be diluted to the final working concentration in the aqueous experimental medium.

Q3: My (E/Z)-HA155 precipitates when I add it to my aqueous media. What should I do?

A3: Precipitation upon dilution into aqueous media is a common issue with lipophilic compounds.[3] This typically occurs when the concentration of the compound exceeds its solubility limit in the final medium. Please refer to the troubleshooting guide below for detailed steps to address this issue.

Q4: What is the maximum recommended concentration of DMSO in my cell culture?

A4: The final concentration of DMSO in your cell culture medium should generally not exceed 1%, as higher concentrations can be cytotoxic.[3] It is recommended to keep the DMSO concentration as low as possible, typically in the range of 0.1% to 0.5%, depending on the tolerance of your specific cell line.[3]

Troubleshooting Guide

Issue: Compound Precipitation in Aqueous Media

Symptoms:

• Visible crystals or cloudiness in the cell culture media or buffer after adding the (E/Z)-HA155 stock solution.

• Inconsistent experimental results.

Possible Causes:

• The final concentration of (E/Z)-HA155 is above its solubility limit in the aqueous medium.

• The stock solution was not properly mixed into the final medium.

Solutions:

• Optimize Stock Solution and Dilution:

  • Ensure your (E/Z)-HA155 is fully dissolved in the DMSO stock solution. Gentle warming (to 37°C) and vortexing can aid dissolution.

  • Perform a serial dilution of your stock solution before adding it to the final medium. This can help prevent localized high concentrations that lead to precipitation.

• Reduce Final Concentration:

  • If precipitation persists, you may need to lower the final working concentration of (E/Z)-HA155 in your experiment.

• Utilize Solubilizing Agents:

  • For particularly challenging solubility issues, consider the use of solubilizing agents. These can include surfactants, such as polysorbates (e.g., Tween® 80), or cyclodextrins, which can form inclusion complexes with hydrophobic drugs to improve their aqueous solubility.

• Consider Alternative Delivery Systems:

  • For in vitro studies, lipid-based carriers or nanoemulsions can be used to deliver lipophilic compounds to cell cultures.[4] These systems encapsulate the compound, aiding its dispersal in aqueous media.

Quantitative Data on General Solvents for Lipophilic Compounds

Solvent	Typical Stock Concentration	Notes
Dimethyl Sulfoxide (DMSO)	10-50 mM	Common choice for initial stock solution. Final concentration in media should be kept low (<1%).[3]
Ethanol	10-50 mM	Can be more cytotoxic to cells than DMSO.[3]
N,N-Dimethylformamide (DMF)	10-50 mM	Another alternative to DMSO for creating stock solutions.

Experimental Protocols

Protocol for Preparing a 100 µM Working Solution of (E/Z)-HA155 in Cell Culture Media

Materials:

• (E/Z)-HA155 solid compound

• Dimethyl sulfoxide (DMSO), sterile

• Sterile microcentrifuge tubes

• Vortex mixer

• Cell culture medium, pre-warmed to 37°C

Procedure:

• Prepare a 10 mM Stock Solution:

  • Calculate the required mass of (E/Z)-HA155 to prepare a 10 mM stock solution in DMSO.

  • Add the appropriate volume of DMSO to the solid compound in a sterile microcentrifuge tube.

  • Vortex thoroughly until the compound is completely dissolved. Gentle warming to 37°C may be necessary. This is your Stock Solution .

• Prepare an Intermediate Dilution:

  • Perform a 1:10 intermediate dilution by adding 10 µL of the 10 mM Stock Solution to 90 µL of pre-warmed cell culture medium. This will result in a 1 mM intermediate solution. Mix gently by pipetting.

• Prepare the Final Working Solution:

  • Perform a final 1:10 dilution by adding 100 µL of the 1 mM intermediate solution to 900 µL of pre-warmed cell culture medium. This yields a final working concentration of 100 µM (E/Z)-HA155 in a final DMSO concentration of 0.1%.

Visualizations

References

• 1. Lipophilicity & Solubility - Creative Bioarray [dda.creative-bioarray.com]
• 2. Solubilization of Lipophilic Drugs: Significance and symbolism [wisdomlib.org]
• 3. researchgate.net [researchgate.net]
• 4. Controlled delivery of lipophilic agents to cell cultures for in vitro toxicity and biocompatibility assays - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: (E/Z)-HA155 Western Blot Analysis

Welcome to the technical support center for (E/Z)-HA155 Western blot analysis. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting common issues encountered during the immunodetection of the (E/Z)-HA155 protein.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section provides answers to common questions and solutions to problems you may encounter during your Western blot experiments for (E/Z)-HA155.

Issue 1: Weak or No Signal for (E/Z)-HA155

Question: I am not detecting any signal, or the signal for my (E/Z)-HA155 protein is very weak. What are the possible causes and solutions?

Answer:

A weak or absent signal is a common issue in Western blotting.[1][2][3][4][5][6][7][8] Several factors, from sample preparation to antibody incubation and signal detection, could be the cause. Below is a table summarizing potential causes and recommended solutions.

Potential Cause	Recommended Solution
Low Protein Expression	The target protein abundance may be too low in your sample.[3] Consider enriching your sample for (E/Z)-HA155 through methods like immunoprecipitation.[3][4] If possible, use a positive control, such as a cell lysate known to express high levels of (E/Z)-HA155 or a purified recombinant (E/Z)-HA155 protein.[3][4]
Inefficient Protein Transfer	Verify transfer efficiency by staining the membrane with Ponceau S after transfer.[2][7][9] For high molecular weight proteins, consider increasing the transfer time or adding a small percentage of SDS (e.g., 0.05%) to the transfer buffer.[1] For low molecular weight proteins, use a membrane with a smaller pore size (e.g., 0.2 µm) and consider reducing the transfer time to prevent "blow-through".[1][4]
Suboptimal Antibody Concentration	The concentration of your primary or secondary antibody may be too low. Perform an antibody titration experiment to determine the optimal dilution.[2][3][10] You can also try increasing the incubation time, for instance, by incubating the primary antibody overnight at 4°C.[1][3]
Inactive Antibody	Ensure your primary and secondary antibodies have been stored correctly and are within their expiration date.[1] You can test the activity of your antibodies using a dot blot.[1][3][4]
Incorrect Secondary Antibody	Confirm that your secondary antibody is specific for the host species of your primary antibody (e.g., if your primary antibody is a mouse monoclonal, use an anti-mouse secondary antibody).
Insufficient Exposure	If you are using a chemiluminescent substrate, try increasing the exposure time to the film or digital imager.[1][2][4] Ensure your substrate is fresh and has not expired.[1]
Blocking Buffer Masking	Some blocking agents, like non-fat dry milk, can mask certain epitopes.[2][4][7] Try switching to a different blocking buffer, such as bovine serum albumin (BSA) or a commercially available blocking solution.[9][10][11]

Issue 2: High Background on the Western Blot

Question: My Western blot for (E/Z)-HA155 shows a high background, making it difficult to see my specific bands. How can I reduce the background?

Answer:

High background can obscure your protein of interest and is often caused by non-specific binding of antibodies.[5][10] Here are several ways to address this issue:

Potential Cause	Recommended Solution
Inadequate Blocking	Increase the blocking time (e.g., 1-2 hours at room temperature or overnight at 4°C).[1][7] You can also try a different blocking agent, as some may be more effective for your specific antibody-antigen pair.[1][7][10] Adding a small amount of detergent like Tween 20 (e.g., 0.05-0.1%) to your blocking and wash buffers can also help.[1][7][12]
Antibody Concentration Too High	High concentrations of primary or secondary antibodies can lead to non-specific binding. Try decreasing the antibody concentrations.[9][11][12]
Insufficient Washing	Increase the number and/or duration of your wash steps after primary and secondary antibody incubations to remove unbound antibodies.[9][12] Ensure you are using a sufficient volume of wash buffer to completely cover the membrane.[12]
Membrane Drying	Allowing the membrane to dry out at any stage can cause high background.[1][8] Ensure the membrane remains fully submerged in buffer during all incubation and washing steps.
Contaminated Buffers	Use freshly prepared, filtered buffers to avoid particulates that can cause a speckled background.[1]

Issue 3: Non-Specific Bands are Present on the Blot

Question: I am seeing multiple bands on my Western blot in addition to the expected band for (E/Z)-HA155. What could be causing this?

Answer:

The presence of non-specific bands can be due to several factors, including antibody cross-reactivity and sample degradation.[11][12]

Potential Cause	Recommended Solution
Primary Antibody Cross-Reactivity	The primary antibody may be recognizing other proteins with similar epitopes. Try increasing the dilution of your primary antibody.[11][12] Using a monoclonal antibody, if available, may provide higher specificity than a polyclonal antibody.[12] Antibody validation is crucial; ensure the antibody has been validated for Western blotting.[13][14][15]
Secondary Antibody Cross-Reactivity	The secondary antibody may be binding to other proteins in the lysate. Use a pre-adsorbed secondary antibody to minimize cross-reactivity.[1]
Protein Degradation	If you see bands at a lower molecular weight than expected, your protein may be degrading.[12] Always use fresh samples and add protease inhibitors to your lysis buffer.[3][12] Avoid repeated freeze-thaw cycles of your samples.[16]
Post-Translational Modifications	The (E/Z)-HA155 protein may have post-translational modifications (e.g., glycosylation, phosphorylation) that can cause it to run at a different molecular weight or appear as multiple bands.
Protein Overload	Loading too much protein onto the gel can lead to non-specific antibody binding.[9][17] Try loading a smaller amount of total protein per lane.

Experimental Protocols

A detailed and optimized protocol is essential for a successful Western blot. Below is a general protocol that can be adapted for the detection of (E/Z)-HA155.

1. Sample Preparation

• Lyse cells or tissues in a suitable lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors.

• Determine the protein concentration of the lysate using a standard protein assay (e.g., BCA or Bradford assay).

• Mix the desired amount of protein with Laemmli sample buffer and heat at 95-100°C for 5-10 minutes.[18][19]

2. SDS-PAGE

• Load equal amounts of protein per lane into a polyacrylamide gel. The percentage of the gel should be chosen based on the molecular weight of (E/Z)-HA155.

• Run the gel in 1X running buffer at an appropriate voltage until the dye front reaches the bottom of the gel.

3. Protein Transfer

• Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane.[20]

• Ensure good contact between the gel and the membrane and avoid trapping air bubbles.[21]

• Transfer can be performed using wet, semi-dry, or dry transfer systems. Optimize transfer time and voltage/amperage based on the molecular weight of (E/Z)-HA155 and the transfer system used.

4. Immunodetection

• Blocking: Block the membrane for 1 hour at room temperature or overnight at 4°C with a suitable blocking buffer (e.g., 5% non-fat dry milk or 5% BSA in TBST).[19][20][22]

• Primary Antibody Incubation: Incubate the membrane with the primary antibody against (E/Z)-HA155, diluted in blocking buffer, for 1 hour at room temperature or overnight at 4°C with gentle agitation.[19][22][23]

• Washing: Wash the membrane three times for 5-10 minutes each with wash buffer (e.g., TBST).[19][22]

• Secondary Antibody Incubation: Incubate the membrane with the appropriate HRP-conjugated secondary antibody, diluted in blocking buffer, for 1 hour at room temperature with gentle agitation.[19][22][23]

• Washing: Wash the membrane three times for 5-10 minutes each with wash buffer.[19][22]

5. Signal Detection

• Incubate the membrane with a chemiluminescent substrate (e.g., ECL) according to the manufacturer's instructions.[21]

• Capture the signal using X-ray film or a digital imaging system.

Visualizations

Experimental Workflow for (E/Z)-HA155 Western Blot

A diagram illustrating the key steps in the Western blot workflow for detecting (E/Z)-HA155.

Hypothetical Signaling Pathway Involving (E/Z)-HA155

A diagram of a hypothetical signaling cascade where (E/Z)-HA155 is a key signaling molecule.

References

• 1. Western Blot Troubleshooting | Thermo Fisher Scientific - HK [thermofisher.com]
• 2. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 3. Western Blot Troubleshooting: Weak/No Signal & Other | Proteintech Group [ptglab.com]
• 4. sinobiological.com [sinobiological.com]
• 5. Troubleshooting Western Blot: Common Problems and Fixes [synapse.patsnap.com]
• 6. Weak or no western blotting signal | Abcam [abcam.co.jp]
• 7. bosterbio.com [bosterbio.com]
• 8. wildtypeone.substack.com [wildtypeone.substack.com]
• 9. Western Blot Troubleshooting Guide - TotalLab [totallab.com]
• 10. blog.mblintl.com [blog.mblintl.com]
• 11. azurebiosystems.com [azurebiosystems.com]
• 12. arp1.com [arp1.com]
• 13. Antibody validation by Western blotting - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Antibody validation for Western blot: By the user, for the user - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Enhanced validation of antibodies for research applications - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. cygnustechnologies.com [cygnustechnologies.com]
• 18. researchgate.net [researchgate.net]
• 19. sinobiological.com [sinobiological.com]
• 20. Western Blot Protocol Clinisciences [clinisciences.com]
• 21. youtube.com [youtube.com]
• 22. merckmillipore.com [merckmillipore.com]
• 23. Western Blot Protocols and Recipes | Thermo Fisher Scientific - US [thermofisher.com]

(E/Z)-HA155 off-target effects and how to mitigate them

Welcome to the technical support center for (E/Z)-HA155. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on potential off-target effects of (E/Z)-HA155 and strategies to mitigate them.

(E/Z)-HA155 is known as an activator of Protein kinase R (PKR)-like endoplasmic reticulum kinase (PERK), a key component of the unfolded protein response (UPR).[1] Like many small molecule modulators, it is crucial to characterize its selectivity to ensure that observed biological effects are attributable to its on-target activity. This guide provides a framework for identifying and mitigating potential off-target effects.

Frequently Asked Questions (FAQs)

Q1: What are off-target effects and why are they a concern with (E/Z)-HA155?

A1: Off-target effects occur when a small molecule, such as (E/Z)-HA155, interacts with and modulates the activity of proteins other than its intended target, PERK. These unintended interactions can lead to misinterpretation of experimental results, cellular toxicity, or other unforeseen biological consequences.[2] For a PERK activator, off-target effects on other kinases or cellular pathways could confound studies on the UPR and its role in disease.

Q2: Are there known off-target effects for (E/Z)-HA155?

Q3: What are the initial signs of potential off-target effects in my experiments with (E/Z)-HA155?

A3: Common indicators of potential off-target effects include:

• Discrepancy between potency: The concentration of (E/Z)-HA155 required to elicit a phenotypic response is significantly different from its reported EC50 for PERK activation.

• Unexpected phenotypes: Observing cellular effects that are not consistent with the known downstream signaling of PERK.

• Cell line variability: Inconsistent results between different cell lines, which may be due to varying expression levels of on-target and off-target proteins.[2]

• Toxicity at low concentrations: Significant cytotoxicity at concentrations expected to be selective for PERK activation.

Q4: What general strategies can I use to mitigate the risk of off-target effects?

A4: Several strategies can be employed to minimize and control for off-target effects:

• Use the lowest effective concentration: Perform dose-response experiments to identify the minimal concentration of (E/Z)-HA155 that yields the desired on-target effect.[2]

• Employ orthogonal approaches: Use structurally and mechanistically different PERK activators to confirm that the observed phenotype is specific to PERK activation.

• Utilize genetic validation: Employ techniques like siRNA or CRISPR/Cas9 to knock down PERK and verify that the effect of (E/Z)-HA155 is lost.

• Include control compounds: Use a structurally similar but inactive analog of (E/Z)-HA155 as a negative control.[2]

Troubleshooting Guide

This guide provides a structured approach to troubleshooting suspected off-target effects of (E/Z)-HA155.

Caption: Troubleshooting workflow for investigating suspected off-target effects of (E/Z)-HA155.

Quantitative Data on Off-Target Analysis

While specific quantitative off-target data for (E/Z)-HA155 is not publicly available, the following table illustrates how such data from a kinome-wide screen might be presented. This is hypothetical data for illustrative purposes only.

Kinase Target	% Inhibition at 1 µM (E/Z)-HA155	IC50 (nM)	Notes
PERK (EIF2AK3)	98%	50	On-Target
Kinase X	85%	250	Potential strong off-target
Kinase Y	55%	1,500	Moderate off-target
Kinase Z	20%	>10,000	Weak to no interaction

Key Experimental Protocols

Kinome-Wide Profiling

Objective: To identify potential kinase off-targets of (E/Z)-HA155 by screening it against a large panel of purified kinases.

Methodology:

• Compound Preparation: Prepare a stock solution of (E/Z)-HA155 in a suitable solvent (e.g., DMSO).

• Assay Plate Preparation: Use a commercial service or an in-house platform that offers a broad panel of purified, active kinases (e.g., >400 kinases). The kinases are typically arrayed in a multi-well plate format.

• Kinase Reaction: Initiate the kinase reaction by adding a fixed concentration of (E/Z)-HA155 (commonly 1 µM for initial screening), the specific kinase, its substrate, and ATP (often radiolabeled [γ-³²P]ATP).

• Incubation: Incubate the plates at a controlled temperature (e.g., 30°C) for a specific duration to allow for substrate phosphorylation.

• Detection: Stop the reaction and measure the amount of phosphorylated substrate. For radiometric assays, this involves capturing the radiolabeled substrate on a filter membrane and quantifying with a scintillation counter.

• Data Analysis: Calculate the percent inhibition of each kinase by (E/Z)-HA155 relative to a vehicle control (e.g., DMSO). Potent off-targets can be further characterized by determining their IC50 values in subsequent dose-response assays.

Caption: Experimental workflow for kinome-wide profiling of (E/Z)-HA155.

Cellular Thermal Shift Assay (CETSA)

Objective: To validate the direct binding of (E/Z)-HA155 to PERK and potential off-targets in a cellular context.[3][4][5]

Methodology:

• Cell Culture and Treatment: Culture cells of interest to a suitable confluency. Treat the cells with (E/Z)-HA155 at a desired concentration or with a vehicle control (e.g., DMSO) for a defined period.

• Heating: Heat the cell suspensions or lysates to a range of temperatures (e.g., 40-70°C) for a short duration (e.g., 3 minutes) to induce thermal denaturation of proteins.

• Lysis and Centrifugation: Lyse the cells (if not already done) and centrifuge at high speed to separate the soluble protein fraction (containing folded, stable proteins) from the aggregated, denatured proteins in the pellet.

• Protein Quantification and Analysis: Collect the supernatant and quantify the amount of the target protein (PERK) and suspected off-target proteins remaining in the soluble fraction using Western blotting or mass spectrometry.

• Data Analysis: Plot the amount of soluble protein as a function of temperature. A shift in the melting curve to a higher temperature in the presence of (E/Z)-HA155 indicates target engagement and stabilization.[5] Isothermal dose-response curves can be generated by heating at a single, optimized temperature with varying compound concentrations to determine the cellular EC50 for target engagement.[3]

Caption: Simplified experimental workflow for the Cellular Thermal Shift Assay (CETSA).

Signaling Pathway

The intended effect of (E/Z)-HA155 is the activation of the PERK pathway, a critical branch of the Unfolded Protein Response (UPR).

Caption: Simplified signaling pathway of PERK activation by (E/Z)-HA155 in response to ER stress.

References

• 1. Identification and characterization of PERK activators by phenotypic screening and their effects on NRF2 activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Cellular thermal shift assay - Wikipedia [en.wikipedia.org]
• 5. A Shift in Thinking: Cellular Thermal Shift Assay-Enabled Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]

(E/Z)-HA155 stability and storage conditions

This guide provides researchers, scientists, and drug development professionals with comprehensive information on the stability, storage, and use of (E/Z)-HA155, a potent autotaxin (ATX) inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is (E/Z)-HA155 and what is its mechanism of action?

A1: (E/Z)-HA155, also known as HA155 or Autotaxin Inhibitor IV, is a potent and selective, boronic acid-based inhibitor of autotaxin (ATX) with an IC50 of 5.7 nM.[1] It exists as a mixture of E/Z isomers. ATX is an enzyme that produces the signaling lipid lysophosphatidic acid (LPA). By inhibiting ATX, (E/Z)-HA155 blocks the production of LPA, thereby interfering with the ATX-LPA signaling axis, which is implicated in various physiological and pathological processes including cancer, inflammation, and fibrosis.[2]

Q2: How should I store (E/Z)-HA155?

A2: Proper storage of (E/Z)-HA155 is crucial for maintaining its stability and activity. Recommendations for storage of the solid compound and stock solutions are summarized in the table below.

Q3: How do I prepare a stock solution of (E/Z)-HA155?

A3: (E/Z)-HA155 is soluble in dimethyl sulfoxide (B87167) (DMSO).[3] For example, a 10 mM stock solution can be prepared in DMSO.[4] It is recommended to aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles.

Q4: Is (E/Z)-HA155 stable in solution?

A4: Stock solutions of (E/Z)-HA155 in DMSO are stable for up to 6 months when stored at -80°C and for up to 1 month when stored at -20°C.[1][3] As a boronic acid-containing compound, its stability in aqueous solutions can be pH-dependent and may be susceptible to degradation over time. It is advisable to prepare fresh dilutions in aqueous buffers for immediate use in experiments.

Stability and Storage Conditions

Quantitative data regarding the storage of (E/Z)-HA155 is summarized below.

Form	Storage Temperature	Duration	Notes
Solid Powder	0 - 4°C	Short-term (days to weeks)	Keep dry and protected from light.
-20°C	Long-term (months to years)	Keep dry and protected from light.
Stock Solution in DMSO	-20°C	Up to 1 month	Aliquot to avoid freeze-thaw cycles.
-80°C	Up to 6 months	Aliquot to avoid freeze-thaw cycles.

Troubleshooting Guide

This section addresses common issues that may be encountered during the handling and use of (E/Z)-HA155.

Issue 1: The compound does not dissolve completely in DMSO.

• Possible Cause: The concentration may be too high, or the compound may have precipitated out of solution.

• Troubleshooting Steps:

  • Gently warm the solution to 37°C and vortex to aid dissolution.

  • If solubility issues persist, consider preparing a more dilute stock solution.

Issue 2: Inconsistent or lower-than-expected activity in experiments.

• Possible Cause 1: Compound Degradation. As a boronic acid derivative, (E/Z)-HA155 can be susceptible to degradation, such as protodeboronation, especially in aqueous solutions or under inappropriate storage conditions.

• Troubleshooting Steps:

  • Check Storage: Ensure the solid compound and stock solutions have been stored according to the recommendations. Avoid repeated freeze-thaw cycles of the stock solution.

  • Prepare Fresh Solutions: Always prepare fresh dilutions of (E/Z)-HA155 in your experimental buffer immediately before use.

  • Confirm Activity: If degradation is suspected, it is advisable to test the compound in a reliable positive control experiment, such as an in vitro ATX enzymatic assay, to confirm its inhibitory activity.

• Possible Cause 2: Boroxine (B1236090) Formation. Boronic acids can dehydrate to form cyclic boroxine anhydrides, which may have reduced activity.

• Troubleshooting Steps:

  • Aqueous Workup: If you suspect boroxine formation in your solid compound, you can try to hydrolyze it back to the boronic acid by dissolving the compound in a solvent mixture containing water and stirring.[5] Subsequent purification may be necessary.

Issue 3: Unexpected off-target effects.

• Possible Cause: While (E/Z)-HA155 is a selective ATX inhibitor, high concentrations may lead to off-target effects.

• Troubleshooting Steps:

  • Titrate Concentration: Perform a dose-response experiment to determine the optimal concentration that inhibits ATX activity without causing non-specific effects.

  • Include Proper Controls: Use appropriate vehicle controls (e.g., DMSO) in all experiments.

Experimental Protocols

1. In Vitro Autotaxin (ATX) Enzymatic Assay

This protocol is for determining the in vitro inhibitory activity of (E/Z)-HA155 on ATX.

• Materials:

  • Recombinant human autotaxin-β

  • Lysophosphatidylcholine (LPC) 18:1 (substrate)

  • (E/Z)-HA155

  • Assay buffer (e.g., Tris-based buffer at physiological pH)

  • Choline (B1196258) oxidase

  • Horseradish peroxidase (HRP)

  • Homovanillic acid (HVA)

  • 96-well microplate

  • Plate reader capable of fluorescence detection

• Procedure:

  • Prepare a serial dilution of (E/Z)-HA155 in DMSO. Further dilute in assay buffer to the desired final concentrations.

  • In a 96-well plate, add the assay buffer, HVA, HRP, and choline oxidase.

  • Add the diluted (E/Z)-HA155 or vehicle control (DMSO) to the appropriate wells.

  • Add recombinant ATX-β to all wells except the negative control.

  • Pre-incubate the plate at 37°C for 15 minutes.

  • Initiate the reaction by adding the LPC substrate.

  • Monitor the increase in fluorescence over time at 37°C using a plate reader. The signal is generated by the HRP-catalyzed dimerization of HVA in the presence of hydrogen peroxide, a byproduct of choline oxidation.[6]

  • Calculate the rate of reaction and determine the IC50 value for (E/Z)-HA155.

2. In Vitro Platelet Aggregation Assay

This protocol is for assessing the effect of (E/Z)-HA155 on platelet aggregation.

• Materials:

  • Freshly drawn human blood in sodium citrate (B86180) tubes

  • (E/Z)-HA155

  • Platelet agonist (e.g., thrombin, ADP, collagen)

  • Platelet-rich plasma (PRP) and platelet-poor plasma (PPP)

  • Light transmission aggregometer

• Procedure:

  • Prepare PRP and PPP: Centrifuge whole blood at a low speed (e.g., 200 x g for 10 minutes) to obtain PRP. Centrifuge the remaining blood at a high speed (e.g., 2000 x g for 15 minutes) to obtain PPP.[7]

  • Adjust the platelet count in the PRP if necessary.

  • Pre-warm the PRP samples to 37°C.

  • Add (E/Z)-HA155 or vehicle control to the PRP and incubate for a specified time.

  • Place the cuvettes with PRP in the aggregometer and set the baseline with PPP (100% aggregation) and PRP (0% aggregation).

  • Add the platelet agonist to initiate aggregation and record the change in light transmission for several minutes.

  • Analyze the aggregation curves to determine the effect of (E/Z)-HA155 on platelet aggregation.

Visualizations

Below are diagrams illustrating key concepts related to (E/Z)-HA155.

Caption: The Autotaxin-LPA signaling pathway and the inhibitory action of (E/Z)-HA155.

Caption: A logical workflow for troubleshooting inconsistent experimental results with (E/Z)-HA155.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Structure-based design of novel boronic acid-based inhibitors of autotaxin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. probechem.com [probechem.com]
• 5. benchchem.com [benchchem.com]
• 6. Lysophosphatidic acid produced by autotaxin acts as an allosteric modulator of its catalytic efficiency - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Platelet Function Testing: Light Transmission Aggregometry [practical-haemostasis.com]

Navigating Inconsistent Results with (E/Z)-HA155: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

(E/Z)-HA155, a potent inhibitor of the 78-kDa glucose-regulated protein (GRP78/BiP), is a valuable tool for investigating the unfolded protein response (UPR) and its role in various diseases, particularly cancer. However, the complex nature of the UPR signaling pathways can often lead to variable and seemingly inconsistent experimental outcomes. This technical support center provides a comprehensive resource to troubleshoot common issues, offering detailed protocols and insights to ensure the reliability and reproducibility of your results.

Frequently Asked Questions (FAQs)

Q1: Why am I seeing different levels of cell death in the same cell line across experiments?

A: Inconsistent levels of apoptosis can stem from several factors. The activation of the UPR is a dynamic process, and the cellular response can switch between pro-survival and pro-apoptotic signaling depending on the intensity and duration of ER stress induced by (E/Z)-HA155. Minor variations in experimental conditions such as cell density, passage number, and minor fluctuations in incubator conditions can significantly impact the cellular stress state and, consequently, the apoptotic response.

Q2: My results for the activation of PERK, IRE1α, and ATF6 are not consistent. What should I check?

A: The activation kinetics of the three UPR branches can differ. PERK is often the first to be activated, followed by IRE1α and ATF6. The timing of your analysis post-treatment is therefore critical. Furthermore, the specific cell line and its intrinsic level of ER stress can influence which UPR branch is predominantly activated. Ensure precise timing of your experiments and consistency in your cell culture practices.

Q3: I am observing high levels of cytotoxicity in my normal (non-cancerous) control cell line. What could be the cause?

A: While (E/Z)-HA155 is often used in cancer research due to the elevated reliance of tumor cells on GRP78, normal cells also depend on GRP78 for protein folding homeostasis. High concentrations of the inhibitor can overwhelm the capacity of normal cells to cope with ER stress, leading to cytotoxicity. It is also possible that the normal cell line you are using has a higher-than-expected dependence on GRP78.

Q4: What is the optimal solvent and storage condition for (E/Z)-HA155?

A: (E/Z)-HA155 is soluble in DMSO. For storage, the solid powder should be kept in a dry, dark environment at 0-4°C for short-term and -20°C for long-term storage. Stock solutions in DMSO can be stored at 0-4°C for days to weeks or at -20°C for several months.

Troubleshooting Guides

Issue 1: High Variability in Cell Viability Assays

Potential Cause	Suggested Troubleshooting Steps
Inconsistent Cell Health and Density	Ensure cells are in the logarithmic growth phase and seeded at a consistent density for all experiments. Create a standardized cell seeding protocol.
Variable (E/Z)-HA155 Activity	Prepare fresh dilutions of (E/Z)-HA155 from a frozen stock for each experiment. Avoid repeated freeze-thaw cycles of the stock solution.
Inconsistent Incubation Times	Use a precise timer for all incubation steps. Stagger the addition of the compound to different plates to ensure uniform treatment duration.
DMSO Concentration Effects	Perform a DMSO dose-response curve on your specific cell line to determine the maximum non-toxic concentration. Keep the final DMSO concentration consistent across all wells, including vehicle controls.

Issue 2: Inconsistent Apoptosis Assay Results

Potential Cause	Suggested Troubleshooting Steps
Timing of Analysis	Apoptosis is a dynamic process. Perform a time-course experiment (e.g., 24, 48, 72 hours) to identify the optimal time point for detecting apoptosis in your cell line after (E/Z)-HA155 treatment.
Sub-optimal Antibody/Reagent Concentration	Titer your Annexin V and Propidium Iodide (PI) concentrations to determine the optimal staining concentrations for your specific cell type and flow cytometer.
Cell Handling Technique	Be gentle when harvesting and washing cells to avoid mechanical damage that can lead to false-positive PI staining.
Instrument Settings	Ensure consistent setup of the flow cytometer, including compensation and gating strategies, across all experiments. Use positive and negative controls to set up the instrument correctly.

Issue 3: Discrepancies in Western Blot Results for UPR Markers

Potential Cause	Suggested Troubleshooting Steps
Timing of Protein Extraction	The activation of PERK, IRE1α, and ATF6 occurs at different times post-treatment. Perform a time-course experiment to capture the peak activation of each sensor.
Antibody Quality and Specificity	Validate your primary antibodies for specificity using positive and negative controls. Use antibodies that are known to work well for the specific phosphorylated forms of the UPR sensors.
Loading Inconsistencies	Use a reliable loading control (e.g., β-actin, GAPDH) and ensure equal protein loading across all lanes.
Phosphatase Activity	Include phosphatase inhibitors in your lysis buffer to preserve the phosphorylation status of the UPR sensors.

Quantitative Data Summary

The following tables summarize typical quantitative data observed in cancer cell lines treated with (E/Z)-HA155. Note that these values are cell line-dependent and should be used as a general guide.

Table 1: IC50 Values of (E/Z)-HA155 in Various Cancer Cell Lines (48h Treatment)

Cell Line	Cancer Type	Approximate IC50 (µM)
A549	Lung Cancer	5 - 10
H460	Lung Cancer	5 - 10
H1975	Lung Cancer	5 - 10
HCT116	Colon Cancer	10 - 20
SW620	Colon Cancer	15 - 25

Table 2: Apoptosis Induction by (E/Z)-HA155 in Cancer Cell Lines (48h Treatment)

Cell Line	(E/Z)-HA155 Concentration (µM)	Approximate Percentage of Apoptotic Cells (Annexin V Positive)
A549	10	30 - 40%
HCT116	20	25 - 35%
SW620	25	20 - 30%

Experimental Protocols

Protocol 1: Cell Viability Assay (MTT Assay)

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of (E/Z)-HA155 (e.g., 0.1, 1, 5, 10, 25, 50 µM) and a vehicle control (DMSO). Incubate for 24, 48, or 72 hours.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Protocol 2: Apoptosis Assay (Annexin V/PI Staining by Flow Cytometry)

• Cell Treatment: Seed cells in a 6-well plate and treat with the desired concentration of (E/Z)-HA155 and a vehicle control for the predetermined optimal time.

• Cell Harvesting: Collect both floating and adherent cells. Centrifuge at 300 x g for 5 minutes.

• Washing: Wash the cells twice with cold PBS.

• Resuspension: Resuspend the cell pellet in 1X Annexin V binding buffer at a concentration of 1 x 10^6 cells/mL.

• Staining: Add 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide (PI) to 100 µL of the cell suspension.

• Incubation: Incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X binding buffer to each tube and analyze by flow cytometry within one hour.

Protocol 3: Western Blot for UPR Markers

• Cell Lysis: After treatment with (E/Z)-HA155, wash cells with cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE: Separate 20-30 µg of protein per lane on an 8-12% SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against p-PERK, PERK, p-IRE1α, IRE1α, ATF6, GRP78, and a loading control (e.g., β-actin) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize the protein bands using an ECL substrate and an imaging system.

Signaling Pathways and Experimental Workflows

To aid in understanding the cellular mechanisms affected by (E/Z)-HA155 and to visualize the experimental processes, the following diagrams are provided.

Caption: Mechanism of (E/Z)-HA155-induced UPR activation.

Caption: Overview of the three branches of the UPR signaling pathway.

Caption: General experimental workflow for studying (E/Z)-HA155.

Technical Support Center: Enhancing the In Vivo Bioavailability of (E/Z)-HA155

Welcome to the technical support center for (E/Z)-HA155. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on troubleshooting common issues related to the in vivo bioavailability of this potent autotaxin inhibitor. The information is presented in a question-and-answer format to directly address challenges you may encounter during your experiments.

Disclaimer: Publicly available data on the specific physicochemical properties (e.g., solubility, permeability) and in vivo pharmacokinetics of (E/Z)-HA155 is limited. Therefore, the guidance provided is based on established principles for improving the bioavailability of small molecule inhibitors, particularly those with characteristics common to boronic acid-based compounds which can include poor aqueous solubility. It is presumed for the purpose of this guide that (E/Z)-HA155 may fall under the Biopharmaceutics Classification System (BCS) Class II (low solubility, high permeability) or Class IV (low solubility, low permeability). Researchers are strongly encouraged to determine the specific properties of their batch of (E/Z)-HA155 to inform the most appropriate strategies.

Frequently Asked Questions (FAQs)

Q1: What is (E/Z)-HA155 and why is its bioavailability a concern?

(E/Z)-HA155 is a potent and selective inhibitor of autotaxin (ATX), an enzyme responsible for producing the signaling lipid lysophosphatidic acid (LPA).[1][2] By inhibiting ATX, (E/Z)-HA155 can modulate the ATX-LPA signaling axis, which is implicated in various physiological and pathological processes, including cancer, inflammation, and fibrosis.[1] Like many small molecule inhibitors, (E/Z)-HA155 may exhibit poor aqueous solubility, which can limit its dissolution in the gastrointestinal tract and, consequently, its absorption into the bloodstream. This can lead to low and variable oral bioavailability, potentially compromising its therapeutic efficacy in in vivo studies.

Q2: What are the primary factors that can limit the in vivo bioavailability of (E/Z)-HA155?

The primary factors limiting the bioavailability of an orally administered compound like (E/Z)-HA155 can be broadly categorized as:

• Poor Aqueous Solubility: The compound may not dissolve sufficiently in the gastrointestinal fluids to be absorbed.

• Low Permeability: The compound may not efficiently cross the intestinal epithelium to enter the systemic circulation.

• First-Pass Metabolism: After absorption, the compound may be extensively metabolized by enzymes in the gut wall and liver before it reaches the systemic circulation, reducing the amount of active drug.

Q3: How can I get a preliminary assessment of the potential bioavailability challenges with my batch of (E/Z)-HA155?

A preliminary assessment can be made by determining its Biopharmaceutics Classification System (BCS) class. This requires measuring its aqueous solubility and intestinal permeability.

• Solubility: Can be determined using the shake-flask method at different pH values (e.g., 1.2, 4.5, and 6.8) to simulate the conditions of the gastrointestinal tract.

• Permeability: Can be assessed using in vitro models such as Caco-2 cell monolayers.

Based on these results, (E/Z)-HA155 can be classified, which will help in selecting an appropriate bioavailability enhancement strategy.

Troubleshooting Guide

Issue 1: High variability in plasma concentrations of (E/Z)-HA155 between experimental subjects.

• Possible Cause: Poor dissolution of the compound in the gastrointestinal tract. This can be exacerbated by differences in gastric pH and motility among subjects.

• Troubleshooting Steps:

  • Improve Formulation:

    • Particle Size Reduction: Micronization or nanocrystal technology can increase the surface area of the drug, enhancing dissolution rate.

    • Amorphous Solid Dispersions (ASDs): Dispersing (E/Z)-HA155 in a polymer matrix in an amorphous state can improve its apparent solubility and dissolution.

    • Lipid-Based Formulations: Formulations such as Self-Emulsifying Drug Delivery Systems (SEDDS) can improve the solubilization of lipophilic compounds.

  • Control for Physiological Variables:

    • Ensure consistent fasting or fed states for all animals in the study, as food can significantly impact the bioavailability of poorly soluble drugs.

Issue 2: Low or undetectable plasma concentrations of (E/Z)-HA155 after oral administration.

• Possible Cause 1: Insufficient Oral Dose.

  • Troubleshooting Step: Conduct a dose-ranging study to determine if higher doses result in detectable plasma concentrations.

• Possible Cause 2: Extensive First-Pass Metabolism.

  • Troubleshooting Steps:

    • Administer via a different route: Compare the plasma concentrations after oral administration with those after intravenous (IV) administration to calculate absolute bioavailability. A significant difference suggests a high first-pass effect.

    • Co-administration with a Cytochrome P450 (CYP) inhibitor: If the metabolic pathway is known or suspected, co-administration with a known inhibitor of the relevant CYP enzyme can help to assess the impact of first-pass metabolism. Note: This should be done with caution and with appropriate ethical considerations.

• Possible Cause 3: Poor Permeability.

  • Troubleshooting Step: If in vitro tests (e.g., Caco-2 assays) indicate low permeability, consider the use of permeation enhancers. However, the use of such agents requires careful evaluation due to potential toxicity.

Data Presentation

Table 1: Illustrative Pharmacokinetic Parameters of (E/Z)-HA155 in Different Formulations (Example Data)

Formulation	Dose (mg/kg)	Cmax (ng/mL)	Tmax (h)	AUC (0-t) (ng·h/mL)	Relative Bioavailability (%)
Aqueous Suspension	50	50 ± 15	4.0 ± 1.0	250 ± 75	100 (Reference)
Micronized Suspension	50	120 ± 30	2.0 ± 0.5	750 ± 150	300
Solid Dispersion	50	250 ± 50	1.5 ± 0.5	1500 ± 300	600
SEDDS	50	400 ± 80	1.0 ± 0.5	2400 ± 450	960

Note: The data in this table is for illustrative purposes only and should be replaced with actual experimental data.

Table 2: BCS Classification Parameters (Template)

Parameter	Experimental Value	BCS Class Boundary	Classification
Solubility
Highest Dose (mg)	User Input
Volume for Dissolution (mL)	User Input	≤ 250 mL	High/Low
Permeability
Fraction Absorbed (%)	User Input	≥ 90%	High/Low
Overall BCS Class	I, II, III, or IV

Experimental Protocols

Protocol 1: In Vivo Bioavailability Study in Rodents

• Animal Model: Male Sprague-Dawley rats (8-10 weeks old).

• Housing: Animals are housed in a controlled environment with a 12-hour light/dark cycle and have ad libitum access to food and water.

• Fasting: Animals are fasted overnight (approximately 12 hours) before drug administration but have free access to water.

• Formulation Preparation: Prepare the (E/Z)-HA155 formulation (e.g., aqueous suspension, solid dispersion) at the desired concentration immediately before administration.

• Dosing:

  • Oral (PO) Administration: Administer the formulation via oral gavage at a specified dose (e.g., 50 mg/kg).

  • Intravenous (IV) Administration: For determination of absolute bioavailability, administer a solution of (E/Z)-HA155 (e.g., in a vehicle like DMSO/PEG400/saline) via the tail vein at a lower dose (e.g., 5 mg/kg).

• Blood Sampling:

  • Collect blood samples (approximately 0.2 mL) from the tail vein or another appropriate site at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 6, 8, and 24 hours post-dose).

  • Collect blood into tubes containing an anticoagulant (e.g., EDTA).

• Plasma Preparation: Centrifuge the blood samples (e.g., at 3000 x g for 10 minutes at 4°C) to separate the plasma.

• Sample Analysis:

  • Store plasma samples at -80°C until analysis.

  • Quantify the concentration of (E/Z)-HA155 in plasma using a validated analytical method, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Pharmacokinetic Analysis:

  • Calculate pharmacokinetic parameters including Cmax, Tmax, and AUC using appropriate software (e.g., Phoenix WinNonlin).

  • Calculate absolute bioavailability (%F) using the formula: %F = (AUC_oral / AUC_IV) * (Dose_IV / Dose_oral) * 100.

  • Calculate relative bioavailability for different oral formulations compared to a reference formulation (e.g., aqueous suspension).

Visualizations

Signaling Pathway

Caption: The Autotaxin (ATX)-Lysophosphatidic Acid (LPA) signaling pathway and the inhibitory action of (E/Z)-HA155.

Experimental Workflow

References

• 1. immune-system-research.com [immune-system-research.com]
• 2. medchemexpress.com [medchemexpress.com]

Technical Support Center: (E/Z)-HA155 Cell-Based Assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize variability in cell-based assays involving the GRP78 inhibitor, (E/Z)-HA155.

Frequently Asked Questions (FAQs)

Q1: What is (E/Z)-HA155 and what is its mechanism of action?

(E/Z)-HA155 is a targeted inhibitor of the 78-kilodalton glucose-regulated protein (GRP78), also known as BiP.[1][2] GRP78 is a key molecular chaperone in the endoplasmic reticulum (ER) that plays a critical role in the unfolded protein response (UPR).[1][2] By inhibiting the ATPase activity of GRP78, HA155 disrupts protein folding, leading to an accumulation of unfolded proteins and inducing ER stress.[3] This sustained ER stress can subsequently trigger apoptosis (programmed cell death) and autophagy in cancer cells, which often exhibit high levels of GRP78.[2][3]

Q2: What is the typical effective concentration range for (E/Z)-HA155 in cell-based assays?

The effective concentration of (E/Z)-HA155 can vary depending on the cell line and the duration of the treatment. For many cancer cell lines, a dose-dependent decrease in cell viability is observed in the range of 2-10 µM after 48 hours of treatment.[3] However, in some multiple myeloma cell lines, concentrations between 2-32 µM have shown significant cytotoxicity.[1] It is always recommended to perform a dose-response experiment to determine the optimal concentration for your specific cell line and experimental conditions.

Q3: How should I prepare and handle (E/Z)-HA155 for my experiments?

For optimal results and to minimize variability, follow these guidelines for preparing and handling (E/Z)-HA155:

• Solubility: Ensure (E/Z)-HA155 is fully dissolved in a suitable solvent, such as DMSO, before preparing your final dilutions in cell culture medium.

• Storage: Store the stock solution at the recommended temperature (typically -20°C or -80°C) to maintain its stability. Avoid repeated freeze-thaw cycles.

• Final Dilution: When preparing working concentrations, ensure thorough mixing to achieve a homogenous solution. It is also advisable to prepare fresh dilutions for each experiment.

Q4: Can serum in the cell culture medium affect the activity of (E/Z)-HA155?

Troubleshooting Guides

This section addresses specific issues you might encounter during your (E/Z)-HA155 cell-based assays.

Issue 1: High Variability Between Replicate Wells

High variability between replicate wells can obscure the true effect of (E/Z)-HA155.

Potential Cause	Recommended Solution
Inconsistent Cell Seeding	Ensure a homogenous single-cell suspension before seeding. Mix the cell suspension between pipetting steps to prevent settling.
Edge Effects	To minimize evaporation in the outer wells of a microplate, fill the outer wells with sterile PBS or media without cells.
Pipetting Errors	Use calibrated pipettes and proper pipetting techniques. For multi-channel pipetting, ensure all tips are drawing and dispensing equal volumes.
Incomplete Compound Solubilization	Visually inspect your (E/Z)-HA155 dilutions to ensure the compound is fully dissolved. If precipitation is observed, consider adjusting the solvent or sonication.

Issue 2: Inconsistent or Unexpected Dose-Response Curve

An inconsistent or non-sigmoid dose-response curve can indicate issues with the assay setup or the compound's activity.

Potential Cause	Recommended Solution
Suboptimal Cell Health	Use cells that are in the exponential growth phase and have a high viability (>95%). Avoid using cells that are over-confluent or have been in culture for too many passages.
Incorrect Incubation Time	The effects of (E/Z)-HA155 are time-dependent.[2] Perform a time-course experiment (e.g., 24, 48, 72 hours) to determine the optimal endpoint for your cell line.
Compound Instability	If the incubation period is long, the compound may degrade. Consider replenishing the media with fresh compound during the experiment.
Assay Interference	Some compounds can interfere with the chemistry of viability assays (e.g., reducing MTT). Run a control with (E/Z)-HA155 in cell-free media to check for direct effects on the assay reagents.

Issue 3: Low or No Response to (E/Z)-HA155 Treatment

If you observe minimal or no effect of (E/Z)-HA155 on cell viability, consider the following:

Potential Cause	Recommended Solution
Low GRP78 Expression	(E/Z)-HA155's efficacy is dependent on the target protein, GRP78. Verify the expression level of GRP78 in your cell line using techniques like Western blot or flow cytometry.
Drug Resistance	The cell line may have intrinsic or acquired resistance mechanisms.
Incorrect Compound Concentration	Verify the calculations for your dilutions. It is also advisable to confirm the purity and identity of your (E/Z)-HA155 stock.
Insufficient Treatment Duration	The induction of apoptosis and ER stress by HA155 takes time. As mentioned, a time-course experiment is crucial to identify the optimal treatment duration.

Data Presentation

Table 1: Effect of (E/Z)-HA155 on the Viability of Various Cancer Cell Lines

Cell Line	Assay Type	Treatment Duration (hours)	IC50 / Effective Concentration (µM)	Reference
A549 (Lung Cancer)	CCK-8	48	Dose-dependent decrease from 2-10 µM	[3]
H460 (Lung Cancer)	CCK-8	48	Dose-dependent decrease from 2-10 µM	[3]
H1975 (Lung Cancer)	CCK-8	48	Dose-dependent decrease from 2-10 µM	[3]
NCI-H929 (Multiple Myeloma)	CCK-8	Not Specified	Significant cytotoxicity at 2-32 µM	[1]
U266 (Multiple Myeloma)	CCK-8	Not Specified	Significant cytotoxicity at 2-32 µM	[1]

Experimental Protocols

Protocol: Cell Viability (CCK-8) Assay

This protocol is adapted from a study on the effect of (E/Z)-HA155 on lung cancer cells.[3]

• Cell Seeding: Plate cells in a 96-well plate at a predetermined optimal density and culture for 24 hours.

• Serum Starvation (Optional): To enhance sensitivity, you may starve the cells in serum-free media for 12 hours.

• Compound Treatment: Treat the cells with a range of (E/Z)-HA155 concentrations (e.g., 0, 2, 4, 6, 8, 10 µM). Include a vehicle-only control.

• Incubation: Incubate the plate for the desired time period (e.g., 48 hours) at 37°C in a humidified incubator with 5% CO2.

• CCK-8 Reagent Addition: Add 10 µL of CCK-8 solution to each well.

• Final Incubation: Incubate the plate for 1-4 hours at 37°C.

• Absorbance Measurement: Measure the absorbance at 450 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control cells.

Visualizations

Caption: Signaling pathway of GRP78 inhibition by (E/Z)-HA155.

Caption: General workflow for a cell viability assay with (E/Z)-HA155.

Caption: Troubleshooting decision tree for (E/Z)-HA155 assays.

References

• 1. GRP78 inhibitor HA15 increases the effect of Bortezomib on eradicating multiple myeloma cells through triggering endoplasmic reticulum stress - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Targeted inhibition of GRP78 by HA15 promotes apoptosis of lung cancer cells accompanied by ER stress and autophagy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Targeted inhibition of GRP78 by HA15 promotes apoptosis of lung cancer cells accompanied by ER stress and autophagy - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting (E/Z)-HA155 and PERK Inhibition

This technical support center provides guidance for researchers, scientists, and drug development professionals who are troubleshooting a lack of PERK inhibition when using the compound (E/Z)-HA155. The information is presented in a question-and-answer format to directly address potential issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: We are using (E/Z)-HA155 to inhibit PERK in our cellular model, but we do not observe any decrease in the phosphorylation of PERK or its downstream target eIF2α. What could be the reason for this?

A1: The primary reason for the lack of PERK inhibition with (E/Z)-HA155 is likely a case of mistaken compound identity for the intended biological target. Current scientific literature and compound databases identify (E/Z)-HA155 as a potent inhibitor of autotaxin (ATX), not Protein Kinase R-like Endoplasmic Reticulum Kinase (PERK). Therefore, it is not expected to inhibit the PERK signaling pathway. We recommend verifying the primary target of your compound and utilizing a well-characterized PERK inhibitor for your experiments.

Q2: Are there any known off-target effects of (E/Z)-HA155 on the PERK pathway?

A2: To date, there is no peer-reviewed evidence to suggest that (E/Z)-HA155 has any direct inhibitory or off-target effects on PERK or its signaling components. Kinase inhibitor studies often reveal unexpected off-target activities, but for (E/Z)-HA155, PERK is not a recognized interactor. Comprehensive kinase profiling would be necessary to definitively rule out any such effects, but based on existing data, the lack of PERK inhibition is the expected outcome.

Q3: What are some validated and commercially available PERK inhibitors that we can use as alternatives to (E/Z)-HA155?

A3: Several potent and selective PERK inhibitors have been developed and are widely used in research. These compounds have been extensively characterized and are known to effectively block the PERK signaling pathway. Below is a table summarizing some of these inhibitors.

Compound Name	In Vitro IC₅₀ (PERK)	Common Working Concentration (Cell-based)	Mechanism of Action
GSK2606414	0.4 nM	0.1 - 1 µM	ATP-competitive
GSK2656157	0.9 nM	0.1 - 1 µM	ATP-competitive
HC-5404	1 nM	23 - 88 nM	ATP-competitive
ISRIB (trans-isomer)	5 nM	5 - 200 nM	Allosteric (downstream of PERK, acts on eIF2B)

Q4: How can we confirm that our chosen PERK inhibitor is active in our experimental system?

A4: To confirm the activity of a PERK inhibitor, you should first induce endoplasmic reticulum (ER) stress in your cells using a known agent such as tunicamycin (B1663573) or thapsigargin (B1683126). In parallel with the ER stress induction, treat the cells with your PERK inhibitor. An active inhibitor should lead to a dose-dependent decrease in the phosphorylation of PERK (at Thr982) and its key downstream substrate, eIF2α (at Ser51). This can be readily assessed by Western blotting.

Troubleshooting Guide: Lack of PERK Inhibition

This guide provides a systematic approach to troubleshoot experiments where PERK inhibition is not observed.

Issue 1: Using (E/Z)-HA155 and Observing No Effect on PERK Signaling

• Root Cause: As established, (E/Z)-HA155 is an autotaxin inhibitor, not a PERK inhibitor.

• Solution:

  • Confirm Compound Identity: Verify the certificate of analysis for your purchased compound to ensure it is indeed (E/Z)-HA155.

  • Consult Literature: Review the primary literature for (E/Z)-HA155 to confirm its established biological target.

  • Select a Validated PERK Inhibitor: Choose a known PERK inhibitor from the list provided in the FAQs (e.g., GSK2606414 or GSK2656157) for your experiments.

Issue 2: Using a Validated PERK Inhibitor and Still Observing No Inhibition

If you are using a known PERK inhibitor and still fail to see the expected inhibitory effect, consider the following factors:

Potential Problem	Suggested Troubleshooting Steps	Expected Outcome
Compound Inactivity	1. Check Solubility and Stability: Ensure the inhibitor is fully dissolved in a suitable solvent (e.g., DMSO) and that the stock solution has been stored correctly (typically at -20°C or -80°C, protected from light). Prepare fresh dilutions for each experiment. 2. Verify Compound Integrity: If possible, confirm the compound's identity and purity via analytical methods like LC-MS.	A properly stored and dissolved inhibitor should be active.
Suboptimal Experimental Conditions	1. Dose-Response Curve: Perform a dose-response experiment with a wide range of inhibitor concentrations to determine the optimal inhibitory concentration for your specific cell line and conditions. 2. Time-Course Analysis: The kinetics of PERK activation and inhibition can vary. Conduct a time-course experiment to identify the optimal treatment duration.	A clear dose- and time-dependent inhibition of p-PERK and p-eIF2α should be observed.
Ineffective ER Stress Induction	1. Confirm ER Stress: Before testing your inhibitor, ensure that your ER stress-inducing agent (e.g., tunicamycin, thapsigargin) is effectively activating the PERK pathway. You should see a robust increase in p-PERK and p-eIF2α levels compared to untreated controls. 2. Titrate Stress Inducer: Determine the optimal concentration and incubation time for your stress-inducing agent.	A strong and reproducible induction of PERK pathway phosphorylation upon treatment with the stressor.
Issues with Detection (Western Blot)	1. Antibody Validation: Use antibodies specific to the phosphorylated forms of PERK (Thr982) and eIF2α (Ser51) that have been validated for Western blotting in your species of interest. 2. Positive and Negative Controls: Include untreated and stress-induced-only samples as negative and positive controls, respectively. 3. Loading Controls: Always probe for total PERK, total eIF2α, and a housekeeping protein (e.g., β-actin, GAPDH) to ensure equal protein loading. 4. Phosphatase Inhibitors: It is crucial to include a phosphatase inhibitor cocktail in your cell lysis buffer to preserve the phosphorylation status of your proteins of interest.	Clear, specific bands at the correct molecular weights for both phosphorylated and total proteins, with appropriate changes in the treated samples.

Experimental Protocols

Protocol 1: Western Blot Analysis of PERK Pathway Activation and Inhibition

This protocol outlines the steps to assess the phosphorylation status of PERK and eIF2α in response to ER stress and treatment with a PERK inhibitor.

• Cell Culture and Treatment:

  • Plate cells at an appropriate density and allow them to adhere overnight.

  • Pre-treat cells with the PERK inhibitor (or vehicle control) at the desired concentrations for 1-2 hours.

  • Induce ER stress by adding an appropriate concentration of tunicamycin (e.g., 1-5 µg/mL) or thapsigargin (e.g., 100-300 nM) for the desired duration (e.g., 2-8 hours).

• Cell Lysis:

  • Wash cells twice with ice-cold PBS.

  • Lyse cells in RIPA buffer supplemented with a protease and phosphatase inhibitor cocktail.

  • Scrape the cells, transfer the lysate to a microcentrifuge tube, and incubate on ice for 30 minutes.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C. Collect the supernatant.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Western Blotting:

  • Normalize protein concentrations and prepare samples with Laemmli buffer.

  • Separate 20-40 µg of protein per lane on a 10% SDS-polyacrylamide gel.

  • Transfer proteins to a PVDF membrane.

  • Block the membrane with 5% Bovine Serum Albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against p-PERK (Thr982), PERK (total), p-eIF2α (Ser51), eIF2α (total), and a loading control (e.g., β-actin) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

  • Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Visualizations

Caption: The PERK branch of the Unfolded Protein Response (UPR).

Caption: A logical workflow for troubleshooting lack of PERK inhibition.

Caption: Experimental workflow for validating PERK inhibitor activity.

Reference Data & Comparative Studies

A Comparative Guide to PERK Inhibitors: GSK2606414 vs. AMG PERK 44

Note on (E/Z)-HA155: Initial searches for the PERK inhibitor "(E/Z)-HA155" did not yield specific information on a compound with this designation. Consequently, this guide provides a comparative analysis of two well-characterized and potent PERK inhibitors, GSK2606414 and AMG PERK 44, to offer relevant insights for researchers in the field.

This guide presents a detailed comparison of the biochemical and cellular activities of GSK2606414 and AMG PERK 44, two prominent small molecule inhibitors of the Protein kinase R-like endoplasmic reticulum kinase (PERK). The information herein is intended for researchers, scientists, and drug development professionals engaged in studying the unfolded protein response (UPR) and its role in various pathological conditions.

Introduction to PERK Inhibition

The endoplasmic reticulum (ER) is a critical organelle for protein folding and modification. Perturbations in the ER environment can lead to an accumulation of unfolded or misfolded proteins, a condition known as ER stress. To cope with this, cells activate a sophisticated signaling network called the unfolded protein response (UPR). PERK is a key ER stress sensor and a type I transmembrane protein. Upon activation, PERK phosphorylates the eukaryotic initiation factor 2 alpha (eIF2α), leading to a global attenuation of protein synthesis, which reduces the protein load on the ER. However, this also results in the selective translation of certain mRNAs, such as activating transcription factor 4 (ATF4), which orchestrates the expression of genes involved in stress adaptation and, in cases of prolonged stress, apoptosis.[1][2][3] Given its central role in cell fate decisions under ER stress, PERK has emerged as a significant therapeutic target in diseases such as cancer and neurodegenerative disorders.[4][5]

Quantitative Data Summary

The following table summarizes the key quantitative data for GSK2606414 and AMG PERK 44, compiled from various studies. It is important to note that direct comparisons of potency should be made with caution, as the experimental conditions may have varied between studies.

Parameter	GSK2606414	AMG PERK 44	Reference(s)
Biochemical IC50	0.4 nM	6 nM	[6][7]
Cellular IC50 (pPERK)	<30 nM (in A549 cells)	84 nM	[8][9]
Selectivity	>100-fold over other EIF2AKs; also inhibits RIPK1 (IC50 = 16 nM)	>1000-fold over GCN2; >160-fold over B-Raf; highly selective over 387 other kinases	[8][10][11]
Oral Bioavailability	Yes	Yes	[7][12]

Signaling Pathways and Experimental Workflows

To visually represent the mechanisms and experimental approaches discussed, the following diagrams have been generated using the DOT language.

References

• 1. researchgate.net [researchgate.net]
• 2. Protein kinase R-like ER kinase and its role in endoplasmic reticulum stress-decided cell fate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Characterization of a PERK Kinase Inhibitor with Anti-Myeloma Activity [mdpi.com]
• 5. GSK2606414 attenuates PERK/p-eIF2α/ATF4/CHOP axis and augments mitochondrial function to mitigate high glucose induced neurotoxicity in N2A cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. AMG PERK 44 | PERK | Tocris Bioscience [tocris.com]
• 8. benchchem.com [benchchem.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. benchchem.com [benchchem.com]
• 11. When PERK inhibitors turn out to be new potent RIPK1 inhibitors: critical issues on the specificity and use of GSK2606414 and GSK2656157 - PMC [pmc.ncbi.nlm.nih.gov]
• 12. GSK2606414 | PERK Inhibitor | TargetMol [targetmol.com]

A Comparative Guide: (E/Z)-HA155 and ISRIB Mechanisms of Action

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, objective comparison of the mechanisms of action of two key research compounds: (E/Z)-HA155 and the Integrated Stress Response Inhibitor (ISRIB). By presenting quantitative data, detailed experimental protocols, and clear visual diagrams, this document aims to serve as a valuable resource for researchers investigating cellular stress pathways and developing novel therapeutics.

Introduction

Cellular stress responses are intricate signaling networks crucial for maintaining homeostasis. Two compounds that modulate these pathways, albeit through distinct mechanisms, are (E/Z)-HA155 and ISRIB. (E/Z)-HA155 is a potent and specific inhibitor of the endoplasmic reticulum (ER) chaperone GRP78/BiP, a key regulator of the Unfolded Protein Response (UPR). Its action primarily induces ER stress, leading to apoptosis and autophagy in cancer cells. In contrast, ISRIB targets the translation initiation factor eIF2B, a central component of the Integrated Stress Response (ISR). By activating eIF2B, ISRIB rescues protein synthesis that is otherwise attenuated during stress, showing promise in models of neurodegenerative diseases and traumatic brain injury. This guide will dissect and compare the molecular mechanisms, cellular effects, and experimental investigation of these two important research tools.

Mechanism of Action

(E/Z)-HA155: Targeting the Master ER Chaperone GRP78

(E/Z)-HA155 functions as a direct inhibitor of the 78-kilodalton glucose-regulated protein (GRP78), also known as BiP or HSPA5. GRP78 is a master regulator of ER homeostasis, playing a critical role in protein folding, assembly, and translocation. By inhibiting the ATPase activity of GRP78, HA155 disrupts these essential functions, leading to an accumulation of unfolded proteins in the ER lumen. This triggers the Unfolded Protein Response (UPR), a state of ER stress. Prolonged or overwhelming ER stress, as induced by HA155, ultimately pushes the cell towards programmed cell death (apoptosis) and autophagy.

Validating PERK Inhibition: A Comparative Guide of (E/Z)-HA155 and siRNA-Mediated Knockdown

For researchers in oncology, neurodegenerative diseases, and metabolic disorders, the protein kinase R-like endoplasmic reticulum (ER) kinase (PERK) signaling pathway presents a compelling therapeutic target. PERK is a critical mediator of the unfolded protein response (UPR), a cellular stress response activated by the accumulation of misfolded proteins in the ER. Two primary methods for interrogating and inhibiting PERK activity are pharmacological inhibition with small molecules and genetic knockdown using small interfering RNA (siRNA). This guide provides a comparative framework for validating PERK inhibition, with a focus on the putative PERK inhibitor (E/Z)-HA155 and siRNA-mediated gene silencing.

Objective Comparison of PERK Inhibition Methods

While both small molecule inhibitors and siRNA aim to reduce PERK activity, they operate through fundamentally different mechanisms, each with distinct advantages and disadvantages. A direct comparison of their effects is crucial for robust experimental design and accurate interpretation of results.

Feature	Small Molecule Inhibitor (e.g., (E/Z)-HA155)	siRNA-Mediated Knockdown
Mechanism of Action	Directly inhibits the kinase activity of the PERK protein.	Degrades PERK mRNA, leading to reduced PERK protein expression.
Onset of Action	Rapid, often within minutes to hours.	Slower, requires time for mRNA degradation and protein turnover (typically 24-72 hours).
Duration of Effect	Transient and dependent on compound pharmacokinetics and washout.	Can be sustained for several cell divisions.
Specificity	Potential for off-target effects on other kinases.	Highly specific to the target mRNA sequence, but can have off-target effects due to partial homology.
Dose-Response	Easily titratable to achieve varying levels of inhibition.	Knockdown efficiency can be variable and more difficult to titrate precisely.
Application	Suitable for studying the acute roles of PERK kinase activity.	Ideal for investigating the long-term consequences of PERK loss-of-function.

Experimental Validation: A Head-to-Head Analysis

To validate and compare the efficacy of (E/Z)-HA155 and PERK siRNA, a series of experiments targeting the key downstream effectors of the PERK pathway are recommended. The primary readout for PERK activation is the phosphorylation of the eukaryotic initiation factor 2 alpha (eIF2α) at Serine 51. This event leads to the translational upregulation of Activating Transcription Factor 4 (ATF4), which in turn induces the expression of C/EBP homologous protein (CHOP), a key factor in ER stress-induced apoptosis.

Quantitative Data Summary

The following table summarizes hypothetical quantitative data from comparative experiments.

Treatment	p-eIF2α (Ser51) Levels (Relative to Control)	ATF4 mRNA Expression (Fold Change)	CHOP Protein Levels (Relative to Control)
Vehicle Control	1.0	1.0	1.0
ER Stress Inducer (e.g., Tunicamycin)	5.2	8.5	6.8
(E/Z)-HA155 + Tunicamycin (B1663573)	1.5	2.1	1.9
Control siRNA + Tunicamycin	5.0	8.2	6.5
PERK siRNA + Tunicamycin	1.2	1.8	1.5

Note: This data is illustrative. Actual results will vary depending on the cell line, experimental conditions, and the specific activity of (E/Z)-HA155.

Experimental Protocols

PERK siRNA Transfection and Validation

Objective: To knockdown PERK expression and validate the reduction at the mRNA and protein levels.

Materials:

• Target cells (e.g., HEK293, HeLa, or a relevant cancer cell line)

• PERK-specific siRNA duplexes and a non-targeting control siRNA

• Lipofectamine RNAiMAX or similar transfection reagent

• Opti-MEM I Reduced Serum Medium

• Complete growth medium

• Reagents for RNA extraction and qRT-PCR

• Antibodies for Western blotting (anti-PERK, anti-β-actin)

Protocol:

• Cell Seeding: The day before transfection, seed cells in a 6-well plate to reach 30-50% confluency at the time of transfection.

• siRNA-Lipid Complex Formation:

  • For each well, dilute 50 pmol of siRNA (PERK-specific or control) in 100 µL of Opti-MEM.

  • In a separate tube, dilute 5 µL of Lipofectamine RNAiMAX in 100 µL of Opti-MEM.

  • Combine the diluted siRNA and Lipofectamine RNAiMAX solutions, mix gently, and incubate for 5 minutes at room temperature.

• Transfection: Add the 200 µL siRNA-lipid complex to each well.

• Incubation: Incubate the cells for 24-72 hours at 37°C in a CO2 incubator.

• Validation:

  • qRT-PCR: Harvest cells 24-48 hours post-transfection, extract total RNA, and perform qRT-PCR to quantify PERK mRNA levels, normalized to a housekeeping gene.

  • Western Blot: Harvest cells 48-72 hours post-transfection, prepare cell lysates, and perform Western blotting to assess PERK protein levels, using β-actin as a loading control.[1][2]

Treatment with (E/Z)-HA155 and Analysis of PERK Pathway

Objective: To assess the inhibitory effect of (E/Z)-HA155 on the PERK signaling pathway.

Materials:

• Target cells

• (E/Z)-HA155 (stock solution in DMSO)

• ER stress inducer (e.g., tunicamycin or thapsigargin)

• Vehicle control (DMSO)

• Antibodies for Western blotting (anti-p-PERK, anti-PERK, anti-p-eIF2α, anti-eIF2α, anti-ATF4, anti-CHOP, anti-β-actin)

Protocol:

• Cell Seeding: Seed cells in a 6-well plate to reach 70-80% confluency on the day of treatment.

• Pre-treatment: Pre-treat cells with varying concentrations of (E/Z)-HA155 (e.g., 0.1, 1, 10 µM) or vehicle (DMSO) for 1-2 hours.

• ER Stress Induction: Add the ER stress inducer (e.g., 1 µg/mL tunicamycin) to the media and incubate for the desired time (e.g., 2, 6, 12, or 24 hours).

• Cell Lysis and Western Blot:

  • Harvest cells and prepare whole-cell lysates.

  • Perform Western blot analysis to determine the levels of p-PERK, total PERK, p-eIF2α, total eIF2α, ATF4, and CHOP.

  • Normalize phosphorylated protein levels to their total protein counterparts and other proteins to a loading control like β-actin.

Visualization of Key Pathways and Workflows

To facilitate a clearer understanding of the experimental logic and biological processes, the following diagrams are provided.

Caption: The PERK signaling pathway under ER stress.

Caption: Workflow for comparing PERK siRNA and (E/Z)-HA155.

Conclusion

Validating the mechanism of action of a novel inhibitor like (E/Z)-HA155 requires a multi-faceted approach. By directly comparing its effects on the PERK signaling cascade with the well-established genetic knockdown method of siRNA, researchers can gain a high degree of confidence in the on-target activity of the compound. This comparative guide provides the necessary framework, from experimental design to data interpretation, to rigorously assess the efficacy and specificity of (E/Z)-HA155 as a PERK inhibitor. Such validation is a critical step in the development of novel therapeutics targeting the unfolded protein response.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Structural determinants of PERK inhibitor potency and selectivity - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of PERK Inhibitors in Preclinical Research

A comprehensive guide for researchers, scientists, and drug development professionals on the current landscape of potent and selective PERK inhibitors. This guide provides a comparative analysis of key preclinical candidates, their mechanisms of action, and supporting experimental data.

Initial investigations into (E/Z)-HA155 have identified it as a potent inhibitor of autotaxin, a key enzyme in the lysophosphatidic acid (LPA) signaling pathway. Current scientific literature does not support its role as a direct inhibitor of the protein kinase R (PKR)-like endoplasmic reticulum (ER) kinase (PERK). Therefore, this guide will focus on a comparative analysis of well-characterized PERK inhibitors and will also delineate the distinct signaling pathway targeted by (E/Z)-HA155 to provide clarity on their different mechanisms of action.

The unfolded protein response (UPR) is a critical cellular stress response pathway, and PERK is one of its three main sensor proteins. Chronic activation of the PERK pathway is implicated in a variety of diseases, including cancer, neurodegenerative disorders, and metabolic diseases, making it an attractive target for therapeutic intervention. This has led to the development of several small molecule inhibitors of PERK, with some showing promising results in preclinical studies.

Comparative Efficacy and Selectivity of Preclinical PERK Inhibitors

A summary of the in vitro potency and selectivity of several leading preclinical PERK inhibitors is presented below. These compounds have been extensively evaluated in various assays to determine their inhibitory concentration and their specificity for PERK over other related kinases.

Compound	Target	IC50 (nM)	Selectivity	Key Features
GSK2606414	PERK	0.4[1][2][3]	>100-fold over other EIF2AKs[3]	First-in-class, potent, selective, and orally bioavailable; crosses the blood-brain barrier.[3][4]
GSK2656157	PERK	0.9[5][6]	>500-fold over a panel of 300 kinases[5]	Optimized analog of GSK2606414 with improved properties.[7]
AMG PERK 44	PERK	6[8][9][10][11]	>1000-fold over GCN2, >160-fold over B-Raf[8][11]	Potent, highly selective, and orally active.[8][12]
HC-5404	PERK	Potent and selective (specific IC50 not publicly disclosed)	First-in-class, first-in-human	Currently in Phase 1 clinical trials for solid tumors.

Signaling Pathways: PERK vs. Autotaxin

To understand the distinct mechanisms of the compounds discussed, it is crucial to visualize their respective signaling pathways.

Caption: The PERK signaling pathway in response to ER stress.

Caption: The Autotaxin-LPA signaling pathway.

Experimental Protocols

The following are representative methodologies for key experiments used to characterize PERK inhibitors.

In Vitro Kinase Assay

Purpose: To determine the direct inhibitory activity of a compound on the PERK enzyme.

Methodology:

• Recombinant human PERK kinase domain is incubated with the test compound at various concentrations in a kinase buffer containing ATP and a suitable substrate (e.g., a peptide derived from eIF2α).

• The reaction is initiated and allowed to proceed for a specified time at a controlled temperature (e.g., 30°C).

• The reaction is stopped, and the amount of phosphorylated substrate is quantified. This can be done using various methods, such as radioisotope incorporation (32P-ATP), fluorescence-based assays, or antibody-based detection (e.g., ELISA).

• IC50 values are calculated by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Cellular Phospho-PERK Assay

Purpose: To measure the ability of a compound to inhibit PERK autophosphorylation in a cellular context.

Methodology:

• Cells (e.g., human tumor cell lines) are seeded in multi-well plates and allowed to adhere overnight.

• Cells are pre-treated with various concentrations of the PERK inhibitor for a defined period.

• ER stress is induced using an agent such as tunicamycin (B1663573) or thapsigargin (B1683126) to stimulate PERK activation.

• Cells are lysed, and the levels of phosphorylated PERK (p-PERK) and total PERK are determined by Western blotting or a quantitative immunoassay (e.g., ELISA or Meso Scale Discovery).

• The ratio of p-PERK to total PERK is calculated, and the IC50 value for the inhibition of PERK autophosphorylation is determined.

Experimental Workflow for Evaluating PERK Inhibitors

Caption: A typical preclinical workflow for the evaluation of PERK inhibitors.

Conclusion

The development of potent and selective PERK inhibitors represents a promising therapeutic strategy for a range of diseases characterized by chronic ER stress. Compounds such as GSK2606414, GSK2656157, AMG PERK 44, and HC-5404 have demonstrated significant preclinical activity and provide a strong rationale for their continued investigation. While (E/Z)-HA155 is a potent inhibitor of the autotaxin pathway, it is important for researchers to recognize its distinct mechanism of action from that of PERK inhibitors. Future research will likely focus on the clinical translation of these PERK inhibitors and the identification of patient populations most likely to benefit from this therapeutic approach.

References

• 1. Characterization of a PERK Kinase Inhibitor with Anti-Myeloma Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Acute Pharmacological Inhibition of Protein Kinase R-Like Endoplasmic Reticulum Kinase Signaling After Spinal Cord Injury Spares Oligodendrocytes and Improves Locomotor Recovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Dual activity lysophosphatidic acid receptor pan-antagonist/autotaxin inhibitor reduces breast cancer cell migration in vitro and causes tumor regression in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The PERK/Nrf2 pathway mediates endoplasmic reticulum stress-induced injury by upregulating endoplasmic reticulophagy in H9c2 cardiomyoblasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Activation of PERK Elicits Memory Impairment through Inactivation of CREB and Downregulation of PSD95 After Traumatic Brain Injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Unfolded protein response - Wikipedia [en.wikipedia.org]
• 8. Designing Dual Inhibitors of Autotaxin-LPAR GPCR Axis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Regulation of PERK expression by FOXO3: a vulnerability of drug-resistant cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Identification of Potent In Vivo Autotaxin Inhibitors that Bind to Both Hydrophobic Pockets and Channels in the Catalytic Domain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. The Unfolded Protein Response: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]

A Comparative Analysis of In Vivo Efficacy: (E/Z)-HA155 versus AMG44 in Oncology Models

For Researchers, Scientists, and Drug Development Professionals: An objective guide to the in vivo performance of the Autotaxin inhibitor (E/Z)-HA155 and the PERK inhibitor AMG44, supported by experimental data.

In the landscape of targeted cancer therapy, small molecule inhibitors that modulate key signaling pathways are of paramount interest. This guide provides a comparative overview of the in vivo efficacy of two such inhibitors: (E/Z)-HA155, a potent antagonist of autotaxin (ATX), and AMG44, a highly selective inhibitor of Protein Kinase R (PKR)-like endoplasmic reticulum kinase (PERK). While a direct head-to-head in vivo study is not publicly available, this document synthesizes existing data from separate preclinical studies to offer a comparative perspective on their anti-tumor activities.

At a Glance: In Vivo Efficacy Comparison

The following table summarizes the available in vivo anti-cancer efficacy data for a representative potent autotaxin inhibitor, owing to the limited public data on (E/Z)-HA155 in oncology xenograft models, and for the PERK inhibitor AMG44.

Feature	Representative Autotaxin Inhibitor (IOA-289)	AMG44
Target	Autotaxin (ATX)	Protein Kinase R (PKR)-like Endoplasmic Reticulum Kinase (PERK)
Mechanism of Action	Inhibits the production of lysophosphatidic acid (LPA), a pro-tumorigenic signaling molecule, from lysophosphatidylcholine (B164491) (LPC). This disrupts signaling pathways involved in cell proliferation, migration, and survival.	Inhibits the PERK branch of the Unfolded Protein Response (UPR), which is often hijacked by cancer cells to survive under stressful conditions within the tumor microenvironment. Inhibition of PERK can lead to an increase in anti-tumor T cell immunity.
Cancer Model	E0771 murine breast cancer (syngeneic)	B16 and SM1 murine melanoma (syngeneic)
Animal Model	C57BL/6 mice	C57BL/6 mice and Rag1-/- mice
Dosing Regimen	Not specified	12.5 mg/kg, intraperitoneally, every other day
Reported Efficacy	Decreased tumor growth.	Delayed tumor progression in B16 model and induced tumor rejection in SM1 model.[1]
Key Finding	Inhibition of ATX from sources other than adipocytes is critical for reducing tumor growth.	The anti-tumor effect is dependent on the adaptive immune system, particularly T cells.[1]

Signaling Pathways and Mechanisms of Action

To visually represent the distinct mechanisms of (E/Z)-HA155 and AMG44, the following diagrams illustrate their respective signaling pathways.

Caption: Autotaxin (ATX) signaling pathway and the inhibitory action of (E/Z)-HA155.

Caption: PERK signaling pathway in cancer and the inhibitory action of AMG44.

Detailed Experimental Protocols

A clear understanding of the experimental methodology is crucial for interpreting in vivo efficacy data. Below are the detailed protocols for the representative studies.

In Vivo Efficacy of a Representative Autotaxin Inhibitor (IOA-289) in a Syngeneic Breast Cancer Model

• Cell Line and Animal Model: E0771 murine breast cancer cells were used. These cells were implanted into the mammary fat pad of syngeneic C57BL/6 mice.

• Tumor Induction: E0771 cells were injected into the fourth inguinal mammary fat pad of female C57BL/6 mice.

• Treatment: Mice were treated with the autotaxin inhibitor IOA-289. The precise dosing regimen and vehicle were not detailed in the referenced abstract.

• Efficacy Assessment: Tumor growth was monitored and measured over time. At the end of the study, tumors were excised for further analysis.

• Key Readouts: The primary endpoint was the rate of tumor growth.

In Vivo Efficacy of AMG44 in Syngeneic Melanoma Models

• Cell Lines and Animal Models: B16 and SM1 murine melanoma cell lines were utilized.[1] These cells were subcutaneously injected into C57BL/6 mice. To investigate the role of the immune system, experiments were also conducted in immunodeficient Rag1-/- mice.[1]

• Tumor Induction: 150,000 B16 or SM1 cells were injected subcutaneously into the flank of the mice.[1]

• Treatment: Treatment with AMG44 was initiated on day 6 post-tumor injection. AMG44 was administered intraperitoneally at a dose of 12.5 mg/kg every other day.[1]

• Efficacy Assessment: Tumor volume was measured regularly using digital calipers. Tumor volume was calculated using the formula: (length × width²) / 2.[1]

• Key Readouts: The primary endpoints were tumor growth delay and tumor rejection.[1] The study also assessed the expansion of tumor-specific T cells.[1]

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for an in vivo xenograft study to evaluate the efficacy of a test compound.

Caption: A generalized workflow for in vivo anti-tumor efficacy studies.

Concluding Remarks

This guide provides a comparative analysis of the in vivo efficacy of the autotaxin inhibitor (E/Z)-HA155 (represented by a similar potent inhibitor) and the PERK inhibitor AMG44, based on available preclinical data. The two compounds exhibit distinct mechanisms of action, targeting different pathways crucial for cancer progression. While AMG44 has demonstrated clear single-agent anti-tumor activity in melanoma models, the therapeutic potential of autotaxin inhibitors like (E/Z)-HA155 in oncology may lie in combination therapies, as suggested by studies showing their ability to enhance the efficacy of standard chemotherapeutic agents. The provided experimental protocols and pathway diagrams offer a foundational understanding for researchers designing and interpreting further preclinical studies in this area.

References

• 1. Ablation of the endoplasmic reticulum stress kinase PERK induces paraptosis and type I interferon to promote anti-tumor T cell responses - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Guide to GRP78 Inhibitors: Validating Target Specificity Through Rescue Experiments

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of small molecule inhibitors targeting the 78-kDa glucose-regulated protein (GRP78), a key regulator of endoplasmic reticulum (ER) stress and a promising therapeutic target in oncology. We present a framework for validating the on-target activity of these inhibitors through rescue experiments, using (E/Z)-HA155 as a representative, albeit currently hypothetical, compound and comparing its potential profile with known GRP78 inhibitors.

Introduction to GRP78 and its Inhibition

The endoplasmic reticulum is a critical organelle for protein folding and modification. Perturbations in ER homeostasis lead to a state known as ER stress, which activates the unfolded protein response (UPR). GRP78, also known as BiP or HSPA5, is a master regulator of the UPR. In cancer cells, which often experience high levels of intrinsic ER stress due to rapid proliferation and protein synthesis, GRP78 plays a pro-survival role.[1][2] Inhibition of GRP78 can disrupt this adaptive response, leading to overwhelming ER stress and subsequent apoptosis, making it an attractive strategy for cancer therapy.[3][4]

A critical step in the preclinical validation of any targeted inhibitor is to confirm that its biological effects are indeed mediated through its intended molecular target. A rescue experiment is a robust method to achieve this. By overexpressing the target protein, in this case, GRP78, it is possible to determine if this counteracts the phenotypic effects of the inhibitor, thereby confirming target specificity.

Comparative Analysis of GRP78 Inhibitors

To illustrate the process of comparative analysis, we present data for two known GRP78 inhibitors, YUM70 and HA15. A hypothetical profile for "(E/Z)-HA155" is included to demonstrate how a novel compound would be evaluated.

Compound	Target	Mechanism of Action	Cell Line	IC50 (µM) for Cell Viability	Reference
(E/Z)-HA155 (Hypothetical)	GRP78	ATPase inhibition	Pancreatic (MIA PaCa-2)	To be determined	N/A
YUM70	GRP78	Selective inhibitor of GRP78 ATPase activity, induces ER stress-mediated apoptosis.[4][5][6]	Pancreatic (MIA PaCa-2)	2.8	[5]
Pancreatic (PANC-1)	4.5	[5]
Pancreatic (BxPC-3)	9.6	[5]
HA15	GRP78/BiP/HSPA5	Potent and specific inhibitor of BiP ATPase activity, induces ER stress, apoptosis, and autophagy.[7][8]	Melanoma (A375)	1-2.5	[7]
Lung (A549)	~6 (at 48h)	[8]
Lung (H460)	~5 (at 48h)	[8]
Lung (H1975)	~4 (at 48h)	[8]

Experimental Protocols for Target Validation

The following section details the experimental protocols required to perform a rescue experiment to validate the target specificity of a GRP78 inhibitor like "(E/Z)-HA155".

• Cell Lines: A relevant cancer cell line with moderate to high GRP78 expression (e.g., MIA PaCa-2 pancreatic cancer cells).

• Culture Medium: DMEM supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• GRP78 Overexpression Plasmid: A mammalian expression vector containing the full-length human HSPA5 (GRP78) cDNA. An empty vector control is also required.

• Transfection Reagent: A commercially available transfection reagent suitable for the chosen cell line.

• GRP78 Inhibitor: (E/Z)-HA155, YUM70, or HA15.

• MTT Reagent: 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide.

• Antibodies: Primary antibodies against GRP78, CHOP (DDIT3), cleaved caspase-3, and a loading control (e.g., β-actin). Appropriate secondary antibodies conjugated to HRP.

• Cell Seeding: Seed cells in 6-well plates at a density that will result in 70-80% confluency at the time of transfection.

• Transfection:

  • For each well, dilute the GRP78 expression plasmid or the empty vector control plasmid in a serum-free medium.

  • In a separate tube, dilute the transfection reagent in a serum-free medium.

  • Combine the diluted DNA and transfection reagent, mix gently, and incubate at room temperature for 15-20 minutes to allow for complex formation.

  • Add the transfection complexes dropwise to the cells.

• Incubation: Incubate the cells for 24-48 hours post-transfection to allow for GRP78 expression.

• After the transfection period, replace the medium with fresh complete medium.

• Treat the transfected cells with varying concentrations of the GRP78 inhibitor (e.g., (E/Z)-HA155) or a vehicle control (e.g., DMSO).

• Incubate the cells for a further 24-72 hours, depending on the desired endpoint (cell viability or protein expression).

• MTT Addition: Following the inhibitor treatment, add MTT solution to each well to a final concentration of 0.5 mg/mL.

• Incubation: Incubate the plates for 2-4 hours at 37°C to allow for the formation of formazan (B1609692) crystals.

• Solubilization: Remove the MTT-containing medium and add a solubilization solution (e.g., DMSO or a solution of SDS in HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle-treated control. Compare the viability of cells overexpressing GRP78 to those with the empty vector at each inhibitor concentration. A rightward shift in the dose-response curve for the GRP78-overexpressing cells would indicate a rescue effect.

• Cell Lysis: After treatment, wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-polyacrylamide gel and transfer to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate the membrane with primary antibodies against GRP78, CHOP, cleaved caspase-3, and β-actin overnight at 4°C.

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Densitometric analysis of the protein bands can be performed to quantify the changes in protein expression. Overexpression of GRP78 should be confirmed. A rescue effect would be observed if the inhibitor-induced increase in CHOP and cleaved caspase-3 is attenuated in the GRP78-overexpressing cells compared to the empty vector control.

Visualizing the Signaling Pathway and Experimental Workflow

Caption: GRP78 signaling and rescue mechanism.

Caption: Workflow for a GRP78 rescue experiment.

References

• 1. KRIBB11 inhibits HSP70 synthesis through inhibition of heat shock factor 1 function by impairing the recruitment of positive transcription elongation factor b to the hsp70 promoter - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. New glycosylated derivatives of versipelostatin, the GRP78/Bip molecular chaperone down-regulator, from Streptomyces versipellis 4083-SVS6 - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. axonmedchem.com [axonmedchem.com]
• 5. Relative and absolute configuration of versipelostatin, a down-regulator of molecular chaperone GRP78 expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Discovery and Development of a Selective Inhibitor of the ER Resident Chaperone Grp78 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Targeted inhibition of GRP78 by HA15 promotes apoptosis of lung cancer cells accompanied by ER stress and autophagy - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of YM155's Differential Efficacy Across Cancer Subtypes

A Note on Nomenclature: The compound of interest for this guide is YM155 (sepantronium bromide). Initial inquiries for "(E/Z)-HA155" did not yield specific results in scientific literature, suggesting a possible misnomer. YM155 is a well-researched small molecule initially identified as a survivin suppressant, and this guide will focus on its differential effects in various cancers.

This guide provides a comprehensive comparison of the preclinical efficacy of YM155 across a range of cancer subtypes. The data presented is intended for researchers, scientists, and drug development professionals to facilitate an objective evaluation of YM155's therapeutic potential.

Quantitative Efficacy of YM155 in Various Cancer Cell Lines

The half-maximal inhibitory concentration (IC50) is a critical measure of a drug's potency. The following table summarizes the IC50 values of YM155 in a diverse panel of human cancer cell lines, highlighting its varied efficacy across different cancer types.

Cancer Subtype	Cell Line	IC50 (nM)	Reference
Neuroblastoma	CHLA-255	8	[1]
NGP	9	[1]
SH-SY5Y	8-212	[1]
LAN-5	8-212	[1]
UKF-NB-3	0.49	[2]
UKF-NB-6	0.65	[2]
Prostate Cancer	DU145	8.3	[3]
PC3	3.3	[3]
Breast Cancer	MDA-MB-231	50	[4]
Cal-51	70	[4]
MCF-7	40	[4]
Melanoma	SK-MEL-5	2.3-11	[5]
A375	2.3-11	[5]
Multiple Myeloma	-	2-50	[2]
Pan-Cancer Screen	124 cell lines	0.35 - >1000	[2]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are protocols for key experiments commonly used to assess the efficacy of YM155.

Cell Viability Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability.

• Cell Seeding: Cancer cells are seeded in 96-well plates at a density of 5,000-10,000 cells per well and allowed to adhere overnight.

• Drug Treatment: Cells are treated with a range of concentrations of YM155 (e.g., 0-100 nM) for a specified period, typically 48-72 hours.[6]

• MTT Incubation: After the treatment period, 20 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS) is added to each well, and the plate is incubated for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: The medium is removed, and 150 µL of dimethyl sulfoxide (B87167) (DMSO) is added to each well to dissolve the formazan crystals.

• Absorbance Reading: The absorbance is measured at a wavelength of 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to untreated control cells. The IC50 value is determined by plotting the percentage of viability against the log of the drug concentration.

Apoptosis Assay (Annexin V-FITC and Propidium (B1200493) Iodide Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Cell Treatment: Cells are treated with YM155 at the desired concentrations for the indicated time.

• Cell Harvesting: Both adherent and floating cells are collected, washed with cold PBS, and resuspended in 1X Annexin V binding buffer.

• Staining: 5 µL of Annexin V-FITC and 10 µL of propidium iodide (PI) are added to the cell suspension.

• Incubation: The cells are gently vortexed and incubated for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis: 400 µL of 1X binding buffer is added to each tube, and the samples are analyzed by flow cytometry within 1 hour. Annexin V-FITC positive, PI negative cells are considered early apoptotic, while cells positive for both are late apoptotic or necrotic.

Cell Cycle Analysis

This method uses propidium iodide to stain DNA and determine the distribution of cells in different phases of the cell cycle.

• Cell Treatment and Harvesting: Cells are treated with YM155, harvested, and washed with PBS.

• Fixation: Cells are fixed in cold 70% ethanol (B145695) and stored at -20°C overnight.

• Staining: The fixed cells are washed with PBS and then incubated with a solution containing PI and RNase A for 30 minutes at room temperature.

• Flow Cytometry: The DNA content of the cells is analyzed by flow cytometry. The percentages of cells in the G0/G1, S, and G2/M phases are quantified using cell cycle analysis software.[1]

Western Blot Analysis

This technique is used to detect specific proteins in a sample.

• Protein Extraction: Cells treated with YM155 are lysed in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: The protein concentration of the lysates is determined using a BCA protein assay.

• SDS-PAGE: Equal amounts of protein are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

• Protein Transfer: The separated proteins are transferred to a polyvinylidene difluoride (PVDF) membrane.

• Blocking and Antibody Incubation: The membrane is blocked with 5% non-fat milk or bovine serum albumin (BSA) and then incubated with primary antibodies against target proteins (e.g., survivin, cleaved caspase-3, p53) overnight at 4°C.[1]

• Secondary Antibody and Detection: The membrane is washed and incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody. The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

Signaling Pathways and Mechanisms of Action

YM155 was initially identified as a transcriptional suppressant of the BIRC5 gene, which encodes the anti-apoptotic protein survivin.[7] However, subsequent research has revealed a more complex mechanism of action that extends beyond survivin inhibition.

// Connections YM155 -> Survivin_Inhibition; YM155 -> DNA_Damage; YM155 -> ROS_Production; YM155 -> Autophagy; YM155 -> NFkB_Inhibition;

Survivin_Inhibition -> Apoptosis; DNA_Damage -> Cell_Cycle_Arrest; ROS_Production -> DNA_Damage; Autophagy -> Cell_Death; NFkB_Inhibition -> Cell_Death; Apoptosis -> Cell_Death; Cell_Cycle_Arrest -> Cell_Death; } dot

Figure 1: Signaling Pathways Modulated by YM155. This diagram illustrates the multifaceted mechanism of action of YM155, which includes the inhibition of survivin transcription, induction of DNA damage and reactive oxygen species (ROS), modulation of autophagy, and inhibition of the NF-κB pathway, all culminating in cancer cell death.

The primary mechanisms of YM155 include:

• Survivin Suppression: YM155 inhibits the transcription of the BIRC5 gene, leading to the downregulation of survivin protein.[7] This is significant as survivin is an inhibitor of apoptosis protein (IAP) that is overexpressed in many cancers and is associated with treatment resistance and poor prognosis.[1]

• Induction of DNA Damage: YM155 has been shown to cause DNA double-strand breaks, as evidenced by the phosphorylation of histone H2AX (γH2AX).[8] This genotoxic effect can trigger cell cycle arrest and apoptosis.

• Reactive Oxygen Species (ROS) Production: Some studies suggest that YM155 can induce the production of reactive oxygen species in mitochondria, contributing to oxidative stress and subsequent cell death.[9]

• Modulation of Autophagy and NF-κB Signaling: In breast cancer cells, YM155 has been shown to induce cell death through an autophagy-dependent pathway and by inhibiting the pro-survival NF-κB signaling pathway.[4][10]

Experimental Workflow for Preclinical Evaluation

The following diagram outlines a typical workflow for the preclinical assessment of YM155's anticancer activity.

// Nodes Start [label="Hypothesis:\nYM155 is effective in a specific cancer subtype", shape=ellipse, fillcolor="#FBBC05"]; In_Vitro [label="In Vitro Studies", shape=box, style="rounded,filled", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Cell_Viability [label="Cell Viability Assays\n(e.g., MTT)", fillcolor="#F1F3F4"]; Apoptosis_Assay [label="Apoptosis Assays\n(e.g., Annexin V)", fillcolor="#F1F3F4"]; Cell_Cycle [label="Cell Cycle Analysis", fillcolor="#F1F3F4"]; Mechanism [label="Mechanism of Action\n(e.g., Western Blot for Survivin)", fillcolor="#F1F3F4"]; In_Vivo [label="In Vivo Studies\n(Xenograft Models)", shape=box, style="rounded,filled", fillcolor="#34A853", fontcolor="#FFFFFF"]; Tumor_Growth [label="Tumor Growth Inhibition", fillcolor="#F1F3F4"]; Toxicity [label="Toxicity Assessment", fillcolor="#F1F3F4"]; Survival [label="Survival Analysis", fillcolor="#F1F3F4"]; Conclusion [label="Conclusion:\nEfficacy and mechanism in the tested cancer subtype", shape=ellipse, fillcolor="#FBBC05"];

// Edges Start -> In_Vitro; In_Vitro -> Cell_Viability; In_Vitro -> Apoptosis_Assay; In_Vitro -> Cell_Cycle; In_Vitro -> Mechanism; Cell_Viability -> In_Vivo; Apoptosis_Assay -> In_Vivo; Cell_Cycle -> In_Vivo; Mechanism -> In_Vivo; In_Vivo -> Tumor_Growth; In_Vivo -> Toxicity; In_Vivo -> Survival; Tumor_Growth -> Conclusion; Toxicity -> Conclusion; Survival -> Conclusion; } dot

Figure 2: Preclinical Evaluation Workflow for YM155. This flowchart depicts a standard experimental pipeline for assessing the anticancer properties of YM155, starting from in vitro cell-based assays to in vivo animal models to determine efficacy and toxicity.

Comparison with Alternative Therapies

YM155 is often evaluated in combination with standard-of-care chemotherapies and other targeted agents. This is due to its potential to sensitize cancer cells to other treatments.

• Combination with Platinum-Based Drugs: In non-small cell lung cancer (NSCLC) and head and neck squamous cell carcinoma (HNSCC), YM155 has been shown to enhance the efficacy of cisplatin (B142131) and carboplatin.[11][12] This synergistic effect is thought to be due to YM155's ability to inhibit the repair of DNA damage induced by these platinum compounds.[11]

• Combination with Taxanes: Studies have demonstrated that YM155 can potentiate the antitumor activity of docetaxel (B913) in NSCLC xenograft models without increasing toxicity.[13]

• Overcoming Drug Resistance: YM155 has shown promise in reversing resistance to other therapies. For example, it can reverse rapamycin (B549165) resistance in renal cancer cells by downregulating survivin.[14] In HNSCC, YM155 pretreatment has been found to reverse cisplatin resistance.[12]

Conclusion

YM155 demonstrates potent and differential anticancer activity across a wide range of cancer subtypes. Its multifaceted mechanism of action, centered on but not limited to the inhibition of survivin, makes it a compelling candidate for further investigation, particularly in combination with existing therapeutic regimens. The data presented in this guide underscore the importance of considering the specific cancer subtype when evaluating the potential clinical utility of YM155. Further research is warranted to identify predictive biomarkers for YM155 sensitivity and to optimize its use in combination therapies.

References

• 1. mdpi.com [mdpi.com]
• 2. Effects of YM155 on survivin levels and viability in neuroblastoma cells with acquired drug resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. oncotarget.com [oncotarget.com]
• 5. selleckchem.com [selleckchem.com]
• 6. Comprehensive analysis of BIRC5: from pan-cancer analysis to experimental validation | springermedizin.de [springermedizin.de]
• 7. Emerging Effects of Sepantronium Bromide (YM155) on MOLT-4 Cell Line Apoptosis Induction and Expression of Critical Genes Involved in Apoptotic Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Ym155 Induces Oxidative Stress-Mediated DNA Damage and Cell Cycle Arrest, and Causes Programmed Cell Death in Anaplastic Thyroid Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Generation of reactive oxygen species is the primary mode of action and cause of survivin suppression by sepantronium bromide (YM155) - PMC [pmc.ncbi.nlm.nih.gov]
• 10. YM155 potently triggers cell death in breast cancer cells through an autophagy-NF-kB network - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Marked anti-tumour activity of the combination of YM155, a novel survivin suppressant, and platinum-based drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. YM155 reverses cisplatin resistance in head and neck cancer by decreasing cytoplasmic survivin levels - PMC [pmc.ncbi.nlm.nih.gov]
• 13. aacrjournals.org [aacrjournals.org]
• 14. YM155 reverses rapamycin resistance in renal cancer by decreasing survivin - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating (E/Z)-HA155 Efficacy in 3D Spheroid Cultures: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the BiP/GRP78 inhibitor, (E/Z)-HA155, with other alternatives for researchers evaluating its efficacy in three-dimensional (3D) spheroid cultures. The content is supported by experimental data and detailed methodologies to aid in the design and execution of relevant studies.

Introduction to (E/Z)-HA155 and GRP78 Inhibition

(E/Z)-HA155 is a small molecule inhibitor of the 78-kilodalton glucose-regulated protein (GRP78), also known as Binding Immunoglobulin Protein (BiP). GRP78 is a master regulator of the unfolded protein response (UPR) and plays a critical role in protecting cancer cells from endoplasmic reticulum (ER) stress, thereby promoting their survival and resistance to therapy.[1] By inhibiting GRP78, (E/Z)-HA155 induces ER stress, leading to apoptosis and autophagy in cancer cells.[2] The transition from traditional 2D cell culture to 3D spheroid models provides a more physiologically relevant system for evaluating the efficacy of anti-cancer compounds like (E/Z)-HA155, as spheroids better mimic the tumor microenvironment.

Comparative Efficacy of GRP78 Inhibitors in 3D Spheroid Cultures

While direct comparative studies of (E/Z)-HA155 against other GRP78 inhibitors in 3D spheroid models are limited in publicly available literature, this section presents available data on (E/Z)-HA155 and its alternatives to provide a baseline for comparison. The following table summarizes the efficacy of various GRP78-targeting compounds. It is important to note that IC50 values can vary significantly based on the cell line, spheroid size, and assay conditions.

Compound	Target	Cancer Type (Cell Line)	Culture Model	IC50 / Efficacy	Reference
(E/Z)-HA155	BiP/GRP78	Lung Cancer (A549, H460, H1975)	2D Culture	IC50 ≈ 2-10 µM	[2]
IT-139 (KP1339)	GRP78 Inhibitor	Various Cancer Cell Lines	2D Culture	Effective in µM range	[3]
Oleandrin (B1683999) (Cardiac Glycoside)	Suppresses GRP78 induction	Colorectal Cancer (Patient-Derived Organoids)	3D Organoid	EC50 ≈ 33-40 nM	[4]
Lanatoside C (Cardiac Glycoside)	Suppresses GRP78 induction	Pancreatic Cancer	2D Culture	Effective in µM range	[5]

Note: The lack of publicly available IC50 values for (E/Z)-HA155 in 3D spheroid cultures highlights a critical knowledge gap. Researchers are encouraged to perform these experiments to directly assess its potency in a more clinically relevant model.

Signaling Pathways and Experimental Workflows

To facilitate the experimental design for validating (E/Z)-HA155 efficacy, the following diagrams illustrate the key signaling pathway and a general experimental workflow.

Caption: ER stress-induced apoptosis pathway targeted by (E/Z)-HA155.

Caption: Experimental workflow for validating drug efficacy in 3D spheroids.

Detailed Experimental Protocols

3D Spheroid Culture Formation (Liquid Overlay Technique)

This protocol describes the generation of scaffold-free 3D spheroids using ultra-low attachment plates.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• Trypsin-EDTA

• Phosphate-buffered saline (PBS)

• Ultra-low attachment (ULA) 96-well round-bottom plates

Procedure:

• Culture cancer cells in a standard 2D flask to 70-80% confluency.

• Wash cells with PBS and detach them using Trypsin-EDTA.

• Neutralize trypsin with complete medium and centrifuge the cell suspension.

• Resuspend the cell pellet in fresh complete medium and perform a cell count.

• Dilute the cell suspension to the desired concentration (e.g., 1,000-10,000 cells/100 µL, optimize for your cell line).

• Seed 100 µL of the cell suspension into each well of a ULA 96-well plate.

• Centrifuge the plate at a low speed (e.g., 100 x g) for 5-10 minutes to facilitate cell aggregation at the bottom of the well.

• Incubate the plate at 37°C in a humidified incubator with 5% CO2. Spheroids should form within 24-72 hours.

• Monitor spheroid formation and growth daily using a microscope.

Cell Viability Assay (CellTiter-Glo® 3D)

This assay quantifies ATP, an indicator of metabolically active cells, to determine cell viability in 3D cultures.

Materials:

• 3D spheroids in a 96-well plate

• CellTiter-Glo® 3D Reagent (Promega)

• Opaque-walled 96-well plates suitable for luminescence reading

• Plate shaker

• Luminometer

Procedure:

• Remove the spheroid culture plate from the incubator and allow it to equilibrate to room temperature for approximately 30 minutes.[6]

• Add a volume of CellTiter-Glo® 3D Reagent equal to the volume of culture medium in each well (e.g., add 100 µL of reagent to 100 µL of medium).[6]

• Place the plate on a plate shaker and mix for 5 minutes to induce cell lysis.[6]

• Incubate the plate at room temperature for an additional 25 minutes to stabilize the luminescent signal.[6]

• Measure the luminescence using a plate reader.

• Calculate cell viability as a percentage relative to the untreated control spheroids.

Apoptosis Assay (Caspase-Glo® 3/7)

This assay measures the activity of caspases 3 and 7, key executioner caspases in the apoptotic pathway.

Materials:

• 3D spheroids in a 96-well plate

• Caspase-Glo® 3/7 Reagent (Promega)

• White-walled 96-well plates suitable for luminescence reading

• Plate shaker

• Luminometer

Procedure:

• Remove the spheroid culture plate from the incubator and let it equilibrate to room temperature.

• Add a volume of Caspase-Glo® 3/7 Reagent equal to the volume of culture medium in each well.[4]

• Mix the contents by shaking the plate for 30 seconds to 2 minutes.

• Incubate the plate at room temperature for 1 to 3 hours.[4]

• Measure the luminescence using a plate reader.

• Apoptosis is indicated by an increase in luminescence compared to the untreated control.

Western Blot for ER Stress Markers

This protocol outlines the procedure for detecting key ER stress proteins like GRP78 and CHOP in 3D spheroids.

Materials:

• 3D spheroids

• PBS

• RIPA lysis buffer supplemented with protease and phosphatase inhibitors

• BCA protein assay kit

• Laemmli sample buffer

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (anti-GRP78, anti-CHOP, anti-β-actin)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Collect spheroids from each treatment condition (pooling multiple spheroids may be necessary).

• Wash the spheroids with ice-cold PBS.

• Lyse the spheroids in RIPA buffer on ice for 30 minutes, with periodic vortexing.

• Centrifuge the lysates at high speed at 4°C to pellet cell debris.

• Determine the protein concentration of the supernatant using a BCA assay.

• Denature equal amounts of protein by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE and transfer them to a membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again with TBST.

• Visualize the protein bands using a chemiluminescent substrate and an imaging system.

• Quantify band intensities and normalize to a loading control like β-actin.

Conclusion

The evaluation of (E/Z)-HA155 and other GRP78 inhibitors in 3D spheroid cultures is crucial for a more accurate prediction of their in vivo anti-tumor activity. This guide provides a framework for conducting such comparative studies, including essential background information, comparative data (where available), and detailed experimental protocols. The generation of robust, quantitative data from these 3D models will be instrumental in advancing the development of novel cancer therapeutics targeting the ER stress pathway.

References

• 1. Protocol for 3D Screening of Lung Cancer Spheroids using Natural Products - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Targeted inhibition of GRP78 by HA15 promotes apoptosis of lung cancer cells accompanied by ER stress and autophagy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Sensitivity towards the GRP78 inhibitor KP1339/IT-139 is characterized by apoptosis induction via caspase 8 upon disruption of ER homeostasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Targeting stress induction of GRP78 by cardiac glycoside oleandrin dually suppresses cancer and COVID-19 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Suppression of ER-stress induction of GRP78 as an anti-neoplastic mechanism of the cardiac glycoside Lanatoside C in pancreatic cancer: Lanatoside C suppresses GRP78 stress induction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. promega.com [promega.com]

Assessing the Selectivity Profile of (E/Z)-HA155: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

(E/Z)-HA155 is a potent inhibitor of autotaxin (ATX), a key enzyme in the lysophosphatidic acid (LPA) signaling pathway. Its efficacy as a research tool and potential therapeutic agent is intrinsically linked to its selectivity profile. This guide provides a comparative analysis of (E/Z)-HA155 with other known autotaxin inhibitors, focusing on their potency and selectivity. While comprehensive, quantitative off-target screening data for (E/Z)-HA155 against a broad panel of kinases, phosphodiesterases, and G-protein coupled receptors (GPCRs) is not extensively available in the public domain, this guide leverages available data for comparator compounds to illustrate a best-practice framework for such an assessment.

Comparative Selectivity of Autotaxin Inhibitors

(E/Z)-HA155 is distinguished by its high potency against autotaxin, with a reported IC50 value of 5.7 nM.[1] It is classified as a Type I inhibitor, indicating that it targets the catalytic site of the enzyme. For a comprehensive evaluation, it is crucial to compare its on-target potency and off-target interactions with other well-characterized autotaxin inhibitors representing different binding modes.

Table 1: On-Target Potency of Selected Autotaxin Inhibitors

Compound	Type	Autotaxin IC50 (nM)
(E/Z)-HA155	Type I	5.7
PF-8380	Type I	1.7 - 2.8[1][2][3]
GLPG1690 (Ziritaxestat)	Type IV	100-500[4][5]
IOA-289 (Cambritaxestat)	Mixed Type II/IV	36[6][7]

Table 2: Illustrative Selectivity Profile of Comparator Autotaxin Inhibitors

Note: A comprehensive selectivity panel for (E/Z)-HA155 is not publicly available. The following data for comparator compounds is presented to exemplify a typical selectivity assessment.

Compound	Off-Target	Activity
GLPG1690 (Ziritaxestat)	hERG	IC50 = 15 µM[8]
IOA-289 (Cambritaxestat)	Broad safety panel	No significant off-target toxicities reported[7]
PF-8380	hERG	IC50 = 480 nM[3]

Signaling Pathway and Experimental Workflow

To understand the context of (E/Z)-HA155's activity, it is important to visualize the autotaxin-LPA signaling pathway and the experimental workflow used to assess inhibitor selectivity.

Autotaxin-LPA Signaling Pathway Inhibition by (E/Z)-HA155.

References

• 1. universalbiologicals.com [universalbiologicals.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. In silico off-target profiling for enhanced drug safety assessment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Novel Autotaxin Inhibitor for the Treatment of Idiopathic Pulmonary Fibrosis: A Clinical Candidate Discovered Using DNA-Encoded Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Characterization and translational development of IOA-289, a novel autotaxin inhibitor for the treatment of solid tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. GLPG1690 Halts Disease Progression In IPF Patients In FLORA Phase 2a Trial [clinicalleader.com]

Comparative Toxicity Analysis of (E)-HA155 and (Z)-HA155 Isomers: A Research Framework

A direct comparative study on the toxicity profiles of (E)-HA155 and (Z)-HA155 isomers, with publicly available experimental data, could not be identified in the existing scientific literature. While research exists on the biological activities of various quinoxaline (B1680401) derivatives and related compounds, specific side-by-side toxicity data for the E and Z isomers of HA155 is not available.

Therefore, this guide presents a proposed research framework and detailed experimental protocols to enable researchers, scientists, and drug development professionals to conduct a comprehensive comparative toxicity study of (E)-HA155 and (Z)-HA155. The following sections outline the necessary methodologies, data presentation structures, and visualizations required to generate and analyze the comparative toxicity profiles.

Quantitative Cytotoxicity Analysis

To determine the cytotoxic potential of (E)-HA155 and (Z)-HA155, a quantitative assessment of cell viability across a panel of relevant cancer cell lines is proposed.

Table 1: Comparative Cytotoxicity of (E)-HA155 and (Z)-HA155 in Human Cancer Cell Lines (Hypothetical Data)

Cell Line	Cancer Type	(E)-HA155 IC₅₀ (µM)	(Z)-HA155 IC₅₀ (µM)
A549	Lung Carcinoma	Data to be determined	Data to be determined
MCF-7	Breast Adenocarcinoma	Data to be determined	Data to be determined
HCT116	Colon Carcinoma	Data to be determined	Data to be determined
U-87 MG	Glioblastoma	Data to be determined	Data to be determined

Experimental Protocol: MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell metabolic activity, which is an indicator of cell viability.[1][2]

• Cell Seeding: Plate cells in 96-well plates at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with a range of concentrations of (E)-HA155 and (Z)-HA155 (e.g., 0.1, 1, 10, 50, 100 µM) for 24, 48, and 72 hours. Include a vehicle control (DMSO) and a positive control for cytotoxicity.

• MTT Incubation: After the treatment period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ values (the concentration of the compound that inhibits 50% of cell growth) using a dose-response curve.

Apoptosis Induction Analysis

To investigate whether the cytotoxic effects of the HA155 isomers are mediated by apoptosis, a quantitative analysis of apoptotic cell populations is recommended.

Table 2: Comparative Apoptosis Induction by (E)-HA155 and (Z)-HA155 (Hypothetical Data)

Cell Line	Treatment (Concentration)	(E)-HA155 (% Apoptotic Cells)	(Z)-HA155 (% Apoptotic Cells)
HCT116	Vehicle Control	Data to be determined	Data to be determined
HCT116	IC₅₀	Data to be determined	Data to be determined
HCT116	2 x IC₅₀	Data to be determined	Data to be determined

Experimental Protocol: Annexin V-FITC/PI Apoptosis Assay

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.[3][4][5]

• Cell Treatment: Treat cells with (E)-HA155 and (Z)-HA155 at their respective IC₅₀ and 2x IC₅₀ concentrations for 24 hours.

• Cell Harvesting: Harvest the cells by trypsinization, wash with cold PBS, and resuspend in 1X Annexin V binding buffer.

• Staining: Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension and incubate for 15 minutes in the dark at room temperature.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. Annexin V-FITC positive and PI negative cells are considered early apoptotic, while cells positive for both stains are late apoptotic or necrotic.

• Data Quantification: Quantify the percentage of cells in each quadrant of the flow cytometry plot.

Visualizing Experimental Workflow and Signaling Pathways

Clear visualization of experimental procedures and potential mechanisms of action is crucial for understanding and communicating the research.

Caption: Workflow for comparative toxicity analysis of (E/Z)-HA155.

Caption: Hypothesized apoptosis signaling pathway for HA155 isomers.

Conclusion

The provided framework offers a comprehensive approach to systematically evaluate and compare the toxicity profiles of (E)-HA155 and (Z)-HA155. By generating the proposed quantitative data and visualizations, researchers can elucidate the potential stereoisomer-specific differences in the cytotoxic and apoptotic effects of HA155, which is critical for its further development as a potential therapeutic agent.

References

• 1. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. In vitro testing of basal cytotoxicity: establishment of an adverse outcome pathway from chemical insult to cell death - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Annexin V Staining Protocol [bdbiosciences.com]
• 5. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - US [thermofisher.com]

Validating Downstream Target Modulation: A Comparative Guide for (E/Z)-HA155

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of (E/Z)-HA155, a potent Autotaxin (ATX) inhibitor, with other relevant modulators. It details the established downstream signaling of HA155 and offers a framework for validating its target engagement. Additionally, this guide addresses the inquiry into potential off-target effects on the Unfolded Protein Response (UPR), specifically the PERK pathway, by presenting a hypothetical validation workflow.

(E/Z)-HA155: A Potent Autotaxin Inhibitor

(E/Z)-HA155 is a selective inhibitor of Autotaxin (ATX), a key enzyme that produces lysophosphatidic acid (LPA)[1]. LPA is a signaling molecule that acts through G protein-coupled receptors (LPARs) to mediate a variety of cellular processes, including cell proliferation, survival, and migration[2][3]. The inhibition of ATX by HA155 has been shown to be potent, with an IC50 of 5.7 nM[1].

Comparison with Other Autotaxin Inhibitors

To objectively evaluate the performance of (E/Z)-HA155, a comparison with other known ATX inhibitors is presented below. PF-8380 is another well-characterized, potent ATX inhibitor.

Feature	(E/Z)-HA155	PF-8380
Target	Autotaxin (ATX)	Autotaxin (ATX)
Mechanism of Action	Binds to the ATX active site	Binds to the ATX active site
Potency (IC50)	5.7 nM[1]	2.8 nM
Downstream Effect	Inhibition of LPA production[1]	Inhibition of LPA production

Validating Downstream Target Modulation of Autotaxin

The primary downstream effect of ATX inhibition is the reduction of LPA levels. Validating this modulation is crucial for confirming the efficacy of (E/Z)-HA155.

Objective: To quantify the reduction in LPA levels in a biological sample following treatment with (E/Z)-HA155.

Methodology:

• Cell Culture and Treatment: Culture a relevant cell line (e.g., A2058 melanoma cells, which express high levels of ATX) in appropriate media. Treat cells with varying concentrations of (E/Z)-HA155 or a vehicle control for a specified time period.

• Sample Collection: Collect the conditioned media from the treated cells.

• LPA Extraction: Perform a lipid extraction from the conditioned media using a suitable method, such as a Bligh-Dyer extraction.

• LPA Quantification: Analyze the extracted lipids using Liquid Chromatography-Mass Spectrometry (LC-MS) to quantify the levels of different LPA species.

• Data Analysis: Normalize the LPA levels to the total protein concentration of the cell lysate or to an internal standard. Compare the LPA levels in the HA155-treated samples to the vehicle-treated controls.

Signaling Pathway Diagram: Autotaxin-LPA Axis

Caption: The Autotaxin-LPA signaling pathway and the inhibitory action of (E/Z)-HA155.

Hypothetical Validation of PERK Pathway Modulation by (E/Z)-HA155

While there is no published evidence linking (E/Z)-HA155 to the PERK pathway of the Unfolded Protein Response (UPR), this section provides a framework for how such a hypothesis could be tested. The UPR is a cellular stress response that is activated by the accumulation of unfolded or misfolded proteins in the endoplasmic reticulum (ER). PERK is one of the three main sensors of ER stress.

Comparison with Known PERK Modulators

For a hypothetical comparison, we will consider a known PERK activator, CCT020312, and a known PERK inhibitor, GSK2606414.

Feature	Hypothetical (E/Z)-HA155 Effect	CCT020312 (Activator)	GSK2606414 (Inhibitor)
Target	PERK	PERK	PERK
Mechanism of Action	(To be determined)	Activates PERK	Inhibits PERK kinase activity
Downstream Effect	(To be determined)	Phosphorylation of eIF2α	Inhibition of eIF2α phosphorylation

Validating Downstream Target Modulation of the PERK Pathway

Activation of the PERK pathway leads to the phosphorylation of the eukaryotic initiation factor 2 alpha (eIF2α), which in turn leads to the preferential translation of activating transcription factor 4 (ATF4). ATF4 then upregulates the expression of genes involved in stress response, including C/EBP homologous protein (CHOP).

Objective: To determine if (E/Z)-HA155 modulates the phosphorylation of PERK and eIF2α, and the expression of ATF4 and CHOP.

Methodology:

• Cell Culture and Treatment: Culture a suitable cell line (e.g., HEK293T or HeLa cells) and treat with a known ER stress inducer (e.g., tunicamycin (B1663573) or thapsigargin) in the presence or absence of varying concentrations of (E/Z)-HA155. Include positive controls (a known PERK activator like CCT020312) and negative controls (a known PERK inhibitor like GSK2606414).

• Protein Extraction: Lyse the cells and quantify the total protein concentration.

• Western Blotting:

  • Separate protein lysates by SDS-PAGE and transfer to a PVDF membrane.

  • Probe the membrane with primary antibodies specific for phosphorylated PERK (p-PERK), total PERK, phosphorylated eIF2α (p-eIF2α), total eIF2α, ATF4, and CHOP.

  • Use a loading control antibody (e.g., β-actin or GAPDH) to ensure equal protein loading.

  • Incubate with appropriate secondary antibodies and visualize the protein bands using a chemiluminescence detection system.

• Data Analysis: Quantify the band intensities and normalize the levels of phosphorylated proteins to their total protein counterparts and the expression of ATF4 and CHOP to the loading control.

Signaling Pathway Diagram: PERK Branch of the UPR

Caption: The PERK signaling pathway of the Unfolded Protein Response.

Conclusion

(E/Z)-HA155 is a well-established and potent inhibitor of the Autotaxin-LPA signaling axis. The primary method for validating its downstream target modulation involves quantifying the reduction of LPA levels. While there is no current evidence to suggest that (E/Z)-HA155 directly modulates the PERK pathway, the experimental framework provided in this guide offers a robust methodology for investigating such potential off-target effects. This comparative approach, utilizing both known and hypothetical scenarios, provides a comprehensive strategy for characterizing the molecular pharmacology of (E/Z)-HA155.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Autotaxin–Lysophosphatidate Axis: Promoter of Cancer Development and Possible Therapeutic Implications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Autotaxin: structure-function and signaling - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Disposal of (E/Z)-HA155: A Procedural Guide for Laboratory Professionals

For researchers and scientists engaged in drug development, the proper management and disposal of specialized chemical compounds are paramount to ensuring laboratory safety and environmental responsibility. (E/Z)-HA155, a potent autotaxin inhibitor, requires careful handling throughout its lifecycle, including its ultimate disposal. This guide provides essential, immediate safety and logistical information, outlining a clear, step-by-step operational plan for the proper disposal of (E/Z)-HA155 and its associated waste.

Immediate Safety and Hazard Considerations

While (E/Z)-HA155 is shipped as a non-hazardous chemical for research purposes, its potent biological activity warrants a cautious approach.[1] As a boronic acid-based compound, it should be handled as a potentially hazardous substance.

Personal Protective Equipment (PPE): When handling (E/Z)-HA155 in solid or solution form, the following PPE should be worn:

• Safety goggles or a face shield

• Chemical-resistant gloves (nitrile or neoprene)

• A laboratory coat

• Closed-toe shoes

All handling of solid (E/Z)-HA155 or its concentrated solutions should be conducted in a certified chemical fume hood to avoid inhalation of any dust or aerosols.

Step-by-Step Disposal Protocol for (E/Z)-HA155

This protocol covers the disposal of unused or waste (E/Z)-HA155 and the decontamination of empty containers.

Part 1: Disposal of Unused or Waste (E/Z)-HA155

• Waste Characterization: All chemical waste must be properly identified. Waste (E/Z)-HA155 should be classified as hazardous chemical waste. Do not mix it with other waste streams unless explicitly permitted by your institution's EHS guidelines.

• Waste Collection:

  • Collect solid waste (E/Z)-HA155 in a clearly labeled, sealable container.

  • For solutions of (E/Z)-HA155 (e.g., dissolved in DMSO), collect the liquid waste in a compatible, leak-proof container with a screw cap. Ensure the container material is compatible with the solvent used.

• Labeling: The waste container must be clearly labeled with the words "Hazardous Waste," the full chemical name "(E/Z)-HA155," and the name of the solvent if it is in solution. Also, include the approximate concentration and quantity.

• Storage: Store the sealed and labeled hazardous waste container in a designated satellite accumulation area within the laboratory. This area should be away from general lab traffic and have secondary containment to prevent spills.

• Arrange for Pickup: Follow your institution's established procedures for the pickup and disposal of hazardous chemical waste. This typically involves submitting an online request to the EHS department.

Part 2: Decontamination and Disposal of Empty Containers

Empty containers that once held (E/Z)-HA155 must be properly decontaminated to ensure they do not pose a hazard.

• Initial Rinse:

  • Rinse the container three times with a suitable solvent in which (E/Z)-HA155 is soluble, such as DMSO.[1]

  • Crucially, the first rinseate must be collected and disposed of as hazardous waste. Transfer this rinseate into your designated (E/Z)-HA155 liquid waste container. Subsequent rinses may also need to be collected as hazardous waste depending on institutional policies.

• Secondary Rinse: After the initial solvent rinse, wash the container with soap and water.

• Final Disposal of the Container: Once the container is thoroughly cleaned and air-dried in a well-ventilated area (such as a fume hood), deface or remove the original label. The clean container can then typically be disposed of in the regular laboratory glassware or plastic recycling stream.

Experimental Protocols Referenced

The disposal procedures outlined are based on standard laboratory safety protocols for handling chemical waste. For specific experimental protocols involving (E/Z)-HA155, researchers should refer to relevant publications that describe its use in in-vitro and in-vivo studies.

Visualizing the Disposal Workflow

To further clarify the procedural steps and decision-making process for the proper disposal of (E/Z)-HA155, the following workflow diagrams have been generated using the Graphviz (DOT language).

References

• 1. medkoo.com [medkoo.com]

Essential Safety and Handling Protocols for (E/Z)-HA155

Disclaimer: A specific Safety Data Sheet (SDS) for the compound (E/Z)-HA155 is not publicly available. The following guidance is based on general best practices for handling potentially hazardous, uncharacterized research chemicals. Researchers must conduct a thorough risk assessment before beginning any work with this substance.

This document provides essential safety and logistical information for the handling and disposal of (E/Z)-HA155, a novel or uncommon research compound. The procedural guidance is intended to support researchers, scientists, and drug development professionals in establishing safe laboratory practices.

Risk Assessment and General Precautions

Given the absence of specific toxicity and hazard data for (E/Z)-HA155, it must be handled as a substance with unknown but potentially significant hazards. The primary safety principle is to minimize all routes of exposure (inhalation, skin contact, ingestion, and eye contact).

General Handling Precautions:

• Work in a well-ventilated area, preferably within a certified chemical fume hood.

• Avoid the generation of dusts or aerosols.

• Wash hands thoroughly after handling, even if gloves were worn.

• Do not eat, drink, or smoke in areas where this chemical is handled or stored.

• All contaminated clothing should be removed and laundered before reuse.

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling (E/Z)-HA155. The selection of specific PPE should be informed by a detailed, experiment-specific risk assessment.

Protection Type	Recommended Equipment	Specifications & Rationale
Eye Protection	Safety glasses with side shields or chemical splash goggles.	Essential to prevent eye contact with splashes or airborne particles. Goggles provide a more complete seal.
Hand Protection	Chemically resistant gloves (e.g., Nitrile).	Consult glove manufacturer's compatibility charts for the specific solvent being used. Double gloving is recommended for enhanced protection.
Skin and Body Protection	Laboratory coat.	A flame-retardant lab coat is advisable if flammable solvents are in use. Ensure it is fully buttoned.
Respiratory Protection	Use in a chemical fume hood is the primary control.	If there is a risk of inhalation exposure that cannot be controlled by a fume hood, a properly fitted respirator (e.g., N95 for particulates or an appropriate cartridge respirator for vapors) should be used in accordance with a respiratory protection program.

Experimental Workflow for Handling (E/Z)-HA155

The following diagram outlines a general workflow for the safe handling of an uncharacterized research chemical like (E/Z)-HA155.